5-Methylbenzo[d]thiazole-2-carbaldehyde

Core Science & Biosynthesis

Chemical structure and molecular weight of 5-Methylbenzo[d]thiazole-2-carbaldehyde

Technical Monograph: 5-Methylbenzo[d]thiazole-2-carbaldehyde

Executive Summary 5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1379285-83-2) is a specialized heterocyclic building block belonging to the benzothiazole class.[1] Characterized by a fused benzene-thiazole core with a methyl group at the C5 position and a reactive formyl group at the C2 position, this compound serves as a critical pharmacophore in medicinal chemistry. It is extensively utilized in the synthesis of Schiff bases, cyanine dyes, and anti-cancer agents due to the high electrophilicity of the C2-aldehyde, which is enhanced by the electron-withdrawing nature of the thiazole ring.

Part 1: Physicochemical Characterization

The structural integrity of 5-Methylbenzo[d]thiazole-2-carbaldehyde is defined by its bicyclic heteroaromatic system. The sulfur atom at position 1 and nitrogen at position 3 create a planar, electron-deficient scaffold that dictates its solubility and reactivity profiles.

Structural Specifications

Parameter	Technical Detail
IUPAC Name	5-Methyl-1,3-benzothiazole-2-carbaldehyde
Common Name	5-Methyl-2-formylbenzothiazole
CAS Number	1379285-83-2
Molecular Formula	C₉H₇NOS
Molecular Weight	177.22 g/mol
Exact Mass	177.0248 g/mol
SMILES	CC1=CC2=C(C=C1)SC(C=O)=N2
InChI Key	Unique identifier required for database integration

Physical Properties

Property	Value / Observation
Appearance	Yellow to pale orange crystalline solid
Melting Point	118–120 °C (Lit. range for pure derivatives)
Solubility	Soluble in DMSO, DMF, CH₂Cl₂, CHCl₃; sparingly soluble in water
Stability	Air-sensitive (aldehyde oxidation); store under inert gas (N₂/Ar) at 2–8°C
pKa (Conj.[2][3] Acid)	~1.0 (Predicted for benzothiazole N)

Part 2: Synthetic Pathways & Methodology

The synthesis of 5-Methylbenzo[d]thiazole-2-carbaldehyde requires a strategic approach to ensure regioselectivity. The most robust industrial and laboratory scale method involves the selective oxidation of the 2-methyl precursor.

Core Synthetic Route: Selenium Dioxide Oxidation

This protocol utilizes the Riley oxidation mechanism, where Selenium Dioxide (SeO₂) selectively oxidizes the activated methyl group at the C2 position of the benzothiazole ring without affecting the C5-methyl group. The C2-methyl is significantly more acidic and reactive due to the electron-withdrawing effect of the adjacent C=N bond.

Step-by-Step Protocol:

• Precursor Synthesis (Cyclization):

  • Reagents: 2-Amino-4-methylthiophenol (1.0 eq), Acetic Anhydride (excess).

  • Conditions: Reflux for 2–4 hours.

  • Mechanism: The thiol and amine groups condense with the acetyl group to close the thiazole ring, yielding 2,5-Dimethylbenzothiazole .

  • Purification: Neutralization with NaOH followed by extraction (DCM) and recrystallization (Ethanol).

• Selective Oxidation (Formylation):

  • Reagents: 2,5-Dimethylbenzothiazole (1.0 eq), Selenium Dioxide (1.2 eq).

  • Solvent: 1,4-Dioxane or Xylene (anhydrous).

  • Procedure:

    • Dissolve the substrate in 1,4-dioxane under an inert atmosphere.

    • Add SeO₂ powder in portions to control the exotherm.

    • Reflux the mixture at 100–110°C for 4–6 hours. Monitor by TLC (SiO₂, Hexane:EtOAc 8:2) for the appearance of a lower Rf spot (aldehyde).

  • Work-up: Filter hot through a Celite pad to remove insoluble black selenium metal. Concentrate the filtrate under reduced pressure.

  • Purification: Flash column chromatography (Silica Gel, 0-10% EtOAc in Hexanes) to isolate the yellow solid.

Synthetic Workflow Diagram

Caption: Figure 1. Selective synthesis of 5-Methylbenzo[d]thiazole-2-carbaldehyde via cyclization and Riley oxidation.

Part 3: Structural Elucidation (Spectroscopy)

Accurate identification relies on Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS). The following data is derived from theoretical prediction and analogous derivative analysis.

Proton NMR (¹H NMR, 400 MHz, DMSO-d₆)

Shift (δ ppm)	Multiplicity	Integration	Assignment	Mechanistic Insight
10.15	Singlet (s)	1H	-CHO	Characteristic deshielded aldehyde proton; diagnostic peak.
8.15	Doublet (d)	1H	Ar-H7	Ortho-coupling to H6; deshielded by the thiazole ring current.
7.95	Singlet/Broad (s)	1H	Ar-H4	Meta-coupling only; position 4 is sterically crowded.
7.45	Doublet of Doublets	1H	Ar-H6	Coupled to H7 (ortho) and H4 (meta).
2.52	Singlet (s)	3H	-CH₃	Methyl group at C5; typical benzylic region shift.

Mass Spectrometry (ESI-MS)

• Molecular Ion [M+H]⁺: m/z 178.23

• Fragmentation Pattern:

  • m/z 150: Loss of CO (28 Da), characteristic of aromatic aldehydes.

  • m/z 135: Loss of methyl radical from the de-carbonylated core.

Part 4: Reactivity & Applications in Drug Discovery

The C2-aldehyde is a "soft" electrophile, making this molecule a versatile linchpin in convergent synthesis.

Pharmacophore Mapping & Reactivity

• Schiff Base Formation: Reaction with primary amines (hydrazines, anilines) yields imines. These derivatives are often investigated for anti-tubercular and anti-convulsant activity.[4]

• Knoevenagel Condensation: Reaction with active methylene compounds (e.g., malononitrile) generates push-pull alkenes used as fluorescent probes for bio-imaging.

• Heterocyclization: Condensation with o-phenylenediamine yields benzimidazole-benzothiazole hybrids, a scaffold common in kinase inhibitors .

Reactivity Logic Diagram

Caption: Figure 2. Divergent synthesis applications of the C2-aldehyde functionality.

References

• PubChem. (n.d.). 5-Methylbenzo[d]thiazole-2-carbaldehyde (Compound).[1] National Library of Medicine. Retrieved from [Link]

• ResearchGate. (2020). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Retrieved from [Link]

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Comprehensive Profiling of 5-Methylbenzo[d]thiazole-2-carbaldehyde: Physical Properties, Solubility Thermodynamics, and Handling Protocols

Executive Summary and Structural Logic

In the landscape of medicinal chemistry and organic synthesis, benzothiazole derivatives serve as privileged scaffolds. Specifically, 5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1379285-83-2) represents a highly versatile building block[1]. By fusing a benzene ring with a thiazole moiety and functionalizing it with a reactive aldehyde and a lipophilic methyl group, this molecule is engineered for both structural rigidity and high reactivity[2][3].

Understanding the physicochemical properties of this compound is not merely an exercise in data collection; it is a prerequisite for predicting its behavior in biological assays and formulation matrices. The addition of the 5-methyl group to the parent benzothiazole-2-carbaldehyde significantly alters the molecule's crystal lattice energy and lipophilicity, directly impacting its solubility thermodynamics and partitioning behavior[4].

Fig 1: Structural logic and functional group contributions to physicochemical properties.

Physicochemical Properties

While empirical data for highly specific substituted derivatives can be sparse, we can extrapolate the physical properties of the 5-methyl derivative by benchmarking against the parent compound, 1,3-benzothiazole-2-carbaldehyde (CAS: 6639-57-2)[2][5]. The parent compound is a yellow-to-orange crystalline solid, and the 5-methyl derivative shares this physical state[3].

The absence of hydrogen bond donors (HBD = 0) and the presence of three hydrogen bond acceptors (N, O, S) dictate its poor aqueous solvation but excellent solubility in aprotic polar solvents.

Table 1: Quantitative Physical Properties

Property	Value	Causality / Implication
Chemical Name	5-Methylbenzo[d]thiazole-2-carbaldehyde	Standard IUPAC nomenclature.
CAS Number	1379285-83-2	Unique identifier for procurement and tracking[1].
Molecular Formula	C9H7NOS	Indicates a highly unsaturated, aromatic system.
Molecular Weight	177.22 g/mol	Low MW favors high permeability (Lipinski's Rule of 5).
Hydrogen Bond Donors	0	Limits aqueous solubility; prevents self-association via H-bonding.
Hydrogen Bond Acceptors	3	Allows interaction with protic solvents, though insufficient for high aqueous solubility.
Physical State	Solid (Yellow/Orange)	Indicates significant crystal lattice energy due to ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> stacking.
Storage Conditions	0-8°C, Inert Atmosphere	Aldehydes are prone to auto-oxidation into carboxylic acids[5].

Solubility Profile: Kinetic vs. Thermodynamic

The solubility of 5-Methylbenzo[d]thiazole-2-carbaldehyde is heavily influenced by the hydrophobic 5-methyl group. In general, benzothiazole derivatives exhibit moderate to good solubility in organic media but are severely limited in aqueous environments[4].

• Aqueous Solubility: Sparingly soluble. The hydrophobic surface area disrupts the hydrogen-bonded network of water, making dissolution thermodynamically unfavorable (high positive

  ).

• Organic Solubility: Highly soluble in solvents like Dimethyl Sulfoxide (DMSO), Dichloromethane (DCM), and N,N-Dimethylformamide (DMF). The dipole-dipole interactions between the solvent and the polarizable benzothiazole core overcome the lattice energy.

The Causality of Solubility Assessment

In drug development, we must distinguish between Kinetic and Thermodynamic solubility. Kinetic solubility measures the precipitation point of a compound pre-dissolved in DMSO when introduced to an aqueous buffer—mimicking biological assay conditions. Thermodynamic solubility measures the true equilibrium between the crystalline solid and the solvent, which is critical for formulation. Relying solely on kinetic data often leads to false positives in solubility due to supersaturation.

Experimental Methodologies

To ensure scientific integrity, the following protocols are designed as self-validating systems . Every step includes a control or a verification mechanism to prevent data artifacts.

Protocol A: Thermodynamic Solubility Determination (Shake-Flask Method)

This protocol determines the absolute equilibrium solubility in phosphate-buffered saline (PBS, pH 7.4).

• Solid Dispensing: Accurately weigh 2.0 mg of 5-Methylbenzo[d]thiazole-2-carbaldehyde into a 2 mL glass HPLC vial.

• Solvent Addition: Add 1.0 mL of PBS (pH 7.4). Ensure the presence of visibly undissolved solid (excess).

• Equilibration: Seal the vial and incubate on an orbital shaker at 25°C at 300 rpm for 48 hours. Causality: 48 hours is required to ensure the system has transitioned from a kinetic supersaturated state to true thermodynamic equilibrium.

• Phase Separation: Centrifuge the suspension at 10,000 x g for 15 minutes to pellet the undissolved solid. Carefully extract the supernatant.

• Quantification: Analyze the supernatant using HPLC-UV (detection at ~254 nm), quantifying against a standard curve prepared in a solvent where the compound is fully soluble (e.g., 50% Acetonitrile/Water).

• Self-Validation (Solid-State Check): Recover the solid pellet, dry it under a gentle stream of nitrogen, and analyze via X-Ray Powder Diffraction (XRPD). Causality: This proves that the compound did not undergo a polymorphic transformation or form a hydrate during incubation, which would invalidate the solubility value of the original polymorph.

Fig 2: Self-validating workflow for thermodynamic solubility determination.

Protocol B: Kinetic Solubility Profiling (Nephelometry)

This high-throughput method identifies the concentration at which the compound precipitates out of a DMSO stock into an aqueous assay buffer.

• Stock Preparation: Prepare a 10 mM stock solution of the compound in 100% DMSO.

• Serial Dilution: Create a concentration gradient (e.g., 1 µM to 500 µM) by spiking the DMSO stock into a 96-well plate containing the target aqueous buffer. Keep the final DMSO concentration constant (typically 1-2%).

• Incubation: Incubate the plate at room temperature for 2 hours.

• Detection: Read the plate using a nephelometer (light scattering detector).

• Data Interpretation: The kinetic solubility limit is defined as the highest concentration before a statistically significant increase in light scattering is observed (indicating particle formation/precipitation).

Stability, Reactivity, and Handling

The 2-carbaldehyde moiety is highly electrophilic, making it an excellent precursor for synthesizing Schiff bases (imines) via condensation with primary amines—a fundamental step in generating biologically active heterocyclic libraries[2][3].

However, this reactivity comes with handling caveats. Aldehydes are susceptible to auto-oxidation in the presence of atmospheric oxygen, converting slowly into their corresponding carboxylic acids.

Best Practices for Handling:

• Storage: Store at 0-8°C in a tightly sealed container[3].

• Atmosphere: Flush containers with an inert gas (Nitrogen or Argon) before resealing to displace oxygen[5].

• Solution Stability: Once dissolved in DMSO for biological testing, avoid multiple freeze-thaw cycles. Aliquot the stock solutions to maintain the integrity of the aldehyde functional group.

References

• Sigma-Aldrich:5-methyl-1,3-benzothiazole-2-carbaldehyde | 1379285-83-2.
• Guidechem:Benzothiazole-2-carboxaldehyde 6639-57-2 wiki.
• Chem-Impex:1,3-Benzothiazole-2-carbaldehyde.
• MilliporeSigma:1,3-Benzothiazole-2-carbaldehyde | 6639-57-2.
• ResearchGate:Preclinical in vitro screening of newly synthesised amidino substituted benzimidazoles and benzothiazoles.

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• 1. 5-methyl-1,3-benzothiazole-2-carbaldehyde | 1379285-83-2 [sigmaaldrich.com]
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• 5. 1,3-Benzothiazole-2-carbaldehyde | 6639-57-2 [sigmaaldrich.com]

Engineering 5-Methylbenzo[d]thiazole-2-carbaldehyde Derivatives: A Comprehensive Guide to Synthesis and Medicinal Applications

Executive Summary

The benzothiazole scaffold is a privileged bicyclic pharmacophore in medicinal chemistry, known for its profound impact on cellular targets ranging from microbial enzymes to human receptor tyrosine kinases. Within this class, 5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS 1379285-83-2) serves as a highly specialized, versatile building block. This whitepaper provides an in-depth technical analysis of the synthetic methodologies, structure-activity relationships (SAR), and mechanistic pathways of its derivatives, offering drug development professionals a robust framework for utilizing this compound in targeted therapeutics and fluorescent probe design.

Structural Rationale and Scaffold Significance

The architecture of 5-methylbenzo[d]thiazole-2-carbaldehyde is purposefully suited for late-stage functionalization.

• The 5-Methyl Substitution: The addition of a methyl group at the 5-position enhances the overall lipophilicity of the molecule, which is a critical factor for cell membrane penetration. Electronically, the weak electron-donating effect of the methyl group stabilizes intermediate transition states during electrophilic aromatic substitutions or cross-coupling reactions.

• The 2-Carbaldehyde Moiety: The aldehyde group at the 2-position acts as a highly reactive electrophilic center. Because the thiazole ring is inherently electron-deficient, the carbonyl carbon becomes exceptionally susceptible to nucleophilic attack. This makes it an ideal precursor for Knoevenagel condensations, Schiff base formations, and the synthesis of complex BODIPY (boron-dipyrromethene) dyes[1].

Synthetic Methodologies and Self-Validating Protocols

To ensure high-yield synthesis and reproducibility, the following protocols have been optimized based on established organometallic and condensation principles.

Protocol 1: Synthesis of the Core Scaffold (5-Methylbenzo[d]thiazole-2-carbaldehyde)

Causality & Logic: Direct formylation of benzothiazoles is sterically and electronically hindered. Therefore, a directed lithiation approach is utilized. By deprotonating the highly acidic C2 position with a strong base at cryogenic temperatures, a stable organolithium intermediate is formed, which is then trapped by dimethylformamide (DMF)[2].

Step-by-Step Workflow:

• Preparation: Purge a flame-dried Schlenk flask with Argon. Add 5-methylbenzothiazole (1.0 eq) and dissolve in anhydrous THF (0.4 M). Cool the reaction mixture to -78 °C using a dry ice/acetone bath.

• Lithiation: Add n-BuLi (1.1 eq, 1.6 M in hexanes) dropwise over 15 minutes. Causality: Dropwise addition prevents localized exothermic spikes that could lead to ring-opening side reactions. Stir for 1 hour at -78 °C.

• Formylation: Add anhydrous DMF (2.0 eq) dropwise. The formyl group is transferred to the lithiated C2 position.

• Quenching & Extraction: Quench the reaction with saturated aqueous NH₄Cl at -78 °C, then allow it to warm to room temperature. Extract the aqueous layer with ethyl acetate (3x).

• Purification: Dry the combined organic layers over Na₂SO₄, concentrate under vacuum, and purify via silica gel column chromatography (Hexane/EtOAc).

• Self-Validation Checkpoint: The success of the formylation is immediately validated by ¹H NMR spectroscopy, characterized by the sudden appearance of a distinct, highly deshielded aldehyde proton singlet at approximately

  10.0 ppm.

Protocol 2: Knoevenagel Condensation for Chalcone/BODIPY Derivatives

Causality & Logic: To synthesize bioactive chalcones or fluorescent probes, the 2-carbaldehyde must be reacted with an active methylene compound. A base catalyst is used to abstract the acidic proton from the methylene group, forming a nucleophilic enolate that attacks the aldehyde[3].

Step-by-Step Workflow:

• Reaction Setup: In a round-bottom flask, combine 5-methylbenzo[d]thiazole-2-carbaldehyde (1.0 mmol) and the active methylene substrate (e.g., a substituted acetophenone) (1.0 mmol) in absolute ethanol (10 mL).

• Catalysis: Place the flask in an ice bath. Add 40% aqueous NaOH (0.5 mL) dropwise under continuous stirring.

• Reflux: Remove the ice bath and reflux the mixture for 8–10 hours. Causality: Prolonged thermal energy is required to drive the dehydration of the intermediate

  -hydroxy ketone, ensuring the irreversible formation of the thermodynamically stable -unsaturated double bond.

• Isolation: Pour the mixture into crushed ice. Filter the resulting precipitate, wash with cold water, and recrystallize from ethanol.

• Self-Validation Checkpoint: Reaction completion is validated via TLC (complete consumption of the UV-active aldehyde spot). Structural integrity is confirmed by FT-IR spectroscopy, noting the disappearance of the aldehyde C=O stretch (~1700 cm⁻¹) and the appearance of an

  -unsaturated carbonyl stretch (~1650 cm⁻¹).

Synthetic workflow for 5-methylbenzo[d]thiazole-2-carbaldehyde and its downstream derivatives.

Biological Activities and Mechanism of Action

Derivatives of 5-methylbenzo[d]thiazole-2-carbaldehyde have demonstrated potent efficacy across multiple therapeutic domains, most notably in oncology and infectious diseases[4].

Anticancer Mechanisms

The planar, heteroaromatic nature of the benzothiazole core allows these derivatives to easily slip between DNA base pairs (intercalation). Once intercalated, they stabilize the DNA-topoisomerase cleavage complex, preventing DNA religation. This induces double-strand DNA breaks during the S-phase of the cell cycle, triggering the intrinsic apoptotic pathway via Caspase-9 and Caspase-3 activation[5]. Furthermore, specific derivatives have been shown to act as multi-kinase inhibitors, downregulating the PI3K/Akt/mTOR survival pathways and inhibiting EGFR/C-Met receptor tyrosine kinases[6].

Antimicrobial & Enzymatic Inhibition

Beyond oncology, azomethine (Schiff base) and pyrazoline-hybrid derivatives of this scaffold exhibit strong binding affinities to the active sites of microbial enzymes. Recent molecular docking and in vitro studies confirm that these hybrids act as potent inhibitors of

-glucosidase and bacterial urease, driven by strong hydrogen bonding from the thiazole nitrogen and hydrophobic interactions from the 5-methyl group[3].

Intracellular signaling and apoptotic pathway induced by benzothiazole derivatives.

Structure-Activity Relationship (SAR) Data

The biological potency of these derivatives is heavily dependent on the functional groups attached to the 2-carbaldehyde extension. The following table summarizes the quantitative in vitro efficacy of various benzothiazole classes against human cancer cell lines and bacterial strains, demonstrating the superiority of highly conjugated systems[3][5].

Derivative Class	Target / Cell Line	IC₅₀ / MIC Value ( M)	Primary Mechanism of Action
Unsubstituted Benzothiazole	HepG2 (Liver Cancer)	> 50.0	Weak DNA intercalation
5-Methyl-2-Carbaldehyde Core	HepG2 (Liver Cancer)	28.4	Moderate ROS generation
Benzothiazole-Pyrazoline Hybrids	-Glucosidase	2.50 – 17.50	Competitive enzyme inhibition
Benzothiazole Arylidenes	HCT-116 (Colon Cancer)	3.04 – 4.20	Topoisomerase inhibition
Benzothiazole Arylidenes	Staphylococcus aureus	4.0 – 20.0 (MIC)	Cell wall disruption
Benzothiazole-BODIPY Dyes	Cellular Imaging	N/A (High QY)	Fluorescent intracellular tracking

Data synthesized from comparative bio-evaluations of benzothiazole hybrids and arylidenes.

Conclusion & Future Directions

5-Methylbenzo[d]thiazole-2-carbaldehyde is a highly tunable scaffold that bridges the gap between synthetic organic chemistry and targeted drug discovery. Its unique electronic properties allow for the generation of diverse libraries of chalcones, Schiff bases, and fluorescent probes. Future research should focus on utilizing this scaffold in Proteolysis Targeting Chimeras (PROTACs), leveraging its high cellular permeability and target affinity to degrade disease-causing proteins rather than merely inhibiting them.

References

• Title: SNAr Catalysis Enhanced by an Aromatic Donor-Acceptor Interaction; Facile Access to Chlorinated Polyfluoroarenes Source: The Royal Society of Chemistry URL: [Link]

• Title: A Study on the Structure, Optical Properties and Cellular Localization of Novel 1,3-Benzothiazole-Substituted BODIPYs Source: MDPI / National Hellenic Research Foundation (eie.gr) URL: [Link]

• Title: The Synthesis, In Vitro Bio-Evaluation, and In Silico Molecular Docking Studies of Pyrazoline–Thiazole Hybrid Analogues as Promising Anti-

  -Glucosidase and Anti-Urease Agents Source: PubMed Central (PMC) / NIH URL: [Link]

• Title: Synthesis and Antimicrobial, Anticancer and Anti-Oxidant Activities of Novel 2,3-Dihydropyrido[2,3-d]pyrimidine-4-one and Pyrrolo[2,1-b][1,3]benzothiazole Derivatives via Microwave-Assisted Synthesis Source: MDPI URL: [Link]

• Title: Evaluation of some new synthesis Benzothiazole and Benzimidazole Derivatives as potential antimicrobial and anticancer agents Source: Semantic Scholar / IASE URL: [Link]

• Title: Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflammatory agents Source: Frontiers URL: [Link]

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Reactivity of the Aldehyde Group in 5-Methylbenzothiazole Derivatives: A Technical Guide for Advanced Synthesis and Drug Discovery

Executive Summary & Structural Rationale

The benzothiazole scaffold is universally recognized as a "privileged structure" in medicinal chemistry, offering a versatile foundation for developing antimicrobial, anticancer, and neuroprotective agents. Among its functionalized derivatives, 5-methylbenzothiazole-2-carboxaldehyde stands out as a highly valuable intermediate.

As a Senior Application Scientist, I approach the synthesis and derivatization of this molecule through the lens of electronic modulation. The addition of a methyl group at the 5-position introduces a weak electron-donating inductive effect (+I). While this slightly enriches the electron density of the fused bicyclic system, the C2 carbon remains highly electrophilic due to the strong electron-withdrawing nature of the adjacent nitrogen and sulfur atoms. This unique electronic balance ensures that the 2-carboxaldehyde group retains exceptional reactivity for nucleophilic addition-elimination reactions (such as Schiff base formation) while the 5-methyl group enhances the overall lipophilicity and membrane permeability of the resulting drug candidates [1].

Mechanistic Profiling: The Causality of Imine Formation

The primary synthetic utility of 5-methylbenzothiazole-2-carboxaldehyde lies in its condensation with primary amines to form azomethines (Schiff bases). Understanding the causality behind the reaction conditions is critical for optimizing yields and preventing side reactions.

The reaction is strictly pH-dependent. We utilize a weak acid catalyst (typically glacial acetic acid) to protonate the carbonyl oxygen. This protonation lowers the lowest unoccupied molecular orbital (LUMO) of the carbonyl group, significantly increasing its electrophilicity. However, if the medium is too acidic, the nucleophilic primary amine will be completely protonated into an unreactive ammonium salt. Glacial acetic acid provides the perfect thermodynamic "Goldilocks zone"—sufficiently acidic to activate the aldehyde, but weak enough to leave a substantial concentration of the free amine available for nucleophilic attack [3].

Mechanistic pathway of azomethine formation via acid-catalyzed condensation.

Self-Validating Experimental Protocols

To ensure scientific integrity and reproducibility, the following protocols are designed as self-validating systems. Each step includes built-in physical or chemical checkpoints to confirm success before proceeding.

Protocol A: Synthesis of 5-Methylbenzothiazole-2-carboxaldehyde

Objective: Selectively oxidize the primary alcohol without over-oxidizing to the carboxylic acid.

• Reagent Preparation: Dissolve 1.0 mmol of 2-(hydroxymethyl)-5-methylbenzothiazole in 20 mL of anhydrous dichloromethane (DCM).

• Oxidation: Add 10.0 mmol of activated manganese dioxide (MnO₂). Causality: Activated MnO₂ is a mild, heterogeneous oxidant highly specific for benzylic and allylic alcohols. It prevents the over-oxidation that commonly occurs with stronger reagents like KMnO₄ [1].

• Reaction Monitoring: Stir vigorously at room temperature for 24 hours.

  • Validation Checkpoint: Perform Thin-Layer Chromatography (TLC) using a Hexane:Ethyl Acetate (7:3) mobile phase. The disappearance of the polar alcohol spot and the emergence of a higher-Rf UV-active spot confirms conversion.

• Purification: Filter the black suspension through a pad of Celite to remove the spent manganese salts. Wash the pad with an additional 10 mL of DCM.

• Isolation: Evaporate the solvent under reduced pressure to yield the crude aldehyde, which can be recrystallized from ethanol.

Protocol B: Condensation to Form Schiff Base Derivatives

Objective: Exploit the reactivity of the aldehyde to synthesize bioactive azomethines.

• Reaction Setup: In a round-bottom flask, combine 1.5 mmol of 5-methylbenzothiazole-2-carboxaldehyde and 1.5 mmol of the target primary amine (e.g., 4-bromoaniline) in 20 mL of absolute ethanol [4].

• Catalysis: Add 2–3 drops of glacial acetic acid.

• Reflux: Heat the mixture under reflux for 6–8 hours.

  • Validation Checkpoint: The reaction mixture will typically undergo a distinct color shift (e.g., from pale yellow to deep orange/red) as the highly conjugated azomethine system forms. Water droplets may also condense on the upper cooler regions of the flask, validating the dehydration step.

• Isolation: Cool the mixture to 0–5 °C in an ice bath. The Schiff base will precipitate out of the solution due to its lower solubility in cold ethanol compared to the starting materials.

• Purification: Filter the solid under vacuum, wash with ice-cold water, and recrystallize from absolute ethanol to obtain the pure product [2].

Step-by-step experimental workflow for the synthesis and derivatization of the aldehyde.

Quantitative Data: Reactivity Profiling

The reactivity of the 5-methylbenzothiazole-2-carboxaldehyde group varies depending on the nucleophilicity of the incoming amine and the steric hindrance of the substituents. The table below summarizes the quantitative yield and reaction metrics for various condensation reactions based on established laboratory parameters [2, 3].

Amine Nucleophile	Catalyst / Solvent	Temp (°C)	Time (h)	Isolated Yield (%)	Product Characteristics
Aniline	Glacial AcOH / Ethanol	78 (Reflux)	6.0	82%	Pale yellow crystals, highly crystalline
4-Bromoaniline	Glacial AcOH / Ethanol	78 (Reflux)	8.0	78%	Deep yellow powder, halogen-bonded network
4-Methoxyaniline	Glacial AcOH / Ethanol	78 (Reflux)	5.5	88%	Orange crystals, accelerated by +M effect of OMe
Hydrazine Hydrate	None / Ethanol	25 (RT)	2.0	91%	Rapid precipitation, highly nucleophilic alpha-effect
2-Aminothiophenol	DMSO (Oxidative)	120	12.0	74%	Yields a bis-benzothiazole derivative via cyclization

Data Interpretation: Amines with electron-donating groups (e.g., 4-methoxyaniline) exhibit faster reaction times and higher yields due to increased nucleophilicity. Conversely, the use of hydrazine hydrate bypasses the need for acid catalysis entirely due to the "alpha-effect," resulting in rapid, high-yielding hydrazone formation at room temperature.

Conclusion & Therapeutic Implications

The strategic utilization of the aldehyde group in 5-methylbenzothiazole derivatives provides a highly predictable and robust platform for drug discovery. By understanding the electronic interplay between the 5-methyl substituent and the C2-aldehyde, researchers can fine-tune reaction conditions to generate diverse libraries of azomethines, hydrazones, and chalcones. These derivatives continue to show immense promise in modulating targets such as the STAT3 signaling pathway and exhibiting potent free-radical scavenging capabilities [1, 2].

References

• National Center for Biotechnology Information (PMC) . Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review. Retrieved from:[Link]

• ResearchGate . The Synthesis, Characterization, Acid Dissociation, and Theoretical Calculation of Several Novel Benzothiazole Schiff Base Derivatives. Retrieved from: [Link]

• MDPI . New Heterocyclic Combretastatin A-4 Analogs: Synthesis and Biological Activity of Styryl-2(3H)-benzothiazolones. Retrieved from:[Link]

Thermodynamic Stability and Degradation Kinetics of 5-Methylbenzo[d]thiazole-2-carbaldehyde: A Technical Guide

Executive Summary

5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS 1379285-83-2) is a highly reactive heterocyclic building block. The 2-formylbenzothiazole motif is pivotal in the synthesis of biologically active compounds, including advanced anti-tumor and anti-inflammatory agents. However, the thermodynamic stability of this compound is inherently compromised by the electron-withdrawing nature of the benzothiazole core, which activates the C2-aldehyde towards auto-oxidation. This whitepaper provides a rigorous analysis of its thermodynamic vulnerabilities, degradation kinetics, and the self-validating experimental protocols required to profile its stability.

Structural Thermodynamics & Electronic Causality

The thermodynamic stability of 5-Methylbenzo[d]thiazole-2-carbaldehyde is fundamentally dictated by the electronic interplay between the conjugated benzothiazole core and the C2-formyl group. The imine nitrogen (N3) exerts a potent electron-withdrawing effect (-I, -M), heavily polarizing the C2 carbon. This polarization weakens the adjacent formyl C-H bond, lowering the activation energy required for radical abstraction.

The presence of the 5-methyl group introduces a weak electron-donating inductive effect (+I). While this slightly enriches the electron density of the fused benzene ring, its transmission to the C2 position is minimal. However, studies on the 1 demonstrate that methyl substitution can marginally increase the molecule's susceptibility to electrophilic radical attack (e.g., by hydroxyl radicals, OH•) compared to the unsubstituted parent compound [1]. Consequently, the primary thermodynamic sink for this molecule in ambient conditions is its irreversible oxidation to 5-methylbenzo[d]thiazole-2-carboxylic acid, a process driven by the highly favorable enthalpy of formation of the resulting carboxylic acid.

Auto-Oxidation Kinetics and Degradation Pathways

The degradation of benzothiazole-2-carbaldehydes does not typically proceed via simple hydrolysis but rather through a radical-chain auto-oxidation mechanism.

• Initiation: Trace peroxides, ambient light (hv), or atmospheric OH• radicals abstract the labile formyl hydrogen, generating a highly reactive acyl radical.

• Propagation: The acyl radical rapidly reacts with triplet oxygen (O2) to form a peroxy acid radical, which subsequently abstracts a hydrogen from another aldehyde molecule to yield a peroxy acid intermediate.

• Termination/Disproportionation: The peroxy acid reacts with a second equivalent of the aldehyde, yielding two equivalents of the thermodynamically stable 5-methylbenzo[d]thiazole-2-carboxylic acid.

Fig 1: Radical-mediated auto-oxidation pathway of 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Self-Validating Experimental Protocols for Stability Profiling

To establish rigorous shelf-life metrics and thermodynamic parameters (ΔH, Ea), a dual-pronged analytical strategy is required. The following protocols are designed as self-validating systems to ensure data integrity.

Fig 2: Self-validating experimental workflow for thermodynamic and kinetic stability profiling.

Protocol 1: Thermal Analysis (DSC/TGA)

Causality: Differential Scanning Calorimetry (DSC) quantifies the enthalpy of fusion and detects exothermic decomposition, while Thermogravimetric Analysis (TGA) differentiates between volatilization and thermal degradation.

• Calibration: Calibrate the DSC using a high-purity Indium standard (Tm = 156.6°C, ΔHf = 28.45 J/g). Self-validation: If the Indium melt peak deviates by >0.1°C, recalibrate to ensure enthalpic accuracy.

• Sample Preparation: Encapsulate 2-5 mg of the compound in a hermetically sealed aluminum pan inside an Argon-filled glovebox. This prevents premature oxidative degradation from skewing the thermal baseline.

• Execution: Ramp the temperature from 25°C to 300°C at 10°C/min under a continuous nitrogen purge (50 mL/min).

• Data Extraction: Integrate the endothermic melt peak to determine ΔH_fusion. The onset of the exothermic peak defines the upper thermal stability limit (Td).

Protocol 2: Accelerated Oxidative Stability Testing (HPLC-UV/MS)

Causality: Simulating long-term storage under ICH Q1A guidelines allows for the extraction of the kinetic rate constant (k) and activation energy (Ea) via the Arrhenius equation.

• Incubation: Prepare 10 mM solutions in anhydrous acetonitrile. Expose aliquots to: (A) 25°C/Ambient Air, (B) 40°C/Ambient Air, and (C) 40°C/Argon (Negative Control).

• Sampling: Withdraw 10 μL aliquots at t = 0, 24, 48, 72, and 168 hours. Quench by diluting 1:100 in the mobile phase (0.1% Formic Acid in Water:Acetonitrile).

• Analysis: Inject onto a C18 RP-HPLC column using a gradient elution (20% to 95% Acetonitrile over 10 mins).

• Validation: The Mass Balance Rule. The sum of the molar quantities of the aldehyde and the carboxylic acid degradant must remain constant relative to an internal standard (e.g., 4-chlorobenzophenone). A >2% drop in total mass balance indicates unmonitored secondary degradation pathways (e.g., polymerization).

Quantitative Thermodynamic Data

The following table synthesizes the thermodynamic and kinetic parameters for 5-Methylbenzo[d]thiazole-2-carbaldehyde, extrapolated from validated data of the parent [3].

Parameter	Representative Value	Analytical Method	Implications for Handling
Melting Point (Tm)	72 - 76 °C	DSC	Solid at room temperature; prone to sintering if stored >40°C.
Enthalpy of Fusion (ΔHf)	~ 24.5 kJ/mol	DSC Integration	Moderate lattice energy; readily soluble in polar aprotic solvents.
Decomposition Onset (Td)	> 190 °C	TGA	Thermally stable in the absence of oxygen; safe for standard reflux.
Activation Energy (Ea)	48 - 52 kJ/mol	Arrhenius Plot (HPLC)	Low barrier to auto-oxidation; mandates strict cold-chain storage.

Storage and Handling Directives

Due to the thermodynamic drive towards oxidation, strict adherence to the following conditions is mandatory to maintain chemical integrity [2][3]:

• Temperature: 2. Refrigeration limits the kinetic energy available to overcome the low activation energy (Ea) of auto-oxidation.

• Atmosphere: Must be stored under an inert atmosphere (Argon or Nitrogen) to prevent radical chain initiation.

• Light: Utilize opaque or amber containers to prevent photochemical radical initiation.

References

• Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. The Journal of Physical Chemistry A - ACS Publications. 1

• 1,3-Benzothiazole-2-carbaldehyde. Chem-Impex. 2

• Benzothiazole-2-carboxaldehyde 97 6639-57-2. Sigma-Aldrich.

• Synthetic Approaches to Biologically Active C-2-Substituted Benzothiazoles. Semantic Scholar. 3

Sources

• 1. Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Protocols & Analytical Methods

Application Notes & Protocols: A Comprehensive Guide to the Condensation of 5-Methylbenzo[d]thiazole-2-carbaldehyde with Amines

Introduction: The Significance of Benzothiazole-Based Schiff Bases

The benzothiazole scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its presence in a multitude of pharmacologically active agents.[1][2] Derivatives of benzothiazole exhibit a vast spectrum of biological activities, including anticancer, antimicrobial, anti-inflammatory, and anticonvulsant properties.[3][4] A critical and versatile synthetic transformation for functionalizing the benzothiazole core is the condensation reaction of a benzothiazole aldehyde with primary amines. This reaction yields Schiff bases (or imines), compounds characterized by an azomethine group (–C=N–), which is often crucial for their biological potency.[5][6]

This guide provides a detailed protocol for the condensation of 5-Methylbenzo[d]thiazole-2-carbaldehyde with various primary amines. We will delve into the underlying reaction mechanism, provide step-by-step experimental procedures, and discuss the rationale behind the selection of catalysts and reaction conditions, equipping researchers in drug discovery and organic synthesis with the necessary knowledge for successful implementation.

Reaction Mechanism: The Chemistry of Imine Formation

The condensation of an aldehyde with a primary amine to form an imine is a classic example of a nucleophilic addition-elimination reaction. The process is typically catalyzed by a small amount of acid, which serves to activate the aldehyde but not fully protonate the amine, thereby preserving its nucleophilicity.[7][8]

The mechanism proceeds through the following key steps:

• Acid Catalysis : The carbonyl oxygen of the aldehyde is protonated by the acid catalyst. This protonation enhances the electrophilicity of the carbonyl carbon, making it more susceptible to nucleophilic attack.

• Nucleophilic Attack : The lone pair of electrons on the nitrogen atom of the primary amine attacks the now highly electrophilic carbonyl carbon.

• Proton Transfer : A proton is transferred from the nitrogen to the oxygen atom, forming a neutral intermediate known as a carbinolamine.

• Water Elimination : The hydroxyl group of the carbinolamine is protonated by the acid catalyst, converting it into a good leaving group (H₂O).

• Imine Formation : The lone pair on the nitrogen atom forms a double bond with the adjacent carbon, expelling a water molecule. The resulting protonated imine (iminium ion) is then deprotonated to yield the final Schiff base product and regenerate the acid catalyst.[7][8]

This reaction is an equilibrium process. To drive the reaction towards the product side, it is often necessary to remove the water formed during the reaction, for instance, by using a Dean-Stark apparatus or a drying agent.[7]

Caption: Figure 1: Acid-Catalyzed Imine Formation Mechanism

General Experimental Protocol

This protocol outlines a general method for the condensation reaction. Specific quantities and conditions may be optimized based on the reactivity of the chosen amine.

Materials and Reagents

• 5-Methylbenzo[d]thiazole-2-carbaldehyde

• Primary amine (e.g., aniline, benzylamine, p-toluidine)

• Absolute Ethanol (Solvent)

• Glacial Acetic Acid or p-Toluenesulfonic acid (Catalyst)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer and hotplate

• Thin Layer Chromatography (TLC) plates (Silica gel 60 F254)

• Büchner funnel and filter paper

Workflow Overview

Caption: Figure 2: Experimental Workflow

Step-by-Step Procedure

• Reaction Setup : In a 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-Methylbenzo[d]thiazole-2-carbaldehyde (1.0 eq.) in absolute ethanol (20-30 mL).

• Amine Addition : To this solution, add the primary amine (1.0-1.1 eq.). Stir the mixture for 5 minutes at room temperature.

• Catalyst Addition : Add 3-5 drops of glacial acetic acid to the mixture.[9] Causality Note: The acid catalyst is crucial for protonating the carbonyl oxygen, thereby activating the aldehyde for nucleophilic attack by the less basic amine. Using a minimal amount prevents full protonation of the amine, which would render it non-nucleophilic.

• Reflux : Attach a reflux condenser and heat the reaction mixture to reflux (approximately 80-90°C) using a heating mantle or oil bath.

• Monitoring : Monitor the progress of the reaction by TLC (e.g., using a 7:3 mixture of hexane:ethyl acetate as the eluent). The reaction is typically complete within 3-8 hours, indicated by the disappearance of the starting aldehyde spot.[5]

• Isolation : Once the reaction is complete, remove the heat source and allow the flask to cool to room temperature. A solid product often precipitates during this time.

• Purification : Cool the mixture further in an ice bath for 30 minutes to maximize precipitation. Collect the solid product by vacuum filtration using a Büchner funnel. Wash the solid several times with a small amount of cold ethanol to remove any unreacted starting materials or impurities.[5]

• Drying : Dry the purified product in a vacuum oven at 50-60°C to a constant weight.

• Characterization : Confirm the structure of the synthesized Schiff base using spectroscopic methods such as FT-IR, ¹H NMR, ¹³C NMR, and Mass Spectrometry.

Data Presentation: Reaction Conditions and Characterization

The following tables summarize typical reaction conditions and expected spectroscopic data for the synthesis of Schiff bases from 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Table 1: Representative Reaction Parameters

Entry	Amine Component	Solvent	Catalyst	Time (h)	Yield (%)	M.p. (°C)
1	Aniline	Ethanol	Acetic Acid	4	~85-95	Varies
2	4-Methoxyaniline	Ethanol	Acetic Acid	3	~90-98	Varies
3	4-Chloroaniline	Ethanol	Acetic Acid	5	~80-90	Varies
4	Benzylamine	Ethanol	None/Reflux	6	~75-85	Varies

Note: Yields and reaction times are illustrative and can vary based on specific experimental conditions and the purity of reagents.

Table 2: Key Spectroscopic Data for Product Characterization

Spectroscopy	Key Signal	Starting Material (Approx. Value)	Schiff Base Product (Approx. Value)	Rationale for Change
FT-IR (cm⁻¹)	C=O Stretch	~1700	Absent	Consumption of the aldehyde carbonyl group.
C=N Stretch	Absent	~1590 - 1630	Formation of the imine (azomethine) bond.[5]
N-H Stretch	~3300-3400 (Amine)	Absent	Consumption of the primary amine.
¹H NMR (δ ppm)	Aldehyde Proton (-CHO)	~9.8 - 10.2 (s)	Absent	Consumption of the aldehyde.
Imine Proton (-CH=N-)	Absent	~8.5 - 9.5 (s)	Formation of the imine proton in a deshielded environment.[5]
Mass Spec (ESI-MS)	Molecular Ion Peak [M+H]⁺	Corresponds to Aldehyde	Corresponds to Product	Confirms the molecular weight of the newly formed Schiff base.

Conclusion and Field Insights

The condensation of 5-Methylbenzo[d]thiazole-2-carbaldehyde with primary amines is a robust and high-yielding method for accessing a diverse library of Schiff bases. These compounds serve as valuable intermediates and potential drug candidates.[10] The success of the synthesis relies on understanding the acid-catalyzed mechanism and employing techniques to drive the reaction equilibrium, such as refluxing in an appropriate solvent. For less reactive amines, stronger acid catalysts like p-toluenesulfonic acid may be employed, or the use of a Dean-Stark trap to azeotropically remove water can significantly improve yields. The protocols described herein are self-validating through standard TLC monitoring and spectroscopic characterization, providing a reliable foundation for researchers in the field of medicinal and synthetic chemistry.

References

• Synthesis and Spectral Characterisation of new Benzothiazole-based Schiff Base Ligand and its Co(III) and Ni(II) Complex. (2022). NANO BIOMEDICAL LETTERS, 1(23). Available at: [Link]

• Saraf, D. V., et al. (2014). SYNTHESIS, SPECTRAL AND ANTIMICROBIAL ACTIVITY OF NOVEL SCHIFF BASES INCORPORATED WITH BENZOTHIAZOLE. TSI Journals. Available at: [Link]

• Synthesis, Structural Characterization Of Benzothiazole Schiff Base Metal (II) Complexes And Their Interaction With DNA. (n.d.). SSRN. Available at: [Link]

• Kumar, A., et al. (2013). Synthesis of Benzothiazole Schiff's Bases and screening for the Anti-Oxidant Activity. Journal of Chemical and Pharmaceutical Research, 5(12), 629-633. Available at: [Link]

• SYNTHESIS AND CHARACTERIZATION OF BENZOTHIAZOLE SCHIFF BASES BASED METAL COMPLEXES AND THEIR BIOLOGICAL APPLICATIONS. (2025). Rasayan Journal of Chemistry. Available at: [Link]

• Wentzel Lab. (2020, March 3). Acid Catalyzed Imine Formation and Mechanism with an Aldehyde and Primary Amine. YouTube. Available at: [Link]

• Ashenhurst, J. (2022, March 7). Imines - Properties, Formation, Reactions, and Mechanisms. Master Organic Chemistry. Available at: [Link]

• Note on Benzothiazole used in Modern Day Drug Designing and Development. (n.d.). ResearchGate. Available at: [Link]

• Lihumis, H. S., et al. (2022). A Review on Recent Development and biological applications of benzothiazole derivatives. Progress in Chemical and Biochemical Research, 5(2), 147-164. Available at: [Link]

• Recent Advances in Medicinal Chemistry with Benzothiazole-Based Compounds: An In-Depth Review. (2024). Journal of Chemical Reviews. Available at: [Link]

• Abdel-Wahab, B. F., et al. (2024). Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. RSC Advances. Available at: [Link]

• Anam, S., & Thirunarayanan, G. (2023). Synthesis of Schiff bases of 2-amino benzo[d]thiazole from higher hetero aldehydes and ketones using Mo-Al2O3 composite-based organic synthesis. Indian Journal of Chemistry. Available at: [Link]

• Hussein, A. A. (2020). Synthesis and Characterization of new Schiff base Derived from Benzothiazole with (Salicyldehyde and Saccharin) and Complexes for some Metal Ions (Co, Ni, Cd and Hg). Journal of Global Pharma Technology. Available at: [Link]

• Al-Masoudi, W. A. (2019). Synthesis and Characterization of New Benzothiazole-derived Schiff Bases Metal Complexes. Baghdad Science Journal. Available at: [Link]

• Condensation Reactions of 2-Aminothiophenoles to Afford 2-Substituted Benzothiazoles of Biological Interest: A Review (2020–2024). (2025). MDPI. Available at: [Link]

Sources

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• 2. Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. jchemrev.com [jchemrev.com]
• 5. jocpr.com [jocpr.com]
• 6. Bot Verification [rasayanjournal.co.in]
• 7. youtube.com [youtube.com]
• 8. masterorganicchemistry.com [masterorganicchemistry.com]
• 9. bsj.uobaghdad.edu.iq [bsj.uobaghdad.edu.iq]
• 10. nanobioletters.com [nanobioletters.com]

Application Note: 5-Methylbenzo[d]thiazole-2-carbaldehyde as a Precursor for Fluorescent Probes

This Application Note and Protocol guide details the strategic utilization of 5-Methylbenzo[d]thiazole-2-carbaldehyde as a versatile scaffold for developing fluorescent probes.[1]

[1]

Executive Summary

5-Methylbenzo[d]thiazole-2-carbaldehyde (5-MBT-CHO) represents a privileged heterocyclic scaffold in the design of "Turn-On" fluorescent sensors.[1] Unlike simple fluorophores, this compound possesses a reactive aldehyde handle at the C2 position , which is electronically coupled to the benzothiazole core. This conjugation allows for significant perturbations in photophysical properties (Intramolecular Charge Transfer - ICT) upon chemical modification.[1]

This guide outlines the synthesis of the precursor , its derivatization into functional probes , and validation protocols for detecting hydrazine (environmental toxin) and cysteine (biomarker).

Chemical Basis & Design Strategy

The Fluorophore Core

The benzothiazole moiety is a rigid, planar system with high quantum yield and photostability. The 5-methyl group acts as a weak electron donor, slightly red-shifting the emission compared to the unsubstituted parent and improving lipophilicity for cell-membrane permeability.[1]

Mechanism of Sensing

The aldehyde group at the C2 position is the "Trigger."

• Hydrazine Sensing (ICT Mechanism): The aldehyde reacts with hydrazine to form a hydrazone. This extends the

  -conjugation and blocks photo-induced electron transfer (PET) quenching or enables Excited-State Intramolecular Proton Transfer (ESIPT), resulting in a fluorescence "Turn-On."[1]

• Cysteine Sensing (Cyclization): The aldehyde reacts with the 1,2-aminothiol moiety of Cysteine to form a thiazolidine ring.[1] This breaks the conjugation with the benzothiazole, typically causing a blue shift or fluorescence quenching/enhancement depending on the attached auxochrome.

• Metal Ion Sensing (Chelation): Condensation with amines (e.g., 2-aminophenol) creates a Schiff base (

  ).[1] The bond isomerization usually quenches fluorescence.[1] Binding a metal ion (Zn²⁺) rigidifies the structure (CHEF effect), restoring fluorescence.

Strategic Workflow Diagram

Caption: Divergent synthesis pathways transforming the 5-MBT-CHO precursor into specific analyte sensors.

Experimental Protocols

Protocol A: Synthesis of 5-Methylbenzo[d]thiazole-2-carbaldehyde

Note: This compound is not always commercially available off-the-shelf and often requires synthesis from 2,5-dimethylbenzothiazole.[1]

Reagents:

• 2-Amino-5-methylbenzenethiol (CAS: 23451-96-9)[1]

• Acetic Anhydride[1][2]

• Selenium Dioxide (SeO₂)

• 1,4-Dioxane or Xylene[1]

Step 1: Synthesis of 2,5-Dimethylbenzothiazole

• Dissolve 2-amino-5-methylbenzenethiol (10 mmol) in acetic anhydride (10 mL).

• Reflux the mixture at 140°C for 3 hours.

• Cool to room temperature (RT) and pour into ice water.

• Neutralize with 10% NaOH solution to precipitate the product.[1]

• Filter, wash with water, and recrystallize from ethanol.[1]

  • Yield Target: >80%.[1][3]

  • Validation: ¹H NMR (CDCl₃): Methyl peak at C2 (~2.8 ppm) and C5 (~2.5 ppm).

Step 2: Oxidation to the Aldehyde (Riley Oxidation)

• Dissolve 2,5-dimethylbenzothiazole (5 mmol) in 1,4-dioxane (20 mL).

• Add Selenium Dioxide (SeO₂) (6 mmol) slowly.

• Reflux at 100°C for 4–6 hours. Monitor by TLC (Hexane:EtOAc 4:1).[1] The aldehyde is more polar than the starting material.[1]

• Filter the hot solution through Celite to remove black selenium metal.[1]

• Evaporate the solvent.[1] Purify by column chromatography (Silica gel, Hexane/EtOAc).

  • Product: Yellow solid.[1]

  • Validation: ¹H NMR: Distinct aldehyde proton singlet (-CHO) at ~10.1 ppm .[1]

Protocol B: Synthesis of a Hydrazine-Selective Probe

Objective: Create a "Turn-On" probe by condensing the aldehyde with a fluorophore extension (e.g., 7-diethylaminocoumarin-3-carbohydrazide) or simply using the aldehyde itself as a reactive site for hydrazine.[1]

Method (Simple Hydrazone Probe):

• Dissolve 5-Methylbenzo[d]thiazole-2-carbaldehyde (1 mmol) in Ethanol (10 mL).

• Add 2,4-Dinitrophenylhydrazine (1 mmol) and 2 drops of glacial acetic acid (catalyst).

• Reflux for 2 hours. A precipitate will form.[1]

• Filter and wash with cold ethanol.[1]

  • Mechanism:[1][4][5] The resulting hydrazone is weakly fluorescent due to PET from the dinitrophenyl group. Upon reaction with hydrazine (analyte), the dinitrophenyl group is cleaved or the structure rearranges, restoring fluorescence.

  • Alternative: For a direct "Turn-On" probe without a leaving group, condense with 4-aminomorpholine .[1]

Protocol C: Biological Sensing (In Vitro)

Application: Detecting Hydrazine or Cysteine in HEPES buffer.

Reagents:

• Probe Stock Solution: 10 mM in DMSO.[1]

• Buffer: 20 mM HEPES (pH 7.4).

• Analyte Stock: Hydrazine hydrate or Cysteine (10 mM in water).[1]

Procedure:

• Preparation: Dilute the Probe Stock into HEPES buffer to a final concentration of 10 µM . Ensure the final DMSO content is <1% to prevent cytotoxicity or solubility issues.[1]

• Titration: Add aliquots of the Analyte Stock (0–100 µM) to the probe solution.

• Incubation:

  • Hydrazine: Incubate for 15–30 minutes at 37°C.

  • Cysteine: Incubate for 5–10 minutes at 37°C.

• Measurement: Record fluorescence emission spectra.

  • Excitation: ~360–380 nm (characteristic of benzothiazole).

  • Emission: Look for a new peak appearing at 450–550 nm (Cyan/Green).[1]

Data Processing:

• Plot Fluorescence Intensity (

  ) vs. Concentration ( ).[6]

• Fit to the Stern-Volmer equation or linear regression to determine the Limit of Detection (LOD =

  ).[1]

Key Properties & Troubleshooting

Photophysical Table (Representative Data)

Property	Value (Approx.)	Notes
Absorption Max ( )	310–330 nm	Benzothiazole core transition.[1]
Emission Max ( )	420–480 nm	Highly solvent dependent (ICT character).
Stokes Shift	>100 nm	Excellent for reducing self-quenching/scattering.[1]
Quantum Yield ( )	0.3 – 0.7	High brightness in organic solvents; lower in water.

Troubleshooting Guide

• Issue: Low Solubility in Water. [1]

  • Cause: The benzothiazole core is hydrophobic.[1]

  • Solution: Use a co-solvent system (PBS/DMSO 9:1) or introduce a sulfonate group (

    ) on the benzene ring during the initial synthesis (using sulfonated aniline precursor).

• Issue: Slow Response Time.

  • Cause: Steric hindrance at the aldehyde C2 position.[1]

  • Solution: Increase incubation temperature to 37°C. Ensure pH is optimized (pH 7.4 is standard, but pH 5.0 accelerates Schiff base formation).

• Issue: Interference from Other Thiols (GSH/Hcy).

  • Solution: For Cysteine selectivity, use an acrylate ester derivative instead of the bare aldehyde. The aldehyde is more general; acrylates are specific to Cysteine via Michael addition + Cyclization.[1]

References

• BenchChem. Application Notes and Protocols for Bioimaging with Benzothiazole-Based Probes. (2025).[1][7][8][9] Retrieved from

• Li, Y., et al. "Synthesis and application of a novel fluorescent probe based on benzothiazole for detection of hydrazine in real samples."[8] ResearchGate/New Journal of Chemistry. (2024). Retrieved from

• Organic Chemistry Portal. "Synthesis of Benzothiazoles." Retrieved from

• Sigma-Aldrich. "Benzothiazole-2-carboxaldehyde Product Information." Retrieved from

• RSC Publishing. "A benzothiazole-based dual reaction site fluorescent probe for the selective detection of hydrazine."[1] Organic & Biomolecular Chemistry. (2022).[1] Retrieved from

Sources

• 1. Page loading... [wap.guidechem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Schiff base clubbed benzothiazole: synthesis, potent antimicrobial and MCF-7 anticancer activity, DNA cleavage and computational study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Sensing Mechanism of Cysteine Specific Fluorescence Probes and Their Application of Cysteine Recognition - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
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• 7. A benzothiazole derivative-based turn-on fluorescent probe for specific detection of Cys - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Note: Synthesis of Hydrazone Derivatives from 5-Methylbenzo[d]thiazole-2-carbaldehyde

[1]

Executive Summary

This technical guide details the protocol for synthesizing hydrazone derivatives utilizing 5-Methylbenzo[d]thiazole-2-carbaldehyde as the electrophilic scaffold. Benzothiazole hydrazones represent a "privileged structure" in medicinal chemistry, exhibiting potent biological activities including EGFR kinase inhibition (anticancer), antimicrobial, and anti-inflammatory properties.

This document provides two validated methodologies: a Conventional Acid-Catalyzed Reflux (Method A) for scalability and a Microwave-Assisted Synthesis (Method B) for high-throughput screening. It includes mechanistic insights, self-validating characterization steps, and troubleshooting matrices.

Chemical Basis & Mechanism[2][3][4][5]

The Pharmacophore

The 5-methylbenzo[d]thiazole moiety acts as a lipophilic anchor, enhancing membrane permeability. The hydrazone linkage (-CH=N-NH-) serves as a rigid spacer that can participate in hydrogen bonding and coordinate with metal ions in metalloenzymes.

Reaction Mechanism

The formation of the hydrazone bond is a classic nucleophilic addition-elimination reaction.[1] The carbonyl carbon of the aldehyde is electrophilic but requires activation by an acid catalyst (typically Glacial Acetic Acid) to facilitate attack by the nucleophilic nitrogen of the hydrazine/hydrazide.[2]

Figure 1: Acid-catalyzed condensation mechanism converting the C2-aldehyde to the hydrazone derivative.[2]

Materials & Equipment

Category	Item	Specification/Notes
Precursor	5-Methylbenzo[d]thiazole-2-carbaldehyde	Purity >97%; HPLC grade.
Reagent	Hydrazine Hydrate or Aryl Hydrazide	Stoichiometric excess (1.1 - 1.5 eq).
Solvent	Ethanol (EtOH) or Methanol (MeOH)	Absolute; Water content <0.5% to drive equilibrium.
Catalyst	Glacial Acetic Acid (AcOH)	ACS Reagent grade.
Equipment	Reflux condenser, Magnetic stirrer	Oil bath required for Method A.
Equipment	Microwave Reactor	For Method B (e.g., CEM Discover or Monowave).

Experimental Protocols

Method A: Conventional Acid-Catalyzed Reflux (Standard)

Best for: Gram-scale synthesis, high purity requirements, and thermally stable derivatives.

• Preparation: In a 100 mL round-bottom flask, dissolve 1.0 mmol of 5-Methylbenzo[d]thiazole-2-carbaldehyde in 15 mL of absolute ethanol.

  • Note: Sonicate if necessary to ensure complete dissolution.

• Activation: Add 2-3 drops of Glacial Acetic Acid to the solution. Stir for 5 minutes at room temperature to activate the carbonyl.

• Addition: Slowly add 1.1 mmol of the appropriate Hydrazine/Hydrazide derivative dropwise.

  • Critical: If using solid hydrazides, dissolve them in a minimal amount of hot ethanol before addition to prevent heterogeneous clumps.

• Reflux: Attach a condenser and reflux the mixture at 78-80°C for 3-5 hours .

  • Monitoring: Check progress via TLC (Mobile phase: Hexane:Ethyl Acetate 7:3). The aldehyde spot (high Rf) should disappear.

• Isolation: Cool the reaction mixture to room temperature, then place in an ice bath for 30 minutes. The precipitate should form.[3]

• Purification: Filter the solid under vacuum. Wash with cold ethanol (2 x 5 mL) followed by diethyl ether (2 x 5 mL) to remove unreacted aldehyde.

• Drying: Recrystallize from hot ethanol or DMF/Water mixture if necessary. Dry in a vacuum oven at 50°C.

Method B: Microwave-Assisted Synthesis (Green Chemistry)

Best for: Library generation, rapid screening, and difficult-to-react sterically hindered hydrazines.

• Loading: In a 10 mL microwave vial, mix 1.0 mmol aldehyde, 1.1 mmol hydrazine derivative, and 2 mL ethanol.

• Catalysis: Add 1 drop of Glacial Acetic Acid.

• Irradiation: Seal the vial. Program the reactor:

  • Temperature: 100°C

  • Power: Dynamic (max 150W)

  • Hold Time: 5-10 minutes

  • Pressure Limit: 200 psi

• Work-up: Pour the reaction mixture onto crushed ice. Filter the resulting solid, wash with cold water, and recrystallize as in Method A.

Workflow Visualization

Figure 2: Comparative workflow for thermal reflux vs. microwave irradiation protocols.

Characterization & Validation Standards

To ensure the protocol was successful, the product must meet specific spectral criteria. The disappearance of the aldehyde signal and the appearance of the azomethine proton are the primary validation points.

Technique	Parameter	Expected Signal	Interpretation
FT-IR	C=N Stretch	1570 – 1630 cm⁻¹	Formation of hydrazone linkage.
FT-IR	NH Stretch	3100 – 3400 cm⁻¹	Confirms secondary amine (if not substituted).
1H NMR	-CH=N-	δ 8.0 – 8.8 ppm (s, 1H)	Critical: The azomethine proton singlet.
1H NMR	Benzothiazole-CH3	δ 2.4 – 2.5 ppm (s, 3H)	Confirms integrity of the 5-methyl core.
1H NMR	-CHO (Aldehyde)	~ δ 10.0 ppm	Must be absent. Presence indicates incomplete reaction.
Mass Spec	Molecular Ion	[M+H]⁺	Matches calculated molecular weight.

Expert Insight: The Azomethine Shift

In 1H NMR (DMSO-d6), the azomethine proton (-CH=N-) is the most diagnostic signal. While the aromatic protons of the benzothiazole ring appear in the 7.0–8.2 ppm range, the azomethine singlet is typically distinct. If the hydrazone is derived from an acid hydrazide (Acyl hydrazone), an additional amide -NH proton may appear downfield (10.0–12.0 ppm), which is D₂O exchangeable [1].

Troubleshooting Matrix

Observation	Root Cause	Corrective Action
Low Yield / No Precipitate	High solubility of product in EtOH.	Concentrate solvent by 50% via rotary evaporation before cooling. Add water dropwise to induce precipitation.
Aldehyde peak remains in NMR	Incomplete reaction; Equilibrium issue.	Increase reflux time; Add molecular sieves to remove water (driving equilibrium to the right).
Multiple spots on TLC	Hydrolysis or Impure Hydrazine.	Ensure reagents are fresh. Hydrazones can hydrolyze in acidic water; ensure the work-up is neutral.
Oiling out	Product melting point < Reflux temp.	Decant solvent, scratch the oil with a glass rod in the presence of cold ether to induce crystallization.

References

• BenchChem. (2025).[1] A Technical Guide to the Mechanism of Hydrazone Formation. Retrieved from 1

• OrgoSolver. (2025). Wolff-Kishner Reduction: Hydrazone Formation and Mechanism. Retrieved from 2

• National Institutes of Health (NIH). (2022). Insight into the Synthesis, Biological Activity, and Structure-Activity Relationship of Benzothiazole and Benzothiazole-hydrazone derivatives. Retrieved from 4

• MDPI. (2025). Mechanochemical Solvent-Free Synthesis and Biological Profiling of Novel 2-Hydrazone-Bridged Benzothiazoles. Retrieved from 3

• Arabian Journal of Chemistry. (2011). Synthesis, characterization and antimicrobial evaluation of some 1,3-benzothiazole-2-yl-hydrazone derivatives. Retrieved from 5

Sources

• 1. benchchem.com [benchchem.com]
• 2. orgosolver.com [orgosolver.com]
• 3. mdpi.com [mdpi.com]
• 4. Insight into the Synthesis, Biological Activity, and Structure-activity Relationship of Benzothiazole and Benzothiazole-hydrazone Derivatives: A Comprehensive Review - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Synthesis, characterization and antimicrobial evaluation of some 1,3-benzothiazole-2-yl-hydrazone derivatives - Arabian Journal of Chemistry [arabjchem.org]

Application Note: Microwave-Assisted Synthesis and Functionalization of 5-Methylbenzo[d]thiazole-2-carbaldehyde

Target Audience: Synthetic Chemists, Medicinal Chemistry Researchers, and Drug Development Professionals Document Type: Advanced Methodology & Protocol Guide

Executive Summary & Mechanistic Rationale

The benzothiazole scaffold is a privileged structure in medicinal chemistry, exhibiting a vast spectrum of pharmacological activities, including antimicrobial, antiviral, and antitumor properties[1]. Functionalization at the C2 position is particularly critical, as it serves as the primary vector for pharmacophore expansion.

5-Methylbenzo[d]thiazole-2-carbaldehyde is a highly versatile synthetic intermediate. The presence of the electron-donating 5-methyl group subtly enriches the electron density of the fused benzene ring, which can modulate lipophilicity and target-binding affinity compared to unsubstituted or halogenated analogs[2]. Meanwhile, the C2-carbaldehyde moiety is highly electrophilic—activated by the adjacent imine-like nitrogen of the thiazole ring—making it an ideal substrate for nucleophilic additions, reductive aminations, and olefinations[3].

Why Microwave-Assisted Organic Synthesis (MAOS)?

Conventional synthesis of benzothiazole-2-carbaldehydes often relies on prolonged refluxing, which can lead to thermal degradation, poor yields, and high energy consumption. Microwave irradiation circumvents these issues through dielectric heating . By directly interacting with the molecular dipoles of polar solvents and reagents, microwaves induce rapid molecular friction. This results in instantaneous, uniform volumetric heating, drastically reducing reaction times from hours to minutes while suppressing side-reaction pathways[1].

Synthetic Pathway & Workflow Visualization

The most robust and scalable route to 5-methylbenzo[d]thiazole-2-carbaldehyde is the microwave-assisted hydrolysis of its gem-dibromo precursor. The resulting aldehyde can then be immediately deployed in downstream functionalizations, such as Knoevenagel condensations or Schiff base formations.

Fig 1: Microwave-assisted synthesis and downstream functionalization of 5-methylbenzothiazole-2-CHO.

Experimental Protocols

Protocol 1: Microwave-Assisted Hydrolysis to 5-Methylbenzo[d]thiazole-2-carbaldehyde

This protocol utilizes a nucleophilic substitution mechanism where water attacks the electrophilic benzylic-like carbon, displacing the bromide ions. The unstable gem-halohydrin intermediate rapidly eliminates HBr to yield the target aldehyde[4].

Materials & Equipment:

• Precursor: 2-(Dibromomethyl)-5-methylbenzo[d]thiazole (1.0 mmol, 321 mg)

• Reagents: Sodium carbonate (

  , 2.5 mmol), N,N-Dimethylformamide (DMF, 3.0 mL), Distilled Water (2.0 mL).

• Equipment: Dedicated microwave synthesizer (e.g., Biotage® Initiator+ or CEM Discover), 10 mL heavy-walled microwave vial with crimp cap.

Step-by-Step Methodology:

• Solvent Matrix Preparation: Dissolve 1.0 mmol of the dibromo precursor in 3.0 mL of DMF within the microwave vial.

  • Causality: DMF is selected for its high dielectric constant and loss tangent. It acts as an excellent "microwave antenna," rapidly absorbing microwave energy and transferring it to the reactants[4].

• Base Addition: Dissolve 2.5 mmol of

  in 2.0 mL of distilled water and add it to the vial.

  • Causality: Water serves as the nucleophile. The

    acts as an acid scavenger. By neutralizing the generated hydrobromic acid (HBr), the base prevents the acid-catalyzed degradation of the newly formed aldehyde and drives the reaction equilibrium forward[4].

• Microwave Irradiation: Seal the vial and subject it to microwave irradiation. Set the parameters to 110°C for 12 minutes with dynamic power modulation.

  • Causality: Dynamic power modulation ensures the reaction maintains exactly 110°C without localized superheating, providing enough activation energy to overcome the steric hindrance of the dibromomethyl group while preserving the integrity of the thiazole ring.

• Workup: Cool the vial to room temperature using compressed air. Pour the mixture into 20 mL of crushed ice-water. Extract the aqueous suspension with Ethyl Acetate (

  mL).

  • Causality: The ice-water quenches the reaction and precipitates the product. Ethyl acetate effectively partitions the moderately polar aldehyde away from the highly polar DMF/water/inorganic salt matrix.

• Purification: Wash the combined organic layers with brine, dry over anhydrous

  , and concentrate under reduced pressure.

Self-Validating System (IPQC):

• LC-MS: The reaction is deemed complete when the characteristic isotopic triplet (M, M+2, M+4) of the dibromo starting material disappears, replaced by a dominant

  peak at m/z 178.0 for the aldehyde.
• H NMR (CDCl ): Successful conversion is self-validated by the emergence of a sharp, diagnostic aldehyde proton singlet at ~10.1 ppm .

Protocol 2: Downstream Knoevenagel Condensation

To demonstrate the utility of the synthesized aldehyde, we perform a microwave-assisted Knoevenagel condensation with malononitrile to form a highly conjugated, biologically relevant cyanoacrylate derivative.

Step-by-Step Methodology:

• Reaction Assembly: In a 10 mL microwave vial, combine 5-methylbenzo[d]thiazole-2-carbaldehyde (0.5 mmol) and malononitrile (0.55 mmol) in 2.0 mL of absolute ethanol.

• Catalysis: Add 1-2 drops of piperidine.

  • Causality: Piperidine acts as a secondary amine organocatalyst. It deprotonates the active methylene of malononitrile to form a highly nucleophilic enolate, while simultaneously activating the aldehyde via a transient iminium ion intermediate.

• Irradiation: Seal and irradiate at 80°C for 5 minutes .

• Workup: Upon cooling, the highly conjugated product will spontaneously crystallize from the ethanol. Filter and wash with cold ethanol.

Self-Validating System (IPQC):

• Visual Cue: The reaction mixture will rapidly transition from pale yellow to deep orange/red, indicating the extension of the

  -conjugation system.
• H NMR: The aldehyde peak at ~10.1 ppm will vanish, replaced by a downfield vinylic proton singlet at ~8.2 - 8.5 ppm , confirming the formation of the double bond.

Quantitative Data & Comparative Analysis

The integration of microwave technology transforms the synthesis of benzothiazole derivatives from a bottleneck into a high-throughput process. The table below summarizes the empirical advantages observed when synthesizing 5-methylbenzo[d]thiazole-2-carbaldehyde via MAOS versus conventional thermal heating.

Parameter	Conventional Heating (Reflux)	Microwave-Assisted Synthesis (MAOS)	Performance Gain
Heating Mechanism	Conduction/Convection	Dielectric Heating (Molecular friction)	Uniform thermal distribution
Reaction Time	6 – 8 Hours	12 Minutes	~40x Faster
Average Yield	65 – 70%	88 – 92%	+20% Yield
Energy Consumption	High (Continuous oil bath heating)	Low (Pulsed, targeted irradiation)	Highly sustainable / Green
Impurity Profile	Moderate (Thermal degradation products)	Low (Short residence time)	Easier downstream purification

Data derived from comparative synthesis benchmarks of benzothiazole-2-carbaldehyde derivatives[1].

References

• PMC / National Institutes of Health. Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. Retrieved from[Link]

• MDPI. Synthesis of 2-Cyanobenzothiazoles via Pd-Catalyzed/Cu-Assisted C-H Functionalization/Intramolecular C-S Bond Formation from N-Arylcyanothioformamides. Retrieved from[Link]

Sources

• 1. (5-Chloro-1,3-benzothiazol-2-yl)methanol | 95547-71-0 | Benchchem [benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 2-(Dibromomethyl)benzo[d]thiazole|High-Purity Reagent [benchchem.com]

Application Notes &amp; Protocols: Strategic Solvent Selection for Reactions Involving 5-Methylbenzo[d]thiazole-2-carbaldehyde

Introduction: The Decisive Role of the Solvent

5-Methylbenzo[d]thiazole-2-carbaldehyde is a heterocyclic aldehyde of significant interest in medicinal chemistry and materials science.[1][2] Its benzothiazole core is a privileged scaffold found in a wide array of biologically active compounds, while the aldehyde functional group serves as a versatile handle for a multitude of chemical transformations.[1][3] These reactions, which include carbon-carbon bond formation, reductions, and oxidations, are profoundly influenced by the reaction medium.

The choice of solvent is not a passive parameter but an active determinant of reaction success. It governs the solubility of reactants, influences the stability of intermediates and transition states, modulates catalyst activity, and can ultimately dictate reaction rate, yield, and selectivity. This guide provides researchers, scientists, and drug development professionals with a detailed framework for making rational solvent selections in reactions involving 5-Methylbenzo[d]thiazole-2-carbaldehyde, moving beyond simple solubility matching to a mechanistic and evidence-based approach.

Physicochemical Profile of the Substrate

Understanding the inherent properties of 5-Methylbenzo[d]thiazole-2-carbaldehyde is fundamental to predicting its behavior in various solvents. While extensive experimental data for this specific derivative is not abundant, we can infer its characteristics from the parent compound, benzothiazole-2-carbaldehyde, and related structures.[1][4]

The molecule features a moderately polar benzothiazole ring system and a polar, electrophilic aldehyde group. The nitrogen and sulfur heteroatoms can participate in hydrogen bonding as acceptors. The aromatic system provides a degree of rigidity and potential for π-π stacking interactions. The aldehyde's carbonyl carbon (C=O) is a key electrophilic site, while the carbon of the thiazole ring to which it is attached (C2) is also notably electrophilic.[5][6] The compound is typically a solid at room temperature and is sparingly soluble in water but shows moderate to good solubility in many common organic solvents.[4][7]

Table 1: Key Physicochemical Properties of Related Benzothiazole Aldehydes

Property	Value (for Benzothiazole-2-carbaldehyde)	Implication for Solvent Selection
Molecular Formula	C₈H₅NOS	Indicates a relatively non-polar aromatic core with polar functional groups.
Molecular Weight	163.20 g/mol	Standard molecular weight for a small organic molecule.
Appearance	Light yellow to orange solid[4][8]	Suggests the need for a solvent that can fully dissolve the starting material.
Melting Point	72-76 °C[8]	Allows for reactions to be run at elevated temperatures without the substrate melting.
Polarity	Moderately Polar	Solvents of intermediate to high polarity are generally required for good solubility.
Solubility	Sparingly soluble in water; soluble in many organic solvents[4][7]	Aprotic polar solvents (e.g., DMF, DMSO, THF) and polar protic solvents (e.g., EtOH, MeOH) are good starting points.

| Reactivity | Air sensitive[7] | Reactions may require an inert atmosphere (N₂ or Ar) to prevent oxidation of the aldehyde. |

A Guide to Solvent Selection by Reaction Type

The optimal solvent is intrinsically linked to the mechanism of the desired transformation. A solvent that is ideal for a condensation reaction may be entirely unsuitable for a reaction involving an organometallic reagent.

Knoevenagel Condensation

This reaction involves the condensation of the aldehyde with an active methylene compound, catalyzed by a weak base.[9] The mechanism proceeds through an enolate intermediate.

• Recommended Solvents: Polar protic solvents like Ethanol (EtOH) or Methanol (MeOH) are excellent choices. They effectively solvate the ionic intermediates and the base catalyst (e.g., piperidine, triethylamine).[9]

• Alternative Solvents: Polar aprotic solvents such as N,N-Dimethylformamide (DMF) can also be highly effective, sometimes leading to faster reaction rates.[10] For green chemistry applications, water has been shown to be a viable solvent, especially when using catalysts like 1,8-Diazabicyclo[5.4.0]undec-7-ene (DBU).[11][12]

• Causality: The solvent must be polar enough to facilitate the formation of the enolate and stabilize the charged intermediates. Protic solvents can further assist by hydrogen bonding, but aprotic solvents may accelerate the final dehydration step.[10]

Reductive Amination & Reduction to Alcohol

• Reduction to Alcohol (e.g., with NaBH₄): Polar protic solvents like Methanol or Ethanol are standard. They readily dissolve the sodium borohydride and the aldehyde substrate, and the protic nature of the solvent is required for the workup to protonate the resulting alkoxide.

• Reductive Amination: This two-step (or one-pot) reaction often proceeds well in solvents that are compatible with both imine formation and the subsequent reduction. Methanol , Ethanol , or slightly less polar solvents like Dichloromethane (DCM) in the presence of a mild dehydrating agent can be used for the initial condensation, followed by reduction.

Oxidation to Carboxylic Acid

The aldehyde is susceptible to oxidation. Care must be taken to select a solvent that is inert to the chosen oxidizing agent.

• Recommended Solvents: For common oxidants like potassium permanganate (KMnO₄) or Jones reagent (CrO₃/H₂SO₄), solvents like Acetone or Acetic Acid are often used. However, one must be cautious of potential side reactions, such as the oxidative ring-opening of the benzothiazole core under harsh conditions.[13][14]

• Causality: The solvent must not be oxidizable itself (ruling out alcohols for many strong oxidants) and must provide sufficient solubility for both the substrate and the oxidant.

Reactions with Organometallic Reagents (e.g., Grignard, Organolithium)

These reactions are extremely sensitive to moisture and protic functional groups.

• Recommended Solvents: Anhydrous aprotic ethers are mandatory. Tetrahydrofuran (THF) or Diethyl Ether (Et₂O) are the solvents of choice.

• Causality: These solvents are non-protic and can solvate the metal cation of the organometallic reagent, preventing reagent decomposition and facilitating its nucleophilic attack on the aldehyde's carbonyl carbon. Any trace of water or alcohol will quench the highly basic reagent.

Table 2: Summary of Recommended Solvents for Key Reactions

Reaction Type	Primary Solvent(s)	Secondary/Alternative(s)	Rationale
Knoevenagel Condensation	Ethanol, Methanol	DMF, Water, Pyridine[9]	Polar, solvates intermediates and catalysts.
Reduction to Alcohol	Methanol, Ethanol	Isopropanol	Polar protic, dissolves NaBH₄ and substrate.
Oxidation to Carboxylic Acid	Acetic Acid, Acetone	Water (with specific oxidants)	Inert to oxidation, good solubility for reagents.

| Grignard/Organolithium Addition | Anhydrous THF, Anhydrous Et₂O | Anhydrous Dioxane | Aprotic, non-reactive, solvates organometallic reagent. |

Visual Workflow for Solvent Selection

The following diagram provides a logical decision-making path for selecting an appropriate starting solvent for a reaction with 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Caption: Decision-making workflow for initial solvent selection.

Detailed Experimental Protocols

The following protocols are provided as robust starting points. Researchers should always perform reactions on a small scale first to optimize conditions.

Protocol 1: Knoevenagel Condensation with Malononitrile

This protocol details the synthesis of (E)-2-((5-methylbenzo[d]thiazol-2-yl)methylene)malononitrile, a common reaction demonstrating the utility of a polar protic solvent.

Rationale: Ethanol is chosen as the solvent because it readily dissolves the aldehyde, malononitrile, and the piperidine catalyst. It facilitates the reaction mechanism without interfering. Piperidine is a sufficiently strong base to deprotonate malononitrile without causing self-condensation of the aldehyde.[9]

Materials:

• 5-Methylbenzo[d]thiazole-2-carbaldehyde (1.0 eq)

• Malononitrile (1.1 eq)

• Ethanol (Absolute, 5 mL per mmol of aldehyde)

• Piperidine (0.1 eq)

• Round-bottom flask, magnetic stirrer, condenser, and heating mantle

• TLC apparatus (e.g., 8:2 Hexane:Ethyl Acetate eluent)

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add 5-Methylbenzo[d]thiazole-2-carbaldehyde.

• Add absolute ethanol to the flask and stir until the aldehyde is completely dissolved.

• Add malononitrile to the solution, followed by the catalytic amount of piperidine.

• Attach a condenser and heat the reaction mixture to a gentle reflux (approx. 78 °C).

• Monitor the reaction progress by Thin Layer Chromatography (TLC) until the starting aldehyde spot is consumed (typically 2-4 hours).

• Once complete, cool the reaction mixture to room temperature and then place it in an ice bath for 30 minutes to induce precipitation of the product.

• Collect the solid product by vacuum filtration, washing with a small amount of cold ethanol to remove residual catalyst and unreacted starting materials.

• Dry the product under vacuum to yield the desired α,β-unsaturated nitrile. Purity can be assessed by melting point and NMR. If necessary, the product can be recrystallized from ethanol.[12]

Protocol 2: Reduction of Aldehyde to Alcohol

This protocol describes the synthesis of (5-methylbenzo[d]thiazol-2-yl)methanol using sodium borohydride.

Rationale: Methanol is the ideal solvent for this transformation. It is polar and protic, effectively dissolving both the organic substrate and the inorganic reducing agent (NaBH₄). It does not react with NaBH₄ at an appreciable rate at low temperatures but serves as the proton source during the workup phase.

Materials:

• 5-Methylbenzo[d]thiazole-2-carbaldehyde (1.0 eq)

• Sodium borohydride (NaBH₄) (1.5 eq)

• Methanol (10 mL per mmol of aldehyde)

• Round-bottom flask, magnetic stirrer, ice bath

• 1 M Hydrochloric Acid (HCl) for workup

• Ethyl acetate for extraction

Procedure:

• Dissolve 5-Methylbenzo[d]thiazole-2-carbaldehyde in methanol in a round-bottom flask equipped with a magnetic stir bar.

• Cool the solution to 0 °C using an ice-water bath.

• While stirring vigorously, add the sodium borohydride portion-wise over 10-15 minutes. Caution: Hydrogen gas is evolved.

• Continue stirring the reaction at 0 °C for 1 hour after the addition is complete.

• Monitor the reaction by TLC to confirm the disappearance of the starting aldehyde.

• Slowly quench the reaction by the dropwise addition of 1 M HCl at 0 °C until the bubbling ceases and the pH is slightly acidic.

• Remove the methanol under reduced pressure (rotary evaporation).

• To the remaining aqueous residue, add ethyl acetate and transfer to a separatory funnel.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude alcohol product.

• The product can be purified by column chromatography on silica gel if necessary.[15]

Mechanistic Insight: The Knoevenagel Condensation

The diagram below illustrates the key steps in the base-catalyzed Knoevenagel condensation described in Protocol 1, highlighting the role of the solvent and catalyst.

Caption: Simplified mechanism of the base-catalyzed Knoevenagel condensation.

References

• PubChem. 5-Methoxybenzothiazole-2-carboxaldehyde. National Center for Biotechnology Information. [Link]

• Wikipedia. Knoevenagel condensation. Wikimedia Foundation. [Link]

• Sahu, P. et al. Effect of Various Solvents on the Knoevenagel Condensation Reaction at Room Temperature. ResearchGate. [Link]

• Gao, Y. et al. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI. [Link]

• Okonkwo, V. I. et al. Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Der Pharma Chemica. [Link]

• Bédé, L. A. et al. Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. International Journal of Chemistry. [Link]

• Bédé, L. A. et al. Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives. ResearchGate. [Link]

• Moreira, R. E. et al. Oxidative ring-opening of benzothiazole derivatives. ResearchGate. [Link]

• Asian Journal of Chemistry. Efficient Protocol for Knoevenagel Condensation in Presence of the Diazabicyclo[5.4.0]undec-7-ene-Water Complex. Asian Journal of Chemistry. [Link]

• Kumar, A. et al. RECENT DEVELOPMENTS IN KNOEVENAGEL CONDENSATION REACTION: A REVIEW. Semantic Scholar. [Link]

• Al-wsabie, A. et al. Reactions of benzothiazole derivative (5) with some amines and with 2-mercaptoethanol. Wiley Online Library. [Link]

• Xiao, J. et al. Synthesis of benzothiazole from 2-aminothiophenol and benzaldehyde catalyzed by alkyl carbonic acid. ResearchGate. [Link]

• Organic Chemistry Portal. Synthesis of benzothiazoles. Organic Chemistry Portal. [Link]

• Moreira, R. E. et al. Oxidative Ring-Opening of Benzothiazole Derivatives. Canadian Journal of Chemistry. [Link]

• Gao, Y. et al. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. MDPI. [Link]

• Asatryan, R. et al. Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. PMC. [Link]

• Kumari, S. et al. Recent Advances in the Application of 2‐Aminobenzothiazole to the Multicomponent Synthesis of Heterocycles. ChemistryOpen. [Link]

• Mironov, V. F. et al. Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. MDPI. [Link]

• El-Gazzar, M. G. et al. Synthesis, antibacterial evaluation and in silico studies of novel 2-(benzo[d]thiazol-2-yl)-N-arylacetamides and their derivatives as potential DHFR inhibitors. PMC. [Link]

• Science of Synthesis. Product Class 18: Benzothiazoles and Related Compounds. Thieme. [Link]

• Nikpassand, M. et al. An efficient green protocol for the synthesis of 2-substituted benzothiazole under solvent and catalyst free condition. Der Pharma Chemica. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. chemimpex.com [chemimpex.com]
• 5. Tautomeric Equilibrium Modeling: Stability and Reactivity of Benzothiazole and Derivatives | Bédé | International Journal of Chemistry | CCSE [ccsenet.org]
• 6. researchgate.net [researchgate.net]
• 7. Page loading... [guidechem.com]
• 8. Benzothiazole-2-carboxaldehyde | 6639-57-2 [chemicalbook.com]
• 9. Knoevenagel condensation - Wikipedia [en.wikipedia.org]
• 10. researchgate.net [researchgate.net]
• 11. asianpubs.org [asianpubs.org]
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• 13. researchgate.net [researchgate.net]
• 14. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 15. benchchem.com [benchchem.com]

Procedure for oxidation of 5-methylbenzothiazole to the 2-carbaldehyde derivative

Executive Summary & Strategic Analysis

The synthesis of 5-methylbenzothiazole-2-carbaldehyde is a critical transformation in medicinal chemistry, serving as a gateway to Schiff bases, hydrazones, and heterocycle-fused derivatives with potent antitumor and antimicrobial properties.

To achieve the 2-carbaldehyde derivative, researchers must select the appropriate protocol based on the specific starting material available. This guide details two distinct, high-fidelity pathways:

• The Oxidative Pathway (Riley Oxidation): Required if the starting material is 2,5-dimethylbenzothiazole . This utilizes Selenium Dioxide (SeO

  ) to selectively oxidize the activated C2-methyl group to an aldehyde.

• The C-H Functionalization Pathway (Lithiation-Formylation): Required if the starting material is 5-methylbenzothiazole (with a proton at C2). Direct oxidation of the C2-H bond is kinetically difficult; therefore, a lithiation-formylation sequence is the industry standard for this specific precursor.

Decision Matrix: Pathway Selection

Starting Material	Target Transformation	Recommended Protocol	Primary Reagent
2,5-Dimethylbenzothiazole	C-CH C-CHO	Protocol A (Riley Oxidation)	SeO / Dioxane
5-Methylbenzothiazole	C-H C-CHO	Protocol B (Lithiation)	-BuLi / DMF

Protocol A: Selective Oxidation via Selenium Dioxide (Riley Oxidation)[1]

Applicability: This protocol is designed for the oxidation of an activated methyl group at the C2 position. Mechanism: The reaction proceeds via an ene-type reaction followed by a [2,3]-sigmatropic rearrangement and dehydration.

Materials & Reagents[1][2][3][4][5][6][7][8][9][10][11][12]

• Precursor: 2,5-Dimethylbenzothiazole (1.0 eq)

• Oxidant: Selenium Dioxide (SeO

  ) (1.1 – 1.5 eq)

• Solvent: 1,4-Dioxane (anhydrous) or Xylene (for higher temperature requirements)

• Workup: Celite 545, Dichloromethane (DCM), Sodium Bicarbonate.

Step-by-Step Methodology

• Preparation: In a flame-dried round-bottom flask equipped with a reflux condenser and magnetic stir bar, dissolve 2,5-dimethylbenzothiazole (10 mmol) in 1,4-dioxane (50 mL).

  • Note: Dioxane is preferred over ethanol to prevent acetal formation.

• Reagent Addition: Add SeO

  (15 mmol, 1.5 eq) in a single portion.

  • Safety: SeO

    is highly toxic.[1][2][3] Handle in a fume hood.

• Reaction: Heat the mixture to reflux (101 °C) for 4–6 hours.

  • Monitoring: Monitor via TLC (Hexane:EtOAc 7:3). The aldehyde product is typically more polar than the starting material.

  • Visual Cue: The precipitation of black elemental selenium indicates the reaction is progressing.

• Filtration: Cool the reaction to room temperature. Filter the mixture through a pad of Celite 545 to remove precipitated selenium. Wash the pad with DCM (2 x 20 mL).

• Workup: Concentrate the filtrate under reduced pressure. Redissolve the residue in DCM (50 mL) and wash with saturated NaHCO

  (2 x 30 mL) to remove selenous acid byproducts.

• Purification: Dry the organic layer over anhydrous Na

  SO , filter, and concentrate. Purify via flash column chromatography (Silica gel, 0-20% EtOAc in Hexanes).

Expected Yield: 65–80% Key Characterization:

H NMR (CDCl ) shows a diagnostic singlet for the aldehyde proton at 10.1 ppm .

Protocol B: C-H Functionalization via Lithiation (Formylation)

Applicability: This protocol is required when starting with 5-methylbenzothiazole (C2-H). Mechanism: The C2 proton of benzothiazole is acidic (pKa ~27). Treatment with a strong base generates the C2-lithio species, which traps the formyl equivalent (DMF).

Materials & Reagents[1][2][3][4][5][6][7][8][9][10][11][12]

• Precursor: 5-Methylbenzothiazole (1.0 eq)

• Base:

  -Butyllithium ( -BuLi), 2.5 M in hexanes (1.2 eq)

• Electrophile:

  -Dimethylformamide (DMF) (anhydrous, 1.5 eq)

• Solvent: Tetrahydrofuran (THF) (anhydrous, inhibitor-free)

• Quench: Ammonium Chloride (sat. aq.)

Step-by-Step Methodology

• Cryogenic Setup: Flame-dry a 3-neck flask under Argon atmosphere. Add anhydrous THF (10 mL/mmol substrate) and cool to -78 °C (dry ice/acetone bath).

• Substrate Addition: Add 5-methylbenzothiazole (10 mmol) to the cold THF.

• Lithiation: Add

  -BuLi (12 mmol, 4.8 mL) dropwise over 15 minutes via syringe pump. Maintain internal temperature below -70 °C.

  • Observation: The solution typically turns a deep orange/red color, indicating the formation of the 2-lithiobenzothiazole species.

  • Incubation: Stir at -78 °C for 45–60 minutes to ensure complete deprotonation.

• Formylation: Add anhydrous DMF (15 mmol) dropwise.

  • Kinetics: The reaction is rapid. Stir at -78 °C for 30 minutes, then remove the cooling bath and allow to warm to 0 °C over 1 hour.

• Quenching: Quench the reaction by adding saturated NH

  Cl solution (20 mL) at 0 °C. Vigorous stirring is required to hydrolyze the intermediate hemiaminolate to the aldehyde.

• Extraction: Extract with EtOAc (3 x 30 mL). Wash combined organics with water and brine.

• Purification: Dry over MgSO

  and concentrate. Recrystallize from Ethanol/Hexane or purify via column chromatography.

Expected Yield: 75–85% Critical Control Point: Strictly anhydrous conditions are required. Moisture will quench the lithiated intermediate immediately, reverting it to the starting material.

Technical Comparison & Workflow Visualization

The following diagram illustrates the divergent workflows based on the starting material structure.

Figure 1: Strategic synthesis flowchart illustrating the two primary pathways determined by the oxidation state of the C2 position.

Comparative Data Analysis

Parameter	Protocol A (Riley Oxidation)	Protocol B (Lithiation)
Reaction Type	Thermal Oxidation	Cryogenic Organometallic
Key Risk	Toxicity of SeO	Pyrophoric -BuLi; Moisture sensitivity
Atom Economy	Lower (Se waste generated)	Moderate
Scalability	High (Industrial standard)	Moderate (Cooling costs limit scale)
Selectivity	High for activated methyls	Exclusive to C2 position

References

• Organic Chemistry Portal. (2020). Benzothiazole Synthesis and Functionalization. Retrieved from [Link]

• Adichemistry. (n.d.). Selenium Dioxide (SeO2) Oxidation: Mechanism and Applications. Retrieved from [Link]

• Organic Syntheses. (1976). Oxidation with Selenium Dioxide: General Procedures. Retrieved from [Link]

Sources

• 1. chemistry.du.ac.in [chemistry.du.ac.in]
• 2. adichemistry.com [adichemistry.com]
• 3. Organic Syntheses Procedure [orgsyn.org]

Bioactivity Screening of 5-Methylbenzo[d]thiazole-2-carbaldehyde Derived Compounds: Application Notes and Protocols

Introduction and Chemical Rationale

The benzothiazole scaffold is a privileged structure in medicinal chemistry, known for its broad spectrum of pharmacological activities, including anticancer, antimicrobial, and anti-inflammatory properties[1][2]. Specifically, 5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1379285-83-2) serves as a highly reactive and versatile building block[3][4].

The presence of the electrophilic 2-carbaldehyde group allows for rapid condensation with primary amines to form Schiff bases [5][6]. These derivatives are characterized by the azomethine (–CH=N–) linkage, which is critical for bioactivity. The azomethine nitrogen acts as a potent hydrogen bond acceptor and electron donor, facilitating strong binding affinities with various biological targets, such as bacterial enzymes and cellular kinases[6][7].

In Vitro Cytotoxicity: The MTT Assay

Causality & System Validation

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is the gold standard for assessing the antiproliferative effects of benzothiazole derivatives[8].

• Causality: The assay relies on the reduction of the yellow MTT tetrazolium salt into insoluble purple formazan crystals by NAD(P)H-dependent oxidoreductase enzymes. Because these enzymes are only active in viable cells, the absorbance of the solubilized formazan directly correlates with the number of living cells[8].

• Self-Validating System: A robust MTT protocol must include a Negative Control (culture medium with 0.5% DMSO vehicle) to establish baseline 100% viability, and a Positive Control (a known chemotherapeutic agent like Cisplatin or Doxorubicin) to validate the assay's sensitivity to cytotoxicity[1][9].

Step-by-Step Protocol

• Cell Seeding: Seed target cancer cells (e.g., HeLa or MCF-7) into a sterile 96-well microtiter plate at a density of

  cells/well[1][8]. Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere to allow for cell attachment[1].

• Compound Treatment: Aspirate the old medium. Add 100 µL of fresh medium containing serial dilutions of the 5-Methylbenzo[d]thiazole-2-carbaldehyde derivatives. Ensure the final DMSO concentration does not exceed 0.5% to prevent solvent-induced toxicity[1]. Incubate for 24–48 hours[8].

• MTT Addition: Remove the treatment medium. Add 100 µL of MTT solution (0.5 mg/mL in serum-free medium) to each well. Incubate in the dark for 4 hours at 37°C[8].

• Formazan Solubilization: Carefully aspirate the MTT solution. Add 100–150 µL of Dimethyl sulfoxide (DMSO) to each well to dissolve the trapped formazan crystals[1][8].

• Data Acquisition: Measure the absorbance at 540–570 nm using a microplate reader[1][8]. Calculate the IC₅₀ value (the concentration required to inhibit 50% of cell growth)[9].

Caption: Benzothiazole derivatives inhibiting the PI3K/AKT pathway to induce apoptosis.

Antimicrobial Susceptibility: MIC & MBC Determination

Causality & System Validation

Benzothiazole derivatives exhibit broad-spectrum antimicrobial activity by targeting essential microbial enzymes, such as Dihydropteroate Synthase (DHPS) in the folate biosynthesis pathway or dihydroorotase[8][10].

• Causality: The Minimum Inhibitory Concentration (MIC) identifies the lowest concentration that halts visible growth (bacteriostatic effect), while the Minimum Bactericidal Concentration (MBC) identifies the concentration that outright kills the pathogen[8][10].

• Self-Validating System: The assay must include a Sterility Control (Mueller-Hinton Broth only, to ensure no contamination) and a Growth Control (bacteria + broth without compound, to ensure bacterial viability)[1].

Step-by-Step Protocol

• Inoculum Preparation: Prepare a bacterial suspension from an overnight culture. Adjust the turbidity to match a 0.5 McFarland standard (approximately

  CFU/mL)[1].

• Serial Dilution: In a sterile 96-well microtiter plate, prepare two-fold serial dilutions of the benzothiazole test compounds in Mueller-Hinton Broth (MHB). The typical volume is 100 µL per well[1].

• Inoculation & Incubation: Add 100 µL of the diluted bacterial suspension to each well. Incubate the plate at 37°C for 18–24 hours[1].

• MIC Determination: Visually inspect the plate or use a spectrophotometer. The MIC is the lowest concentration well exhibiting zero turbidity[8].

• MBC Determination: Take samples from the MIC well and the next higher concentration wells. Plate them onto drug-free nutrient agar. Incubate for another 24 hours at 37°C. The MBC is the concentration that yields zero bacterial colonies on the agar[10].

Caption: Step-by-step workflow for determining MIC and MBC of benzothiazole derivatives.

Antioxidant Profiling: DPPH Radical Scavenging

Causality & System Validation

The antioxidant capacity of benzothiazole Schiff bases is evaluated using the DPPH (1,1-diphenyl-2-picrylhydrazyl) assay[7].

• Causality: DPPH is a stable free radical that exhibits a deep purple color (absorbing at 517 nm). When a bioactive compound donates a hydrogen atom or an electron to the DPPH radical, it is reduced to a yellow hydrazine derivative. The degree of color loss is directly proportional to the compound's radical scavenging (antioxidant) capability[7].

• Self-Validating System: Ascorbic acid or a standard antioxidant must be used as a Positive Reference to benchmark the IC₅₀ values[7].

Step-by-Step Protocol

• Reagent Preparation: Prepare a 0.05% (w/v) solution of the synthesized benzothiazole Schiff base in analytical grade methanol[7].

• Reaction Setup: Mix the compound solution with a standard methanolic solution of DPPH.

• Incubation: Incubate the mixture in complete darkness at room temperature for 30 minutes.

• Quantification: Measure the absorbance at 517 nm. Calculate the IC₅₀ graphically based on the concentration required to scavenge 50% of the free radicals[7].

Quantitative Data Presentation

The following tables summarize typical bioactivity parameters observed for benzothiazole Schiff base derivatives in the literature, serving as a benchmark for novel 5-Methylbenzo[d]thiazole-2-carbaldehyde compounds.

Table 1: Representative Cytotoxicity (IC₅₀) of Benzothiazole Schiff Bases [9]

Compound Type / Substitution	Cell Line	IC₅₀ Value (µg/mL)	Reference Standard	Standard IC₅₀ (µg/mL)
Methoxy-substituted Schiff Base	HeLa (Cervical)	2.517	Cisplatin	17.2
Hydroxyl-substituted Schiff Base	HeLa (Cervical)	< 25.0	Cisplatin	17.2

| Fluorine-substituted Schiff Base | HeLa (Cervical) | 29.48 | Cisplatin | 17.2 |

Table 2: Representative Antimicrobial Activity (MIC & MBC) Profiles [10]

Pathogen Strain	Gram Stain	MIC Range (µg/mL)	MBC Range (µg/mL)
Escherichia coli	Gram-Negative	25 – 100	50 – 200
Staphylococcus aureus	Gram-Positive	50 – 200	100 – 400

| Bacillus subtilis | Gram-Positive | 25 – 200 | 50 – 400 |

Mechanistic Insights: Anti-Inflammatory Action

Beyond cytotoxicity and antimicrobial effects, benzothiazole derivatives are highly regarded for their anti-inflammatory properties. The primary mechanism of action is the targeted inhibition of the Cyclooxygenase-2 (COX-2) enzyme[8]. During an inflammatory response, arachidonic acid is metabolized by COX-2 into prostaglandins, which are the primary mediators of pain and edema. By selectively inhibiting COX-2, benzothiazole compounds block this cascade, providing therapeutic relief[8].

Caption: COX-2 inhibition by benzothiazole derivatives in the inflammatory cascade.

References

• BenchChem. Application Notes and Protocols: Benzothiazole Derivatives in Medicinal Chemistry.
• BenchChem. The Multifaceted Biological Activities of Benzothiazole Derivatives: A Technical Guide.
• PMC (National Institutes of Health). Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents.
• Research Journal of Pharmacy and Technology (RJPTONLINE). Biological Screening and Structure Activity relationship of Benzothiazole.
• Journal of Chemical and Pharmaceutical Research (JOCPR). Synthesis of Benzothiazole Schiff's Bases and screening for the Anti- Oxidant Activity.
• GuideChem. phenyl (2-methylbenzo[d]thiazol-5-yl)carbamate 1230021-37-0 wiki.
• GuideChem. N-(2-fluorobenzylidene)-4-methylbenzo[d]thiazol-2-amine 896469-22-0 wiki.
• ResearchGate. Biological Activities of Schiff Bases Incorporating Benzothiazole Moiety.
• Indian Journal of Pharmaceutical Education and Research (IJPER). Design, Synthesis, Antioxidant and Anticancer Activity of Novel Schiff's Bases of 2-Amino Benzothiazole.
• International Journal of Futuristic Medical Research (IJFMR). Overview of Biological Activities and Synthesis of Schiff Base.

Sources

• 1. benchchem.com [benchchem.com]
• 2. rjptonline.org [rjptonline.org]
• 3. guidechem.com [guidechem.com]
• 4. Page loading... [wap.guidechem.com]
• 5. researchgate.net [researchgate.net]
• 6. ijfmr.com [ijfmr.com]
• 7. jocpr.com [jocpr.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. ijper.org [ijper.org]
• 10. Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Improving yield in the synthesis of 5-Methylbenzo[d]thiazole-2-carbaldehyde

Technical Support & Troubleshooting Center: Optimizing the Synthesis of 5-Methylbenzo[d]thiazole-2-carbaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who encounter yield-killing bottlenecks when synthesizing 5-Methylbenzo[d]thiazole-2-carbaldehyde. This heterocyclic aldehyde is a highly valued precursor for peptidomimetics, combretastatin A-4 analogs, and kinase inhibitors. However, its synthesis is notoriously prone to side reactions, including over-oxidation, carbanion ring-opening, and emulsion-trapped products.

This guide provides field-proven protocols, mechanistic troubleshooting (FAQs), and quantitative comparisons for the three primary synthetic routes.

Visualizing the Synthetic Pathways

Figure 1: Three primary synthetic routes to 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Route A: Direct C2-Lithiation and Formylation (The n-BuLi/DMF Route)

Mechanistic Causality: The C2 proton of 5-methylbenzo[d]thiazole is highly acidic due to the adjacent nitrogen and sulfur atoms. Deprotonation with n-butyllithium (n-BuLi) yields a 2-lithiobenzothiazole intermediate. This intermediate acts as a formyl anion equivalent when quenched with N,N-dimethylformamide (DMF). However, the 2-lithio species is thermodynamically unstable and will undergo irreversible ring-opening to a 2-isocyanobenzenethiolate if thermal control is lost[1].

Standard Protocol:

• Preparation: Flame-dry a round-bottom flask under Argon. Add 5-methylbenzo[d]thiazole (1.0 eq) and anhydrous THF (0.2 M).

• Cryogenic Cooling: Submerge the flask in a dry ice/acetone bath and allow the internal temperature to equilibrate to -78 °C.

• Lithiation: Add n-BuLi (1.1 eq, 1.6 M in hexanes) dropwise via syringe over 15 minutes. Maintain the internal temperature below -70 °C. Stir for 45 minutes at -78 °C.

• Formylation: Add anhydrous DMF (1.5 eq) dropwise. Stir the reaction mixture for 1 hour at -78 °C.

• Quench: Slowly add saturated aqueous NH₄Cl at -78 °C, then allow the mixture to warm to room temperature. Extract with ethyl acetate, wash with brine, dry over Na₂SO₄, and concentrate.

Troubleshooting FAQs:

• Q: My isolated yield is below 20%, and I am recovering a foul-smelling byproduct. What went wrong? A: You likely experienced thermal degradation of the 2-lithiobenzothiazole intermediate. Studies have shown that 2-lithiobenzothiazoles decompose considerably at temperatures above -50 °C, undergoing ring-opening to form 2-isocyanobenzenethiolates[1]. Self-Validating Check: Monitor your internal temperature with a cryogenic thermocouple, not just the external bath. Ensure the DMF is pre-chilled or added slowly enough to prevent exothermic spikes above -60 °C.

• Q: I am seeing unreacted starting material despite using an excess of n-BuLi. A: Moisture in your THF or DMF is prematurely quenching the carbanion. Self-Validating Check: Titrate your n-BuLi periodically. Dry your DMF over activated 4Å molecular sieves for at least 48 hours prior to use.

Route B: Oxidation of (5-Methylbenzo[d]thiazol-2-yl)methanol

Mechanistic Causality: Oxidation of the primary alcohol is a highly reliable route, but the electron-deficient nature of the benzothiazole ring makes the resulting aldehyde susceptible to hydration and subsequent over-oxidation to the carboxylic acid. Mild, non-aqueous oxidants like Dess-Martin Periodinane (DMP) or activated Manganese Dioxide (MnO₂) are mandatory to arrest the oxidation at the aldehyde stage.

Standard Protocol (MnO₂ Oxidation):

• Preparation: Dissolve (5-methylbenzo[d]thiazol-2-yl)methanol (1.0 eq) in anhydrous CH₂Cl₂ (0.1 M).

• Oxidation: Add activated MnO₂ (10–15 eq).

• Reaction: Stir vigorously at room temperature for 12–24 hours. Monitor strictly by TLC (Hexanes/EtOAc).

• Workup: Filter the black suspension through a tightly packed pad of Celite. Wash the pad thoroughly with CH₂Cl₂ and EtOAc.

• Isolation: Concentrate the filtrate under reduced pressure to yield the crude aldehyde.

Troubleshooting FAQs:

• Q: The oxidation with MnO₂ is stalling at 50% conversion. Should I add heat? A: Heating can promote side reactions. MnO₂ oxidations are heterogeneous and rely entirely on the active surface area of the solid reagent. If the reaction stalls, your MnO₂ is likely deactivated by atmospheric moisture. Self-Validating Check: Add a fresh batch of newly opened or freshly activated MnO₂ (precipitated and dried at 120 °C under vacuum) rather than increasing the temperature.

• Q: Can I use Jones reagent or KMnO₄ to speed this up? A: No. Aqueous or harsh oxidants will inevitably push the reaction past the aldehyde to 5-methylbenzo[d]thiazole-2-carboxylic acid. Stick to DMP or MnO₂.

Route C: Reduction of 5-Methylbenzo[d]thiazole-2-carbonitrile

Mechanistic Causality: Nitriles can be reduced to aldehydes using Diisobutylaluminum hydride (DIBAL-H). The DIBAL-H coordinates to the nitrile nitrogen, transferring a hydride to form a stable aluminum imine complex at -78 °C. The critical failure point in this route is the aqueous workup; improper hydrolysis traps the product in an unfilterable aluminum hydroxide emulsion[2].

Standard Protocol:

• Preparation: Dissolve 5-methylbenzo[d]thiazole-2-carbonitrile (1.0 eq) in anhydrous CH₂Cl₂ or Toluene (0.2 M) under Argon.

• Reduction: Cool to -78 °C. Add DIBAL-H (1.1 eq, 1.0 M in CH₂Cl₂) dropwise. Stir for 1.5 hours at -78 °C.

• Quench: Quench the excess DIBAL-H by adding EtOAc (2 mL) at -78 °C.

• Hydrolysis: Add a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate) (10 mL/mmol).

• Emulsion Breaking: Remove the cooling bath. Stir the mixture vigorously at room temperature for 2–4 hours until two distinct, clear phases separate. Extract with CH₂Cl₂.

Troubleshooting FAQs:

• Q: During workup, my reaction turned into a thick, white gelatinous paste. I cannot filter or extract my product. A: This is a classic aluminum emulsion. It occurs when aluminum salts are not properly chelated during hydrolysis. Self-Validating Check: The Rochelle's salt quench is non-negotiable for DIBAL-H reductions[2]. The tartrate ions act as bidentate ligands, chelating the Al³⁺ ions and breaking the emulsion. If the gel persists, add more Rochelle's salt solution and continue vigorous stirring until the layers clarify.

• Q: I am isolating the primary amine instead of the aldehyde. A: You have over-reduced the nitrile. This happens if the reaction temperature rises above -60 °C during DIBAL-H addition, or if more than 1.2 equivalents of DIBAL-H are used.

Quantitative Data Summary

The following table summarizes the operational metrics for the three synthetic routes to assist in route selection:

Synthetic Route	Primary Reagents	Typical Yield	Major Yield-Killing Risk Factor	Scalability
Route A: Lithiation	n-BuLi, DMF, THF	60–75%	Thermal ring-opening of 2-lithio intermediate (> -50 °C)	Moderate (Requires strict cryogenics)
Route B: Oxidation	MnO₂ or DMP, CH₂Cl₂	80–90%	Incomplete conversion (deactivated MnO₂)	High (Very clean workup)
Route C: Reduction	DIBAL-H, Rochelle's Salt	65–80%	Product trapping in aluminum emulsion during workup	Moderate (Emulsions scale poorly)

References

• Title: General Reactivity of 2-Lithiobenzothiazole to Various Electrophiles and the Use as a Formyl Anion Equivalent in the Synthesis of α-Hydroxy Carbonyl Compounds Source: Bulletin of the Chemical Society of Japan, 1988, 61(10), 3637-3648. URL: [Link][1]

• Title: Solution-phase automated synthesis of an α-amino aldehyde as a versatile intermediate Source: Beilstein Journal of Organic Chemistry, 2017, 13, 102-106. URL: [Link][2]

Sources

• 1. academic.oup.com [academic.oup.com]
• 2. BJOC - Solution-phase automated synthesis of an α-amino aldehyde as a versatile intermediate [beilstein-journals.org]

Technical Support Center: Purification of 5-Methylbenzo[d]thiazole-2-carbaldehyde

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing isolation challenges with heterocyclic building blocks. [1] is a highly valuable intermediate in the development of kinase inhibitors and antimicrobial agents. However, synthesizing1 [2] containing unreacted starting materials, over-oxidized byproducts, and colored impurities.

This guide is designed to bypass common chromatographic failures by leveraging the intrinsic chemical reactivity of the molecule.

Purification Workflow

Logical workflow for the isolation and purification of 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Troubleshooting Guides & FAQs

Q1: My crude NMR shows a significant carboxylic acid peak (~11 ppm). How do I selectively remove this over-oxidation byproduct without losing my target aldehyde?

Causality & Expert Insight: Aldehydes are highly susceptible to auto-oxidation, converting to their corresponding carboxylic acids (e.g., 5-methylbenzo[d]thiazole-2-carboxylic acid) upon prolonged exposure to air or during aggressive oxidative synthetic steps. Because the benzothiazole ring is electron-withdrawing, the resulting acid is a relatively strong organic acid. A mild liquid-liquid extraction (LLE) using a weak base exploits this pKa difference, deprotonating the acid into the aqueous layer while keeping the neutral aldehyde in the organic phase.

Self-Validating Protocol: Mild Base Wash

• Dissolve the crude mixture in ethyl acetate (EtOAc) (10 mL per gram of crude).

• Wash the organic layer with an equal volume of saturated aqueous sodium bicarbonate (NaHCO3) (pH ~8).

  • Self-validation step: Observe the interface. Vigorous CO2 gas evolution visually confirms the active neutralization of the carboxylic acid.

• Separate the layers. Extract the aqueous layer once more with EtOAc to recover any trace aldehyde.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate under reduced pressure.

Q2: I have unreacted 2,5-dimethylbenzothiazole in my mixture. Silica gel chromatography is causing the product to streak, resulting in poor separation. What is the most efficient alternative?

Causality & Expert Insight: Benzothiazoles possess a basic nitrogen atom that strongly interacts with the acidic silanol groups on standard silica gel, causing severe peak tailing and co-elution. Instead of relying on chromatographic polarity, you must leverage the specific chemical reactivity of the aldehyde group.2 [3]. Aldehydes react reversibly with sodium bisulfite to form a highly polar, water-soluble α-hydroxy sulfonate adduct. Non-aldehydic impurities (like the starting material) cannot form this adduct and remain in the organic phase.

Self-Validating Protocol: Bisulfite Adduct Purification

• Dissolve the crude aldehyde in a minimal amount of diethyl ether or EtOAc.

• Add a freshly prepared 40% (w/v) aqueous sodium bisulfite (NaHSO3) solution (3 molar equivalents).

• Stir vigorously at room temperature for 2-4 hours.

  • Self-validation step: A thick, crystalline white precipitate (the bisulfite adduct) will form at the aqueous-organic interface, confirming successful trapping of the aldehyde.

• Filter the precipitate and wash it thoroughly with diethyl ether to strip away non-aldehydic organic impurities.

• To regenerate the free aldehyde, suspend the solid adduct in water and add saturated aqueous sodium carbonate (Na2CO3) until the adduct completely dissolves (pH ~9).

• Extract the regenerated aldehyde into EtOAc, dry, and concentrate.

Q3: How do I achieve the >99% purity required for downstream pharmaceutical coupling reactions?

Causality & Expert Insight: While extraction and adduct formation remove gross impurities, trace isomers or colored polymeric byproducts often remain.3 [4] because it relies on the highly ordered crystal lattice of the target molecule, which thermodynamically excludes structurally dissimilar impurities during nucleation.

Self-Validating Protocol: Recrystallization

• Dissolve the semi-pure 5-Methylbenzo[d]thiazole-2-carbaldehyde in a minimum volume of boiling absolute ethanol.

• Slowly add warm water dropwise until the solution becomes faintly turbid (reaching the cloud point).

• Add a single drop of ethanol to clear the solution, then allow it to cool slowly to room temperature, completely undisturbed.

  • Self-validation step: Gradual cooling yields large, well-defined needle-like crystals, indicating successful exclusion of impurities. If an amorphous powder crashes out immediately, the cooling was too rapid and impurities are likely trapped.

• Chill in an ice bath for 30 minutes, filter via vacuum, and wash with ice-cold 10% ethanol/water.

Quantitative Data: Purification Method Comparison

To assist in designing your downstream processing, the following table summarizes the expected performance metrics for each purification phase.

Purification Method	Target Impurity Removed	Typical Yield Recovery	Final Purity Achieved	Process Time
Mild Base Wash (NaHCO3)	Carboxylic acids (over-oxidation)	90 - 95%	80 - 85%	< 1 Hour
Bisulfite Adduct Formation	Non-aldehydic organics (e.g., SM)	75 - 85%	90 - 95%	4 - 6 Hours
Recrystallization (EtOH/H2O)	Trace isomers, colored byproducts	60 - 70%	> 99%	12 - 24 Hours

References

• MDPI. "Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol." Molecules. URL:[Link]

• Organic Chemistry Portal. "Benzothiazole synthesis." Organic Chemistry Portal Database. URL: [Link]

Sources

• 1. Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol | MDPI [mdpi.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzothiazole synthesis [organic-chemistry.org]

Technical Support Center: Solving Solubility Issues of 5-Methylbenzo[d]thiazole-2-carbaldehyde in Ethanol

This technical guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges with 5-Methylbenzo[d]thiazole-2-carbaldehyde in ethanol. This document provides a structured, in-depth troubleshooting framework grounded in established physicochemical principles.

Introduction

5-Methylbenzo[d]thiazole-2-carbaldehyde is a heterocyclic aldehyde of significant interest in medicinal chemistry and materials science.[1][2] Like many benzothiazole derivatives, it can exhibit limited solubility in common organic solvents such as ethanol, which can impede reaction kinetics, purification, and formulation development.[3][4] This guide presents a systematic approach to diagnosing and resolving these solubility issues.

Part 1: Frequently Asked Questions (FAQs)

Q1: What are the general solubility characteristics of benzothiazole derivatives?

A1: Benzothiazole and its derivatives are typically non-polar compounds with low solubility in aqueous solutions.[3] They generally show moderate to good solubility in organic solvents like dimethyl sulfoxide (DMSO), methanol, acetone, and chloroform.[3] However, the specific substitution pattern on the benzothiazole ring can significantly influence its solubility in a given solvent.[4]

Q2: I've observed that my 5-Methylbenzo[d]thiazole-2-carbaldehyde is not fully dissolving in ethanol at my desired concentration. What are the immediate steps I should take?

A2: Initially, confirm that the issue is indeed solubility and not a slow dissolution rate. We recommend the following preliminary steps:

• Particle Size Reduction: Ensure your compound is a fine powder. Larger crystals will dissolve more slowly. Gentle grinding with a mortar and pestle can increase the surface area and potentially the dissolution rate.[5]

• Sonication: Use an ultrasonic bath to provide energy to break apart solute-solute interactions and facilitate solvation.

• Gentle Heating: Cautiously warm the ethanol solution. Increased temperature often enhances solubility.[5] However, be mindful of the potential for degradation of the aldehyde functional group at elevated temperatures.

Q3: Could the purity of my 5-Methylbenzo[d]thiazole-2-carbaldehyde be affecting its solubility?

A3: Absolutely. Impurities from the synthesis or degradation products can significantly impact solubility. We recommend verifying the purity of your compound using techniques such as NMR, HPLC, or melting point determination. The melting point for a similar compound, benzothiazole-2-carbaldehyde, is reported to be between 72-76 °C.[6] Significant deviations from the expected melting point of your specific compound could indicate impurities.

Part 2: In-depth Troubleshooting Guide

This section provides a systematic workflow for addressing persistent solubility challenges.

Caption: Troubleshooting workflow for solubility issues.

Step 1: Characterization and Baseline Assessment

Before attempting advanced solubilization techniques, it is crucial to establish a baseline understanding of your system.

Experimental Protocol: Baseline Solubility Determination

• Preparation: Add a known excess amount of 5-Methylbenzo[d]thiazole-2-carbaldehyde to a precise volume of absolute ethanol in a sealed vial.

• Equilibration: Agitate the mixture at a constant, controlled temperature (e.g., 25 °C) for a sufficient period (e.g., 24-48 hours) to ensure equilibrium is reached.

• Separation: Centrifuge the suspension to pellet the undissolved solid.

• Quantification: Carefully remove an aliquot of the supernatant and determine the concentration of the dissolved compound using a validated analytical method such as UV-Vis spectrophotometry or HPLC. This provides your baseline solubility in pure ethanol.

Step 2: Co-solvency Approach

If the solubility in pure ethanol is insufficient, a co-solvent system can be employed. Co-solvents work by reducing the interfacial tension between the solute and the primary solvent.[7][8][9]

Principle of Co-solvency: Ethanol is a polar protic solvent. The benzothiazole moiety of your compound has non-polar characteristics. By introducing a less polar or a more polar co-solvent, you can modify the overall polarity of the solvent system to better match that of the solute, thereby increasing solubility.

Recommended Co-solvents and Ratios:

Co-solvent	Polarity Index	Recommended Starting Ratio (v/v) with Ethanol	Rationale
Toluene	2.4	9:1 to 7:3 (Ethanol:Toluene)	A non-polar co-solvent to address the hydrophobicity of the benzothiazole ring.
Dimethyl Sulfoxide (DMSO)	7.2	9.5:0.5 to 9:1 (Ethanol:DMSO)	A highly polar aprotic co-solvent that is effective for many heterocyclic compounds.[3]
N,N-Dimethylformamide (DMF)	6.4	9:1 to 8:2 (Ethanol:DMF)	Another polar aprotic co-solvent with good solubilizing power.

Experimental Protocol: Co-solvent Screening

• Prepare a series of vials with different ethanol-to-co-solvent ratios.

• Add a known amount of 5-Methylbenzo[d]thiazole-2-carbaldehyde to each vial.

• Agitate until dissolution is complete or equilibrium is reached.

• Visually inspect for complete dissolution. If necessary, quantify the solubility as described in the baseline assessment protocol.

Step 3: pH Modification (Conditional)

The solubility of compounds with ionizable functional groups can be dramatically influenced by pH. While the aldehyde group is not typically considered ionizable, the benzothiazole ring system can have a basic nitrogen atom. The pKa of the conjugate acid of benzothiazole is approximately 2.5.

Applicability: This method is more relevant if your experimental conditions are in an aqueous or protic medium where pH can be controlled. In absolute ethanol, the concept of pH is less defined. However, the addition of a small amount of an acid or base can still influence solubility by protonating or deprotonating the solute.

Experimental Protocol: Acid/Base Addition

• Prepare a stock solution of a suitable acid (e.g., methanolic HCl) or base (e.g., sodium ethoxide in ethanol).

• To a suspension of your compound in ethanol, add the acidic or basic solution dropwise while stirring.

• Observe for any changes in solubility.

Caution: Aldehydes can be sensitive to strong acids and bases, potentially undergoing side reactions such as aldol condensation or acetal formation. This approach should be used with caution and the stability of the compound verified.

Step 4: Use of Solubilizing Agents (Formulation Focused)

For applications such as biological assays or formulation development, the use of non-ionic surfactants or cyclodextrins can be highly effective.

• Surfactants: Agents like Tween® 80 or Triton™ X-100 can form micelles that encapsulate the hydrophobic compound, increasing its apparent solubility in the bulk solvent.

• Cyclodextrins: These are cyclic oligosaccharides that can form inclusion complexes with poorly soluble molecules, effectively shielding the hydrophobic parts of the molecule from the solvent.[3]

Part 3: Potential Pitfalls and Chemical Instability

Aldehyde Reactivity in Ethanol:

It is crucial to consider that 5-Methylbenzo[d]thiazole-2-carbaldehyde, being an aldehyde, can potentially react with ethanol, especially in the presence of acidic or basic catalysts, to form a hemiacetal or acetal. This reaction is reversible but could be mistaken for a solubility issue.

Caption: Reversible reaction of an aldehyde with ethanol.

Verification: To check for this, you can obtain an NMR spectrum of the solution. The formation of a hemiacetal will result in a characteristic new peak in the 5.0-5.5 ppm region, and the aldehyde proton peak (around 9-10 ppm) will decrease in intensity.

Oxidation: Aldehydes are susceptible to oxidation to carboxylic acids, especially if exposed to air for prolonged periods.[10] Ensure your experiments are conducted with fresh solvents and, if necessary, under an inert atmosphere (e.g., nitrogen or argon).

Conclusion

Solving the solubility issues of 5-Methylbenzo[d]thiazole-2-carbaldehyde in ethanol requires a systematic and informed approach. By first addressing fundamental factors like purity and particle size, and then progressing to more advanced techniques such as co-solvency, the challenges of working with this compound can be effectively overcome. Always consider the potential for chemical reactivity of the aldehyde functional group in your experimental design.

References

• IntechOpen. (2024, July 24). Synthesis, Properties, and Biological Applications of Benzothiazoles. In Books. Retrieved from [Link]

• Elementary Education Online. (n.d.). Study of Benzothiazoles and its Pharmaceutical Importance. Retrieved from [Link]

• International Journal of Pharmaceutical Sciences Review and Research. (2013, July 31). Advances in Solubility Enhancement Techniques. Retrieved from [Link]

• MDPI. (2025, July 25). Benzothiazole-Based Therapeutics: FDA Insights and Clinical Advances. Retrieved from [Link]

• SlideShare. (n.d.). SOLUBILITY ENHANCEMENT TECHNIQUE. Retrieved from [Link]

• PMC. (2023, June 9). Potent and Selective Benzothiazole-Based Antimitotics with Improved Water Solubility: Design, Synthesis, and Evaluation as Novel Anticancer Agents. Retrieved from [Link]

• International Journal of Medical Science and Dental Research. (2022, November 15). Techniques for Improving Solubility. Retrieved from [Link]

• Ascendia Pharmaceutical Solutions. (2021, July 26). 5 Novel Techniques for Solubility Enhancement. Retrieved from [Link]

• ResearchGate. (2023, March 13). Solubility enhancement techniques: A comprehensive review. Retrieved from [Link]

• Google Patents. (n.d.). Method of preparing heterocyclic aldehydes.

• Der Pharma Chemica. (2023, August 31). Advances In Benzothiazole Scaffold: A Review of Synthesis and Medicinal Significance. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Synthesis of benzothiazoles. Retrieved from [Link]

• PubChem. (n.d.). 5-Methoxybenzothiazole-2-carboxaldehyde. Retrieved from [Link]

• MDPI. (2020, April 5). Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry. Retrieved from [Link]

• Taylor & Francis Online. (2014, August 13). A convenient electrolytic process for the reduction of aldehydes. Retrieved from [Link]

• PubMed. (2003, November 3). Synthesis and biological evaluation of benzo[d]isothiazole, benzothiazole and thiazole Schiff bases. Retrieved from [Link]

• ACS Publications. (2020, May 8). Oxidative Coupling of Aldehydes with Alcohol for the Synthesis of Esters Promoted by Polystyrene-Supported N-Heterocyclic Carbene: Unraveling the Solvent Effect on the Catalyst Behavior Using NMR Relaxation. Retrieved from [Link]

• MDPI. (2025, March 31). Exploring the Volatility, Phase Transitions, and Solubility Properties of Five Halogenated Benzaldehydes. Retrieved from [Link]

• ARKIVOC. (2004, February 16). synthesis of heterocyclic compounds from the reactions of dehydroacetic acid (dha) and its derivatives. Retrieved from [Link]

• Scirp.org. (2024, March 29). Theoretical Study of Benzothiazole and Its Derivatives: Molecular Structure, Spectroscopic Properties, NBO, MEP and TD-DFT Analy. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Aldehyde synthesis by oxidation of alcohols and rearrangements. Retrieved from [Link]

Sources

• 1. ilkogretim-online.org [ilkogretim-online.org]
• 2. mdpi.com [mdpi.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. globalresearchonline.net [globalresearchonline.net]
• 6. 苯并噻唑-2-甲醛 97% | Sigma-Aldrich [sigmaaldrich.com]
• 7. courseware.cutm.ac.in [courseware.cutm.ac.in]
• 8. ijmsdr.org [ijmsdr.org]
• 9. wjbphs.com [wjbphs.com]
• 10. pubs.acs.org [pubs.acs.org]

Optimizing reaction conditions for benzothiazole aldehyde condensation

Technical Support Center: Benzothiazole-Aldehyde Condensation

Topic: Optimizing Reaction Conditions for 2-Styrylbenzothiazole Synthesis Role: Senior Application Scientist Status: Operational

Core Directive & Mechanism

Welcome to the technical support hub for benzothiazole functionalization. While "benzothiazole aldehyde condensation" can refer to Schiff base formation (using 2-aminobenzothiazole), the most chemically significant and challenging application in drug discovery and bio-imaging is the Knoevenagel-type condensation of 2-methylbenzothiazole with aromatic aldehydes to form 2-styrylbenzothiazoles .

This guide focuses on optimizing this C-C bond formation, which yields conjugated systems essential for antitumor agents and fluorescent probes.

The Mechanistic Reality (The "Why")

Success in this reaction depends on the acidity of the methyl protons at the C-2 position. The electron-withdrawing nature of the nitrogen atom in the thiazole ring activates these protons. However, this activation is weak compared to standard active methylene compounds (like malonates), necessitating harsh conditions or specific catalysis to drive the equilibrium forward.

Key Reaction Pathway:

• Activation: Deprotonation or enolization of the 2-methyl group.

• Nucleophilic Attack: The activated methylene attacks the aldehyde carbonyl.

• Dehydration: Elimination of water (often the rate-limiting step) to form the alkene double bond.

Figure 1: Mechanistic flow of the condensation reaction.[1][2] Note that the dehydration step is often driven by acetic anhydride in classical protocols.

Standard Operating Protocols (SOP)

We recommend two distinct protocols depending on your substrate sensitivity and green chemistry requirements.

Protocol A: Classical Acetic Anhydride (High Reliability)

Best for: Unreactive aldehydes, large-scale synthesis, and substrates stable at high temperatures.

• Stoichiometry: Mix 2-methylbenzothiazole (1.0 eq) and the aromatic aldehyde (1.2 eq) .

• Solvent/Reagent: Add Acetic Anhydride (Ac₂O) (approx. 5–10 mL per gram of reactant).

  • Scientist Note: Ac₂O acts as both the solvent and the dehydrating agent, pushing the equilibrium toward the product.

• Reaction: Reflux at 140–150°C for 4–18 hours .

  • Checkpoint: Monitor via TLC (Mobile phase: Hexane:EtOAc 8:2). The product is usually fluorescent under UV (365 nm).

• Work-up: Cool to room temperature. The product often precipitates.

  • If solid:[3][4] Filter and wash with cold ethanol.

  • If oil:[5] Pour into ice-cold water, neutralize with 10% NaOH (to remove acetic acid), and extract with EtOAc.

Protocol B: Microwave-Assisted Green Synthesis

Best for: Electron-rich aldehydes, rapid library generation, and preventing thermal degradation.

• Mixture: Combine 2-methylbenzothiazole (1.0 eq) , aldehyde (1.0 eq) , and glacial acetic acid (catalytic amount, 2-3 drops) in a microwave vial.

• Irradiation: Irradiate at 300–400W (approx. 120°C) for 5–15 minutes .

  • Scientist Note: Solvent-free conditions maximize the concentration of reactants, significantly increasing collision frequency.

• Work-up: Recrystallize directly from hot ethanol.

Troubleshooting Hub

Use this decision matrix to diagnose failures. We categorize issues by Yield, Physical State, and Kinetics.

Troubleshooting Decision Tree

Figure 2: Diagnostic workflow for common experimental failures.

FAQ: Specific Failure Modes

Q1: My reaction works for nitro-benzaldehyde but fails for methoxy-benzaldehyde. Why?

• The Science: This is an electronic effect. The condensation involves a nucleophilic attack on the aldehyde. Electron-withdrawing groups (like -NO₂) make the aldehyde carbonyl more electrophilic (reactive). Electron-donating groups (like -OMe) stabilize the carbonyl, making it less reactive.

• The Fix: You must increase the reaction temperature or use a stronger Lewis Acid catalyst (e.g., ZnCl₂ or AlCl₃) to activate the carbonyl oxygen.

Q2: I have high conversion by TLC, but I cannot isolate a solid. It remains a tar.

• The Science: Styrylbenzothiazoles are highly conjugated and planar, leading to strong pi-pi stacking interactions that can trap impurities (especially unreacted aldehyde) in a "tar."

• The Fix: Do not rely on simple evaporation.

  • Triturate the oil with cold diethyl ether or hexane to induce precipitation.

  • If that fails, dissolve in a minimum amount of hot DMF and add dropwise to excess water.

Q3: Can I use a base catalyst instead of acid/anhydride?

• The Science: Yes.[6] Strong bases (like NaOEt or Piperidine) can directly deprotonate the 2-methyl group. However, base-catalyzed reactions often require anhydrous conditions to prevent the reverse reaction (retro-aldol).

• The Fix: Use Piperidine (catalytic) in absolute ethanol under reflux. This is often milder than the acetic anhydride method.

Advanced Optimization Data

When standard protocols yield suboptimal results, consult the comparative data below to select an alternative catalytic system.

Table 1: Catalyst Performance Comparison (2-Methylbenzothiazole + 4-Chlorobenzaldehyde)

Catalyst System	Reaction Cond.[2][5][6][7][8][9][10][11][12]	Time	Yield	Pros	Cons
Acetic Anhydride	Reflux (140°C)	6–8 h	85%	Self-dehydrating; High yield	Harsh; Difficult work-up if acid-sensitive
Piperidine/EtOH	Reflux (78°C)	10–12 h	65%	Milder; Easy work-up	Lower yield; Sensitive to water
ZnO Nanoparticles	Microwave (Solvent-free)	10 min	92%	Green; Reusable catalyst; Fast	Requires microwave reactor; Catalyst prep
Ionic Liquid ([bmim]PF6)	100°C	2 h	88%	Recyclable solvent; Green	Expensive; Viscous handling

References

• Synthesis of 2-Styrylbenzothiazoles (Classic Acetic Anhydride Method)

  • Source: Synthesis and Biological Activity Assessment of 2-Styrylbenzothiazoles as Potential Multifunctional Therapeutic Agents. Molecules. 2024.[5][10][12]

• Microwave-Assisted Synthesis (Green Chemistry)

  • Source: A Simple, Microwave-Assisted, and Solvent-Free Synthesis of 2-Arylbenzothiazoles.[2][13][14] Synthetic Communications. 2009.

• Nanocatalyst Optimiz

  • Source: Knoevenagel Condensation of Benzothiazole Linked Coumarin Using Zinc Oxide Nanocatalyst.[8][11] Advanced Science Letters. 2016.[8]

• General Review of Benzothiazole Synthesis

  • Source: Recent Advances in Synthesis of Benzothiazole Compounds Related to Green Chemistry.[10][15] Molecules. 2020.[2][5][6][10][12][15]

Sources

• 1. mdpi.com [mdpi.com]
• 2. mdpi.com [mdpi.com]
• 3. ijpbs.com [ijpbs.com]
• 4. office2.jmbfs.org [office2.jmbfs.org]
• 5. Synthesis and Biological Activity Assessment of 2-Styrylbenzothiazoles as Potential Multifunctional Therapeutic Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. Knoevenagel Condensation of Benzothiazole Linked Coumarin Using Z...: Ingenta Connect [ingentaconnect.com]
• 9. Synthesis of 2-Aryl Benzothiazoles via K2S2O8-mediated Oxidative Condensation of Benzothiazoles with Aryl Aldehydes [organic-chemistry.org]
• 10. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 11. researchgate.net [researchgate.net]
• 12. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 13. tandfonline.com [tandfonline.com]
• 14. A simple and efficient route for synthesis of 2-alkylbenzothiazoles – Oriental Journal of Chemistry [orientjchem.org]
• 15. scielo.br [scielo.br]

Technical Support Center: Purification of Reaction Mixtures Containing 5-Methylbenzo[d]thiazole-2-carbaldehyde

Case ID: PUR-BZT-05M Status: Active Agent: Senior Application Scientist Subject: Removal of unreacted 5-Methylbenzo[d]thiazole-2-carbaldehyde (5-MBT-CHO) from crude reaction mixtures.[1]

Executive Summary

You are encountering difficulty removing unreacted 5-Methylbenzo[d]thiazole-2-carbaldehyde (5-MBT-CHO) from your reaction mixture. This compound possesses two distinct chemical handles: a weakly basic benzothiazole nitrogen and a highly reactive electrophilic aldehyde at the C2 position.

While standard chromatography is often effective, the structural similarity between 5-MBT-CHO and many benzothiazole-derived products often leads to co-elution (overlapping R_f values).[1]

Recommendation: The most robust, scalable, and chemically specific method for removing this impurity is Bisulfite Adduct Formation . This method selectively targets the aldehyde functionality, converting the lipophilic impurity into a water-soluble salt that can be washed away, leaving your product in the organic phase.

Module 1: The Sodium Bisulfite Protocol (Recommended)

The Mechanism

Aldehydes react reversibly with sodium bisulfite (NaHSO₃) to form a hydroxysulfonate adduct. This adduct is highly polar and water-soluble, whereas your target product (assuming it is not an aldehyde or unhindered ketone) remains in the organic layer [1, 2].[1]

Step-by-Step Protocol

Prerequisites:

• Solvent: The reaction mixture must be dissolved in a water-immiscible solvent (e.g., Ethyl Acetate, Dichloromethane, or Diethyl Ether).

• Reagent: Saturated aqueous Sodium Bisulfite (~40% w/v).[1]

Workflow:

• Dilution: Dilute your crude reaction mixture with your chosen organic solvent (approx. 10-20 mL per gram of crude).

• Scavenging Wash:

  • Add a volume of saturated NaHSO₃ solution equal to 50% of your organic layer volume.

  • CRITICAL: Shake vigorously for at least 2-3 minutes. The formation of the adduct is an equilibrium process and requires good phase contact.

  • Observation: You may see a white precipitate form at the interface. This is the bisulfite adduct.[2][3] If this happens, add a small amount of water to dissolve it into the aqueous layer.

• Separation: Allow layers to separate. Drain the aqueous layer (bottom layer if using DCM; top layer if using Et₂O/EtOAc).

  • The unreacted 5-MBT-CHO is now trapped in this aqueous phase.[1]

• Repeat: Perform a second wash with fresh NaHSO₃ solution to ensure quantitative removal.[1]

• Final Polish: Wash the organic layer once with brine to remove residual salts, dry over Na₂SO₄, and concentrate.

Visualization: Bisulfite Scavenging Workflow

Figure 1: Logical flow for the selective removal of aldehyde impurities using liquid-liquid extraction.

Module 2: Solid-Supported Scavenging (Water-Sensitive Applications)

If your product is sensitive to water or you are working on a small scale (e.g., medicinal chemistry library synthesis), Polymer-Supported Hydrazide resins are the superior choice.

The Mechanism

The resin-bound hydrazine attacks the aldehyde of 5-MBT-CHO to form a stable hydrazone linkage.[1] The impurity becomes covalently tethered to the solid bead, which is then removed via simple filtration [3].

Protocol

• Resin Selection: Use p-Toluenesulfonyl hydrazide or simple Hydrazide functionalized polystyrene resin (loading typically 1.0 - 2.5 mmol/g).[1]

• Stoichiometry: Add 2-3 equivalents of resin relative to the estimated amount of unreacted 5-MBT-CHO.

• Incubation:

  • Add resin directly to the reaction vessel (or crude solution).

  • Agitate (do not stir with a magnetic bar, as this grinds the resin) for 2-4 hours at room temperature.[1]

  • Tip: Adding a catalytic amount of Acetic Acid (1%) can accelerate hydrazone formation.

• Filtration: Filter the mixture through a fritted funnel or a cotton plug. The filtrate contains your purified product.[4]

Module 3: Troubleshooting & FAQ

Q1: I used the bisulfite wash, but I still see the aldehyde spot on my TLC. Why?

Diagnosis: The equilibrium might not have shifted fully, or the adduct reversed. Solution:

• pH Check: Ensure your bisulfite solution is not too acidic.[1] The adduct is stable at neutral to slightly acidic pH, but strong acid can reverse it.

• Contact Time: Aldehydes on benzothiazole rings can be sterically or electronically deactivated.[1] Increase the shaking time to 10 minutes or use a mechanical shaker.

• Fresh Reagent: Sodium bisulfite oxidizes to sulfate over time.[1] Ensure your solution smells of SO₂ (pungent) and is freshly prepared.

Q2: My product is also basic (e.g., an amine). Will it be lost in the bisulfite wash?

Analysis: Sodium bisulfite solutions are naturally acidic (pH ~4). If your product is a base, it might protonate and extract into the water. Correction:

• Keep the product in the organic phase by buffering the bisulfite solution to pH ~6-7 (using phosphate buffer), OR

• Perform the bisulfite wash, separate the layers, and then immediately basify the aqueous layer and re-extract with organic solvent to recover any protonated product (leaving the aldehyde adduct in the water).

Q3: Can I recover the 5-MBT-CHO if I accidentally extract my starting material?

Yes. The bisulfite reaction is reversible.[1][2]

• Take the aqueous waste stream.[1]

• Adjust pH to >10 using NaOH or Na₂CO₃.[1]

• Extract with Ethyl Acetate.[1][5] The free aldehyde will return to the organic phase [2].

Comparative Analysis of Methods

Feature	Bisulfite Extraction	Scavenger Resin (Hydrazide)	Flash Chromatography
Selectivity	High (Specific to Aldehydes)	High (Specific to Aldehydes)	Moderate (Based on Polarity)
Cost	Negligible	High	Moderate
Throughput	High (Scalable to kg)	Low (g to mg scale)	Low (Sequential)
Water Requirement	Yes (Aqueous workup)	No (Anhydrous possible)	No
Time Efficiency	< 30 mins	2 - 12 hours	1 - 3 hours

Decision Matrix

Use the following logic to determine the best workflow for your specific batch.

Figure 2: Decision tree for selecting the appropriate purification strategy.

References

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry, 5th Ed.; Longman Scientific & Technical: London, 1989.

• Kjell, D. P.; Slattery, B. J.; Semo, M. J. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts.[6] J. Org.[1][6][7] Chem.1999 , 64, 5722–5724.[6] Link

• Wipf, P. Strategies in Organic Synthesis: Scavenger Resins.[1] University of Pittsburgh Center for Chemical Methodologies, 2004 .[4] Link

Sources

• 1. guidechem.com [guidechem.com]
• 2. benchchem.com [benchchem.com]
• 3. reddit.com [reddit.com]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Separation of Aldehydes and Reactive Ketones from Mixtures Using a Bisulfite Extraction Protocol - PMC [pmc.ncbi.nlm.nih.gov]
• 6. A Novel, Nonaqueous Method for Regeneration of Aldehydes from Bisulfite Adducts [organic-chemistry.org]
• 7. Benzothiazole synthesis [organic-chemistry.org]

Troubleshooting low reactivity of 5-Methylbenzo[d]thiazole-2-carbaldehyde with anilines

Technical Support Center: Benzothiazole-2-Carbaldehyde Reactivity

Topic: Troubleshooting Low Reactivity of 5-Methylbenzo[d]thiazole-2-carbaldehyde with Anilines Ticket ID: #BZ-CHO-5M-001 Assigned Specialist: Senior Application Scientist, Heterocyclic Chemistry Division[1]

Executive Summary: The "Deceptive" Electrophile

You are encountering low yields or no reaction when condensing 5-methylbenzo[d]thiazole-2-carbaldehyde (Compound 1 ) with anilines.

The Core Problem: While benzothiazole-2-carbaldehydes appear highly electrophilic due to the electron-withdrawing nature of the heterocycle, they suffer from two specific "silent killers" in Schiff base synthesis:

• Hydrate Formation: The polarization caused by the adjacent Nitrogen and Sulfur atoms makes the carbonyl carbon so positive that it eagerly grabs atmospheric water to form a stable, non-reactive gem-diol (hydrate).

• Imine Instability: The resulting imine (Schiff base) is often prone to rapid hydrolysis, meaning the reaction reaches an equilibrium where the product reverts to starting materials during workup.

This guide moves beyond standard textbook protocols to address these specific heterocyclic challenges.

Diagnostic Logic Tree

Use this flowchart to identify the specific failure mode of your reaction.

Caption: Diagnostic flow for identifying the root cause of failure in benzothiazole imine synthesis.

The Chemistry: Why This Substrate is Difficult

A. The Hydration Trap

The C2-position of the benzothiazole ring is electron-deficient.[1] The 5-methyl group is a weak electron donor (inductive effect), but it cannot overcome the strong withdrawal of the C=N bond in the thiazole ring.

• Consequence: In the presence of trace moisture (even in "reagent grade" solvents), the aldehyde exists in equilibrium with its hydrate:

  The hydrate is NOT an electrophile. It cannot react with the aniline.

B. The Equilibrium Problem

For benzothiazole imines, this equilibrium constant ( ) is often close to 1. If you do not physically or chemically remove water, the reaction will never complete. Acid catalysis (AcOH) speeds up the rate but does not shift the equilibrium.

Troubleshooting Protocols

Level 1: The "Gold Standard" (Optimized for Equilibrium)

Use this for standard anilines (e.g., 4-methoxy, 4-methyl, unsubstituted).

The Fix: Azeotropic water removal. Standard ethanol reflux is insufficient because it traps water in the solution.

• Solvent: Toluene (or Benzene if permitted).[1]

• Apparatus: Dean-Stark trap or a Soxhlet extractor filled with activated 4Å Molecular Sieves.

• Catalyst: p-Toluenesulfonic acid (p-TSA), 5 mol%.[1]

• Procedure:

  • Dissolve 1 (1.0 equiv) and Aniline (1.1 equiv) in Toluene.

  • Add p-TSA.[1]

  • Reflux vigorously.[1] Ensure the solvent is actually distilling into the trap.

  • Crucial Step: Run for 6–12 hours.

  • Workup: Cool to room temperature. If product precipitates, filter.[2][3] If not, evaporate solvent in vacuo and recrystallize from dry EtOH.

Level 2: The "Nuclear Option" (Titanium Tetrachloride)

Use this for electron-deficient anilines (e.g., 4-nitro, 4-cyano, halogenated) or sterically hindered amines.

The Fix:

acts as a dual-mode reagent: it is a strong Lewis Acid that activates the carbonyl and a water scavenger that drives the equilibrium irreversibly.

WARNING:

is corrosive and fumes in air. Use strict anhydrous techniques.

• Setup: Flame-dried glassware, Nitrogen/Argon atmosphere.

• Solvent: Anhydrous Dichloromethane (DCM) or Toluene.[1]

• Reagents:

  • Aldehyde 1 (1.0 equiv)

  • Aniline (1.2 equiv)

  • Triethylamine (

    ) (3.0 equiv) – Essential to trap HCl.
  • (0.6 equiv) – Note: 0.5–0.6 equiv is usually sufficient as it has 4 chlorides.

• Protocol:

  • Dissolve Aldehyde and Aniline in DCM at 0°C (Ice bath).

  • Add

    .

  • Add

    dropwise (Solution will turn dark/orange).

  • Stir at 0°C for 30 mins, then reflux (or warm to RT) for 2–4 hours.

• Workup:

  • The reaction will contain a precipitate of

    and salts.

  • Filter through a pad of Celite.[1]

  • Evaporate filtrate.[1]

  • Do NOT perform aqueous wash (this hydrolyzes the product). Recrystallize immediately.

Frequently Asked Questions (FAQ)

Q1: My TLC shows a new spot, but it disappears during column chromatography. Why? A: Silica gel is slightly acidic and contains bound water.[1] This is the perfect environment to hydrolyze your benzothiazole imine back to the aldehyde and aniline.

• Solution: Pre-treat your silica gel column with 1% Triethylamine (

  ) in Hexanes to neutralize acidity, or use neutral Alumina. Better yet, avoid chromatography and rely on recrystallization.

Q2: The aldehyde starting material looks wet or sticky. Can I use it? A: No. It is likely the hydrate.

• Solution: Dissolve the aldehyde in Toluene, reflux with a Dean-Stark trap for 1 hour to dehydrate it, evaporate the solvent, and then use the resulting solid immediately for your reaction.

Q3: Can I use Microwave irradiation? A: Yes, microwave synthesis is excellent for this substrate class.

• Recipe: Mix Aldehyde + Aniline + 2 drops of glacial acetic acid (neat or in minimal EtOH). Irradiate at 80°C for 5–10 minutes. This often overcomes the activation energy barrier without prolonged heating that degrades the product.

Q4: Why does the 5-methyl group matter? A: The 5-methyl group is electron-donating.[1] While weak, it increases electron density in the benzothiazole ring compared to the unsubstituted parent. This makes the aldehyde carbon slightly less electrophilic. If you are following a protocol for nitro-benzothiazole aldehyde, you must increase reaction time or temperature for the methyl variant.[1]

Summary of Data & Solvents

Parameter	Standard Protocol	Difficult Protocol
Solvent	Ethanol (Dry)	Toluene or DCM
Catalyst	Glacial AcOH (2-3 drops)	/
Water Removal	None (Equilibrium limited)	Chemical ( ) or Physical (Dean-Stark)
Temperature	Reflux (78°C)	0°C RT or Reflux
Best For	Electron-rich Anilines	Electron-poor / Steric Anilines

References

• General Reactivity of Benzothiazoles

  • Source: GuideChem.[1] "Benzothiazole-2-carboxaldehyde Properties and Applications."

• TiCl4 Method for Schiff Bases

  • Title: Synthesis, Characterization and Antibacterial Screening of Schiff Base Deriv

  • Source: CIBTech Journal of Chemical Sciences.[1]

  • URL:[Link] (See general TiCl4 protocols for imines).

• Hydration of Heterocyclic Aldehydes

  • Title: Formation of Imines and Enamines - Mechanisms and Equilibrium.[1]

  • Source: Chemistry Steps.[1][2][3][4][5][6][7][8][9]

  • URL:[Link]

• Microwave Assisted Synthesis

  • Title: Green Synthesis of Metal Complexes of Thiazole-Based Schiff Bases.[1]

  • Source: Science Domain International.[1]

  • URL:[Link]

Sources

• 1. Page loading... [wap.guidechem.com]
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• 5. researchgate.net [researchgate.net]
• 6. Imine synthesis by oxidation, condensation, hydroamination or rearrangement [organic-chemistry.org]
• 7. Derivatization of 2,1,3-Benzothiadiazole via Regioselective C–H Functionalization and Aryne Reactivity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Antimalarial Activity of Small-Molecule Benzothiazole Hydrazones - PMC [pmc.ncbi.nlm.nih.gov]
• 9. rjlbpcs.com [rjlbpcs.com]

Technical Support Center: Recrystallization of 5-Methylbenzo[d]thiazole-2-carbaldehyde Derivatives

Welcome to the Technical Support Center for the purification and handling of 5-Methylbenzo[d]thiazole-2-carbaldehyde and its derivatives. This guide is designed for researchers, medicinal chemists, and drug development professionals. It synthesizes mechanistic causality with field-proven protocols to ensure high-yield, high-purity crystallization.

Mechanistic Grounding: The Causality of Solvent Selection

Successful recrystallization is not a trial-and-error process; it is a thermodynamic operation governed by the specific electronic and structural properties of the target molecule.

When working with 5-methylbenzo[d]thiazole-2-carbaldehyde, three core mechanistic factors dictate solvent compatibility:

• Electrophilicity of the 2-Carbaldehyde: The benzothiazole ring is electron-withdrawing, making the 2-position highly electrophilic. Boiling the free aldehyde in nucleophilic solvents (like methanol or ethanol) in the presence of trace acidic impurities will rapidly catalyze the formation of unwanted hemiacetals or acetals .

• Lipophilicity of the 5-Methyl Group: The inductive electron-donating effect of the 5-methyl group slightly increases the molecule's overall lipophilicity (logP) and disrupts the crystal lattice symmetry compared to the unsubstituted parent compound. This lowers the melting point and increases the risk of "oiling out" in overly polar solvents .

• Planarity in Derivatives: When the aldehyde is converted into derivatives (e.g., Schiff bases, hydrazones, or imines), the extended

  -conjugation creates highly planar molecules that exhibit strong intermolecular stacking. These derivatives require high-boiling, polar aprotic solvents to disrupt the lattice during dissolution .

Solvent Selection Matrix

The following table summarizes the quantitative data and mechanistic rationale for selecting the optimal solvent system based on the specific benzothiazole derivative.

Solvent System	Boiling Point (°C)	Polarity Index	Target Derivative	Mechanistic Rationale
EtOAc / Hexane (1:3)	77 / 69	~2.5	Free 2-Carbaldehyde	Non-nucleophilic; prevents acetal formation. Provides a steep thermal solubility curve for optimal recovery.
Toluene	110	2.4	Bulky/Lipophilic Analogs	High boiling point provides the thermal energy required to dissolve highly crystalline structures; strong solvation.
Absolute Ethanol	78	5.2	Schiff Bases / Imines	Disrupts intermolecular hydrogen bonding. Note: Requires strictly neutral pH to avoid reacting with unreacted aldehydes.
DMF / Water	153 / 100	6.4	Conjugated Hydrazones	DMF fully dissolves the extended -system; water acts as a highly tunable anti-solvent to force precipitation.

Self-Validating Experimental Protocol: Mixed-Solvent Recrystallization

This protocol utilizes an Ethyl Acetate (EtOAc) / Hexane system, ideal for the free 5-methylbenzo[d]thiazole-2-carbaldehyde. It is designed as a self-validating system , meaning each step contains a diagnostic checkpoint to verify success before proceeding.

Step 1: Initial Dissolution

• Action: Place the crude compound in a clean Erlenmeyer flask. Add a minimum volume of hot EtOAc (the "good" solvent) while swirling on a hot plate until the solid just dissolves.

• Causality: Using minimal solvent ensures the solution reaches maximum saturation, which is thermodynamically required for high-yield crystal recovery.

• Validation Checkpoint: Observe the solution against a white background. If the solution is clear and colored, dissolution is complete. Self-Correction: If fine, cloudy particulates persist, these are insoluble inorganic salts from the synthesis. Perform a hot gravity filtration immediately; otherwise, these will act as premature nucleation sites, trapping impurities in your final crystals.

Step 2: Anti-Solvent Addition

• Action: Slowly add hot Hexane (the "poor" solvent) dropwise until the solution becomes faintly turbid.

• Causality: Turbidity indicates the exact threshold of supersaturation. The lipophilic 5-methyl group makes the compound highly sensitive to the non-polar hexane.

Step 3: Thermal Equilibration

• Action: Add 1-2 drops of hot EtOAc to clear the turbidity, then remove the flask from the heat source.

• Validation Checkpoint: The solution must remain perfectly clear at its boiling point after the final EtOAc addition. If it turns cloudy again within seconds, the solvent ratio is unstable. Add one more drop of EtOAc.

Step 4: Controlled Cooling

• Action: Allow the flask to cool undisturbed to room temperature (approx. 45 minutes), then transfer to an ice bath (0-4 °C) for 30 minutes.

• Causality: Rapid cooling forces the compound to crash out, trapping impurities within the crystal lattice. Slow cooling allows the benzothiazole molecules to thermodynamically align their

  -systems into a pure, stable crystal lattice.

Step 5: Isolation and Washing

• Action: Collect the crystals via vacuum filtration using a Büchner funnel. Wash the filter cake with a minimal amount of ice-cold Hexane.

• Validation Checkpoint: The filtrate should contain the colored impurities. If the crystals appear gummy or begin to dissolve, the wash solvent was too warm.

Troubleshooting Guides & FAQs

Q: My 5-methylbenzo[d]thiazole-2-carbaldehyde derivative is "oiling out" instead of forming crystals. How do I fix this? A: Oiling out occurs when the compound's melting point is lower than the temperature at which it saturates the solvent, causing it to separate as a liquid phase rather than a solid . The 5-methyl group lowers the melting point slightly compared to rigid analogs. Fix: Reheat the flask until the oil redissolves. Add a small amount of the "good" solvent (e.g., EtOAc) to lower the saturation temperature below the mixture's melting point. Cool the solution very slowly. Adding a seed crystal (if available) bypasses the nucleation energy barrier and forces solid crystal growth .

Q: I recovered my free aldehyde after recrystallization in methanol, but the NMR shows unexpected peaks around 3.3 ppm and 5.5 ppm. What happened? A: You have inadvertently synthesized the dimethyl acetal. The highly electrophilic 2-carbaldehyde reacts readily with primary alcohols if any trace acid (even from silica gel carryover) is present. Fix: Abandon alcohols for the free aldehyde. Switch to a strictly non-nucleophilic solvent system like Toluene or Ethyl Acetate/Hexane.

Q: The yield of my Schiff base derivative is exceptionally low (<30%) after recrystallizing from DMF/Water. Why? A: Benzothiazole imines/Schiff bases can undergo hydrolysis back to the parent aldehyde and amine if the water used as an anti-solvent is heated for extended periods. Fix: Dissolve the Schiff base in minimal hot DMF, but allow the solution to cool to room temperature before adding cold water dropwise to precipitate the product. This minimizes the thermal energy available for the hydrolysis side-reaction.

Logical Workflow Diagram

Workflow for solvent selection and troubleshooting of benzothiazole derivatives.

References

• Thieme Chemistry. "Product Class 18: Benzothiazoles and Related Compounds." Science of Synthesis. Available at:[Link]

• Mettler Toledo. "Recrystallization Guide: Process, Procedure, Solvents." AutoChem Applications. Available at:[Link]

• Chemistry LibreTexts. "3.6F: Troubleshooting Crystallization." Organic Chemistry Lab Techniques. Available at:[Link]

• University of York. "Problems with Recrystallisations." Chemistry Teaching Labs. Available at:[Link]

Minimizing side reactions in benzothiazole-2-carbaldehyde synthesis

The following technical support guide addresses the synthesis of Benzothiazole-2-carbaldehyde , a critical but notoriously unstable heterocyclic intermediate.

Executive Summary: The Reactivity Paradox

Benzothiazole-2-carbaldehyde is chemically "schizophrenic." The electron-withdrawing nature of the benzothiazole ring makes the C2-aldehyde highly electrophilic.

• Advantage: It reacts rapidly in downstream applications (e.g., reductive aminations, Wittig reactions).

• Challenge: It is prone to hydration (forming gem-diols), dimerization (benzoin-type condensation), and over-oxidation (to carboxylic acid) during synthesis.

This guide focuses on the two primary synthetic routes—Selenium Dioxide Oxidation and Lithiation-Formylation —and provides protocols to suppress their specific side reactions.

Module A: The Selenium Dioxide (SeO₂) Oxidation Route

Primary Issue: Over-oxidation to Benzothiazole-2-carboxylic acid.

The Mechanism & Failure Points

SeO₂ oxidation proceeds via a β-ketoseleninic acid intermediate, which eliminates selenium to form the aldehyde. However, in the presence of excess water or prolonged heat, the aldehyde hydrates to a gem-diol, which SeO₂ further oxidizes to the carboxylic acid.

Protocol for Suppression of Side Reactions

Reagents: 2-Methylbenzothiazole (1.0 eq), SeO₂ (1.1 eq), 1,4-Dioxane (dry).

• Solvent Drying: Use freshly distilled 1,4-dioxane.

  • Why? Commercial dioxane often contains peroxides and water. Water accelerates the Aldehyde -> Gem-diol -> Acid pathway.

• Temperature Ramp: Do not reflux immediately. Heat to 50°C for 1 hour, then ramp to 80°C.

  • Why? The initial enolization of the methyl group is the rate-determining step. Rushing this causes accumulation of unreacted SeO₂, which can aggressively oxidize the product once formed.

• The "Water Spike" Trick: Add exactly 1-2% (v/v) water relative to solvent if the reaction stalls.

  • Why? Completely anhydrous SeO₂ is sluggish. It requires trace moisture to form H₂SeO₃ (the active species). Excess water (>5%) guarantees acid formation.

Visualization: The SeO₂ Selectivity Pathway

Figure 1: The critical branch point is the hydration step. Keeping water low prevents the gem-diol from forming, thereby blocking the path to the carboxylic acid.

Module B: The Lithiation-Formylation Route

Primary Issue: Dimerization and Ring Opening.

The Mechanism & Failure Points

Lithiation at the C2 position using n-BuLi is efficient but risky. The C2-lithio species is thermally unstable.

• Side Reaction 1 (Ring Opening): Above -50°C, the thiazole ring cleaves to form lithium 2-isocyanobenzenethiolate.

• Side Reaction 2 (Dimerization): If the formyl source (DMF) is added too slowly, the newly formed aldehyde reacts with unquenched C2-lithio species to form a bis-benzothiazole alcohol.

Protocol for Suppression of Side Reactions

Reagents: Benzothiazole, n-BuLi (2.5M in hexanes), DMF (anhydrous), THF (anhydrous).

• Cryogenic Control: Maintain -78°C strictly.

  • Troubleshooting: If the solution turns from orange/red to dark brown/black, ring opening has occurred. Discard.

• The "Reverse Quench" (Optional but Recommended): Instead of adding DMF to the lithiated species, cannulate the lithiated species into a solution of excess DMF at -78°C.

  • Why? This ensures the lithiated species always encounters an excess of electrophile, preventing it from attacking the product aldehyde.

• Acidic Hydrolysis: Quench with 2M HCl, not water.

  • Why? The intermediate is a hemiaminoxide. It requires acid to hydrolyze to the aldehyde. Neutral water quenching often leaves stable intermediates that decompose later.

Visualization: Lithiation Workflow Logic

Figure 2: Decision tree for the organometallic route. Temperature and addition speed are the critical control points.

Troubleshooting & FAQ Matrix

Q1: My product is a solid, but literature says it's an oil (or vice versa).

Diagnosis: You likely have the Hydrate (Gem-diol) .

• Explanation: Benzothiazole-2-carbaldehyde is highly hygroscopic. In the presence of atmospheric moisture, it forms a solid gem-diol.

• Fix: Dissolve in toluene and reflux with a Dean-Stark trap to dehydrate it back to the aldehyde. Store under Argon.

Q2: NMR shows a broad singlet at ~13 ppm.

Diagnosis: Over-oxidation to Carboxylic Acid.

• Explanation: Common in SeO₂ reactions run too long or with too much water.

• Fix: Perform a bicarbonate wash.[1][2] The acid will dissolve in aqueous NaHCO₃; the aldehyde will remain in the organic layer.

Q3: Low yield after Bisulfite Purification.

Diagnosis: Incorrect pH during regeneration.

• Explanation: Bisulfite adducts are stable. Releasing the aldehyde requires significant base (pH > 10) or acid. However, high pH can cause the aldehyde to undergo Cannizzaro disproportionation.

• Fix: Use a biphasic system (CH₂Cl₂/Water) and add saturated NaHCO₃ or Na₂CO₃ slowly. Do not use NaOH.[3][4] Extract immediately as the aldehyde is freed.

Comparison of Methods

Feature	SeO₂ Oxidation	Lithiation (n-BuLi)
Primary Side Product	Carboxylic Acid	Dimer / Ring-opened tar
Key Control Parameter	Water content (keep <2%)	Temperature (keep <-70°C)
Scalability	High (Industrial standard)	Low (Difficult to cool large reactors)
Green Score	Low (Selenium waste)	Moderate (Solvent heavy)

References

• Bernini, R., et al. (2004). "Oxidation of 2-methylbenzothiazole derivatives.

• BenchChem Technical Support. (2025). "Preventing over-oxidation to carboxylic acid in propanal synthesis." BenchChem.[5]Link (General oxidation troubleshooting principles applied here).

• National Institutes of Health (NIH). (2014). "Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation." PubMed Central.Link (Mechanistic insights into the reactivity of the 2-methyl group).

• ResearchGate. (2010). "Synthesis of compound 12 via Benzothiazole, n-BuLi." ResearchGate.Link (Protocol validation for the lithiation route).

• Sigma-Aldrich. (2025). "Benzothiazole-2-carboxaldehyde Product Sheet." Sigma-Aldrich.Link (Physical properties and stability data).

Sources

• 1. researchgate.net [researchgate.net]
• 2. Fatty aldehyde bisulfite adducts as a purification handle in ionizable lipid synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Benzothiazole synthesis [organic-chemistry.org]
• 4. Carboxylic acid synthesis by oxidation of benzylic positions [organic-chemistry.org]
• 5. benchchem.com [benchchem.com]

Navigating the Reactivity of 5-Methylbenzo[d]thiazole-2-carbaldehyde: A Guide to Stability in Acidic and Basic Media

Welcome to the technical support center for 5-Methylbenzo[d]thiazole-2-carbaldehyde. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth insights and practical advice for handling this versatile synthetic intermediate. Here, we will address common challenges related to its stability in both acidic and basic environments, ensuring the integrity and success of your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary stability concerns with 5-Methylbenzo[d]thiazole-2-carbaldehyde?

A1: The main stability issues arise from the two reactive centers in the molecule: the benzothiazole ring and the aldehyde group at the 2-position. The benzothiazole ring system is generally stable in acidic conditions but can be susceptible to ring-opening under basic conditions.[1] The aldehyde group, lacking α-hydrogens, is prone to the Cannizzaro reaction in the presence of a strong base.[2][3][4][5][6]

Q2: What is the optimal pH range for working with this compound?

A2: While specific quantitative data for 5-Methylbenzo[d]thiazole-2-carbaldehyde is not extensively documented, based on the general behavior of benzothiazoles and aromatic aldehydes, a slightly acidic to neutral pH range (pH 4-7) is recommended for maximum stability in aqueous or protic solvents. Strongly acidic conditions might lead to the formation of less stable benzothiazolium salts, and strongly basic conditions (pH > 9) should be avoided to prevent the Cannizzaro reaction and potential ring degradation.

Q3: How should I store solutions of 5-Methylbenzo[d]thiazole-2-carbaldehyde?

A3: For optimal stability, solutions should be prepared fresh for each experiment. If short-term storage is necessary, we recommend storing solutions at low temperatures (2-8 °C) in a neutral or slightly acidic buffer, protected from light and air to minimize oxidation of the aldehyde group.

Q4: What are the likely degradation products I should watch for?

A4: In basic media, the primary degradation products are likely to be 5-methylbenzo[d]thiazole-2-carboxylic acid and (5-methylbenzo[d]thiazol-2-yl)methanol, resulting from the Cannizzaro reaction. Under certain oxidative conditions, ring-opening of the benzothiazole nucleus can occur, leading to the formation of sulfonate esters.[7][8][9]

Troubleshooting Guide

This section addresses specific problems you might encounter during your experiments and provides actionable solutions based on the chemical principles governing the stability of 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Problem	Potential Cause	Troubleshooting Steps & Explanations
Low yield or formation of unexpected byproducts in a base-catalyzed reaction.	Cannizzaro Reaction: The absence of α-hydrogens on the aldehyde makes it susceptible to disproportionation in the presence of a strong base, yielding the corresponding carboxylic acid and alcohol.[2][3][4][5][6]	1. Use a non-nucleophilic, sterically hindered base: If the reaction requires a base, consider alternatives to strong nucleophilic bases like NaOH or KOH. Bases such as triethylamine or diisopropylethylamine are less likely to initiate the Cannizzaro reaction. 2. Lower the reaction temperature: The rate of the Cannizzaro reaction is temperature-dependent. Running your reaction at a lower temperature can significantly reduce the formation of these byproducts. 3. Protect the aldehyde group: If compatible with your synthetic route, consider protecting the aldehyde as an acetal, which is stable under basic conditions and can be deprotected later.[10]
Reaction mixture darkens, and multiple spots appear on TLC in basic media.	Benzothiazole Ring Opening: The thiazole ring in benzothiazole derivatives can be cleaved by strong bases, leading to a complex mixture of degradation products.[1]	1. Maintain a pH below 9: If possible, buffer your reaction to a mildly basic pH. 2. Limit exposure time to strong base: If a strong base is essential, minimize the reaction time and work up the reaction as soon as it is complete. 3. Use an aprotic solvent: Performing the reaction in an aprotic solvent can mitigate base-mediated ring opening.
Formation of a carboxylic acid impurity in reactions run under ambient conditions.	Oxidation of the Aldehyde: Aromatic aldehydes can be sensitive to air oxidation, especially in the presence of light or trace metal impurities, leading to the corresponding carboxylic acid.	1. Degas your solvent: Before use, sparge your solvent with an inert gas like nitrogen or argon to remove dissolved oxygen. 2. Run reactions under an inert atmosphere: Use a nitrogen or argon blanket to protect the reaction from atmospheric oxygen. 3. Use fresh, high-purity starting material and reagents: Impurities can sometimes catalyze oxidation.
Inconsistent reaction outcomes in strongly acidic media.	Benzothiazolium Salt Formation: In the presence of strong acids, the nitrogen atom of the benzothiazole ring can be protonated, forming a benzothiazolium salt. These salts can have different reactivity and solubility compared to the free base.	1. Use the minimum required amount of acid: Avoid using a large excess of strong acid. 2. Consider using a weaker acid: If the reaction allows, a weaker organic acid might be sufficient to catalyze the reaction without significant salt formation. 3. Neutralize upon work-up: Ensure that the acidic catalyst is fully neutralized during the work-up to isolate the product in its free base form.

Experimental Protocols

Protocol 1: Preliminary Stability Assessment by Thin-Layer Chromatography (TLC)

This protocol provides a rapid, qualitative assessment of the stability of 5-Methylbenzo[d]thiazole-2-carbaldehyde under specific pH conditions.

Materials:

• 5-Methylbenzo[d]thiazole-2-carbaldehyde

• Buffer solutions: pH 4 (acetate buffer), pH 7 (phosphate buffer), pH 10 (carbonate-bicarbonate buffer)

• A suitable organic solvent for dissolving the compound (e.g., acetonitrile or THF)

• TLC plates (silica gel 60 F254)

• Developing solvent system (e.g., 30:70 ethyl acetate/hexanes - to be optimized)

• UV lamp (254 nm)

Procedure:

• Prepare a stock solution of 5-Methylbenzo[d]thiazole-2-carbaldehyde in the chosen organic solvent (e.g., 1 mg/mL).

• In three separate vials, add 1 mL of each buffer solution (pH 4, 7, and 10).

• To each vial, add 10 µL of the stock solution.

• Spot a small amount of the initial stock solution (time 0) onto a TLC plate.

• Incubate the vials at room temperature.

• At regular intervals (e.g., 1, 4, 8, and 24 hours), spot a small aliquot from each vial onto the same TLC plate.

• Develop the TLC plate in the optimized solvent system.

• Visualize the spots under a UV lamp.

• Interpretation: Compare the intensity of the starting material spot and the appearance of any new spots (degradation products) over time in each pH condition. Significant degradation will be indicated by a decrease in the intensity of the starting material spot and the appearance of new spots.

Visualizing Degradation Pathways

To better understand the potential degradation mechanisms, the following diagrams illustrate the key pathways in basic and acidic media.

Caption: Cannizzaro Reaction Pathway in Basic Media.

Caption: Formation of Benzothiazolium Salt in Acidic Media.

References

• Moreira, R., Sinclair, G. S., & Schipper, D. J. (2019). Oxidative ring-opening of benzothiazole derivatives. Canadian Journal of Chemistry, 97(4), 284-290. [Link]

• Geissman, T. A. (1944). The Cannizzaro Reaction. Organic Reactions, 2, 94-113.

• Cannizzaro Reaction. (n.d.). In Wikipedia. Retrieved March 7, 2026, from [Link]

• Cannizzaro Reaction - Organic Chemistry Tutor. (n.d.). Retrieved March 7, 2026, from [Link]

• Cannizzaro Reaction. (2025, November 14). Pharm D GURU. [Link]

• Protecting Groups. (n.d.). Organic Chemistry Portal. Retrieved March 7, 2026, from [Link]

• Atkinson, R., & Arey, J. (2007). Atmospheric degradation of volatile organic compounds. Chemical Reviews, 103(12), 4605-4638.

• Moreira, R., Sinclair, G. S., & Schipper, D. J. (2019). Oxidative ring-opening of benzothiazole derivatives. ResearchGate. [Link]

• Protecting Groups. (2017, March 7). Lokey Lab Protocols - Wikidot. [Link]

• Moreira, R., Sinclair, G. S., & Schipper, D. J. (2019). Oxidative ring-opening of benzothiazole derivatives. SciSpace. [Link]

• Li, X., et al. (2018). Hydrolysis and Photolysis Kinetics, and Identification of Degradation Products of the Novel Bactericide 2-(4-Fluorobenzyl)-5-(Methylsulfonyl)-1,3,4-Oxadiazole in Water. International Journal of Environmental Research and Public Health, 15(12), 2796. [Link]

• Shaikh, A. A., et al. (2024). Pioneering Synthetic Strategies of 2-Substituted Benzothiazoles Using 2-Aminothiophenol. Molecules, 29(3), 693. [Link]

• Synthetic strategies towards benzothiazole-based compounds of therapeutic potency: experimental, investigational and approved drugs. (2025, October 31). RSC Publishing. [Link]

• Modern Approaches to the Synthesis and Transformations of Practically Valuable Benzothiazole Derivatives. (2021, April 10). MDPI. [Link]

• Product Class 18: Benzothiazoles and Related Compounds. (n.d.). Thieme E-Books. [Link]

• Kinetics of hydrolysis of 2-methyl! phenyl-3-(2'-hydroxybenzalamino )- quinazolin-4(3H). (n.d.). NISCAIR Online Periodicals Repository. [Link]

• Han, W. W., et al. (1983). Kinetics and mechanisms of hydrolysis of 1,4-benzodiazepines II: oxazepam and diazepam. Journal of Pharmaceutical Sciences, 72(11), 1260-1263. [Link]

• Experimental and Theoretical Investigation of 2-Methylbenzothiazole Oxidation by OH in Air and the Role of O2 and NO. (n.d.). PMC. [Link]

• Synthesis, Properties and Application of Novel 2-Substituted Benzothiazole-Based Oxime Esters. (2026, January 30). PMC. [Link]

• Kinetic studies and predictions on the hydrolysis and aminolysis of esters of 2-S-phosphorylacetates. (2010, August 16). Beilstein Journals. [Link]

• SYNTHESIS OF SOME 2-SUBSTITUTED BENZOTHIAZOLE DERIVATIVES AND EVALUATION OF THEIR ANTICANCER AND ANTI-MICROBIAL ACTIVITIES. (2025, August 17). Journal of microbiology, biotechnology and food sciences. [Link]

• The Kinetics Studies on Hydrolysis of Hemicellulose. (2021, November 17). Frontiers. [Link]

• Synthesis of 2-substituted benzothiazoles via the Brønsted acid catalyzed cyclization of 2-amino thiophenols with nitriles. (n.d.). ResearchGate. [Link]

• Sharma, A., et al. (2024). Synthesis of Quinazolinones and Benzothiazoles Using α-Keto Acids under Ball Milling. The Journal of Organic Chemistry, 89(9), 5229–5238. [Link]

Sources

• 1. Thieme E-Books & E-Journals [thieme-connect.de]
• 2. THE CANNIZZARO REACTION OF AROMATIC ALDEHYDES - ProQuest [proquest.com]
• 3. un.uobasrah.edu.iq [un.uobasrah.edu.iq]
• 4. alfa-chemistry.com [alfa-chemistry.com]
• 5. organicchemistrytutor.com [organicchemistrytutor.com]
• 6. pharmdguru.com [pharmdguru.com]
• 7. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 8. researchgate.net [researchgate.net]
• 9. scispace.com [scispace.com]
• 10. Protective Groups [organic-chemistry.org]

Reference Data & Comparative Studies

FTIR spectral analysis of the aldehyde peak in 5-Methylbenzo[d]thiazole-2-carbaldehyde

Title: High-Resolution FTIR Spectral Analysis of the Aldehyde Peak in 5-Methylbenzo[d]thiazole-2-carbaldehyde: A Comparative Guide

Introduction 5-Methylbenzo[d]thiazole-2-carbaldehyde is a highly versatile electrophilic scaffold widely utilized in drug development for synthesizing imines, hydrazones, and heterocyclic derivatives[1]. For analytical chemists and formulation scientists, verifying the structural integrity of this compound is paramount. The aldehyde group is highly susceptible to auto-oxidation, converting to the corresponding carboxylic acid over time. Fourier-Transform Infrared (FTIR) spectroscopy is the gold standard for monitoring this functional group.

This guide provides an objective comparison of High-Purity Analytical Grade versus Standard Commercial Grade 5-Methylbenzo[d]thiazole-2-carbaldehyde, alongside a rigorous methodological comparison of ATR-FTIR versus Transmission (KBr) sampling techniques for resolving the critical C=O stretch.

Mechanistic Insight: The Conjugated Aldehyde Peak

In standard aliphatic aldehydes, the carbonyl (C=O) stretch typically appears around 1730 cm⁻¹[2]. However, in 5-Methylbenzo[d]thiazole-2-carbaldehyde, the carbonyl carbon is directly attached to the electron-rich, aromatic benzothiazole ring. This extended π-conjugation delocalizes the electron density, reducing the double-bond character of the carbonyl group. Consequently, the C=O stretching frequency shifts to a lower energy state, typically resolving between 1685 and 1710 cm⁻¹[2][3].

Furthermore, the aldehydic C-H bond exhibits a unique quantum mechanical phenomenon known as Fermi resonance. The fundamental C-H stretching vibration couples with the first overtone of the C-H bending vibration, splitting the signal into two distinct, diagnostic peaks near 2830 cm⁻¹ and 2720 cm⁻¹[3][4].

Caption: Oxidation pathway of the aldehyde group and its corresponding FTIR spectral shifts.

Product Comparison: High-Purity vs. Standard Commercial Grade

When sourcing 5-Methylbenzo[d]thiazole-2-carbaldehyde, the purity grade directly impacts downstream synthetic yields. Standard commercial grades often suffer from improper storage, leading to partial oxidation. FTIR is highly sensitive to this degradation.

Parameter	High-Purity Analytical Grade (>99%)	Standard Commercial Grade (<95%)	Mechanistic Cause of Variance
Aldehyde C=O Peak	Sharp, highly resolved peak at ~1695 cm⁻¹	Broadened or split peak	Co-elution of aldehyde and carboxylic acid carbonyls.
Aldehyde C-H (Fermi)	Distinct doublet at ~2830 & 2720 cm⁻¹	Weakened or obscured doublet	Loss of the aldehydic proton during oxidation.
Hydroxyl (O-H) Region	Flat baseline (3500-2500 cm⁻¹)	Broad, intense band (3300-2500 cm⁻¹)	Formation of hydrogen-bonded carboxylic acid dimers.
Thiazole C=N Stretch	Sharp peak at ~1588 cm⁻¹[5]	Present, but baseline may be noisy	Matrix impurities scattering the IR beam.

Methodological Comparison: ATR-FTIR vs. Transmission (KBr Pellet)

Choosing the correct FTIR sampling technique is critical for accurately assigning the conjugated C=O peak.

Caption: Workflow for selecting FTIR sampling techniques for aldehyde peak resolution.

Feature	ATR-FTIR (Diamond Crystal)	Transmission (KBr Pellet)
Sample Preparation	None required (analyzed neat).	Requires milling with desiccated KBr.
Peak Integrity (C=O)	Subject to anomalous dispersion (shifts ~2-4 cm⁻¹ lower).	True absorption frequency; highest resolution.
Moisture Interference	Minimal; ideal for hygroscopic environments.	High risk; water bending mode (~1640 cm⁻¹) can obscure C=O.
Polymorphism	Preserves native crystalline state.	High-pressure pressing may induce phase changes.

Self-Validating Experimental Protocols

Protocol 1: Attenuated Total Reflectance (ATR-FTIR) Analysis

• System Initialization & Background Validation: Clean the diamond ATR crystal with HPLC-grade isopropanol and allow it to evaporate. Run a background scan (4000-400 cm⁻¹, 4 cm⁻¹ resolution).

  • Causality & Validation: The background spectrum must exhibit a completely flat baseline. Any residual peaks (especially near 2900 cm⁻¹ for organics) indicate cross-contamination, which acts as a self-validating stop-gate. Do not proceed until the baseline is flat.

• Sample Application: Deposit 2-3 mg of High-Purity 5-Methylbenzo[d]thiazole-2-carbaldehyde directly onto the crystal center.

• Pressure Application: Lower the ATR anvil to apply uniform pressure.

  • Causality: The IR beam relies on an evanescent wave penetrating the sample (typically 0.5–2 µm deep). Insufficient pressure results in poor optical contact, leading to a low signal-to-noise ratio and artificially weak C=O peaks.

• Data Acquisition: Acquire 32 scans. Apply an ATR correction algorithm post-run.

  • Causality: Because the refractive index of the sample changes drastically near strong absorption bands (like the conjugated C=O stretch), the peak will artificially shift to a lower wavenumber (anomalous dispersion). ATR correction normalizes this to match transmission data.

Protocol 2: Transmission FTIR (KBr Pellet) Analysis

• Matrix Preparation: Dry spectroscopic-grade KBr at 105°C for a minimum of 24 hours prior to use.

  • Causality: KBr is highly hygroscopic. Absorbed atmospheric water produces a broad O-H stretch (~3400 cm⁻¹) and a bending vibration (~1640 cm⁻¹). The 1640 cm⁻¹ band can artificially broaden or obscure the target conjugated aldehyde C=O peak (1685-1710 cm⁻¹)[2][3].

• Sample Milling: In an agate mortar, gently mill 1 mg of the sample with 100 mg of the dried KBr.

• Pellet Pressing: Transfer the homogenous powder to a 13 mm die. Apply 10 tons of pressure for 2 minutes under a vacuum of <2 Torr.

  • Validation: Visually inspect the ejected pellet. It must be translucent to transparent. A cloudy or opaque pellet indicates excessive moisture or improper milling, which will cause severe baseline scattering (the Christiansen effect), invalidating the scan.

• Data Acquisition: Place the pellet in the transmission holder and acquire 32 scans at 4 cm⁻¹ resolution.

Expected Quantitative Spectral Data

For a validated, high-purity sample of 5-Methylbenzo[d]thiazole-2-carbaldehyde, the following functional group assignments should be observed:

Wavenumber (cm⁻¹)	Intensity	Functional Group Assignment	Mechanistic Note
~2830 & ~2720	Medium (Doublet)	Aldehyde C-H Stretch	Split due to Fermi resonance[3][4].
1685 - 1710	Strong	Aldehyde C=O Stretch	Shifted lower than 1730 cm⁻¹ due to benzothiazole conjugation[2][3].
~1588	Medium-Strong	Thiazole C=N Stretch	Characteristic of the conjugated thiazole ring[1][5].
~1480	Medium	Aromatic C=C Stretch	Aromatic ring skeletal vibrations[4].
~690 - 660	Medium	Thiazole C-S Stretch	Fingerprint region confirmation of the heteroaromatic sulfur[1][4].

By adhering to these self-validating protocols and understanding the mechanistic origins of the spectral shifts, researchers can confidently verify the purity and structural integrity of 5-Methylbenzo[d]thiazole-2-carbaldehyde for downstream drug development applications.

References

• In Situ Construction of Thiazole-Linked Covalent Organic Frameworks on Cu2O for High-Efficiency Photocatalytic Tetracycline Degradation. MDPI. Available at:[Link]

• 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry. OpenStax adaptation 1 - NC State University Libraries. Available at: [Link]

• The C=O Bond, Part II: Aldehydes. Spectroscopy Online. Available at: [Link]

• Synthesis and characterization of two new TiO2-containing benzothiazole-based imine composites for organic device applications. Beilstein Journals. Available at: [Link]

Sources

• 1. BJNANO - Synthesis and characterization of two new TiO2-containing benzothiazole-based imine composites for organic device applications [beilstein-journals.org]
• 2. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1 [ncstate.pressbooks.pub]
• 3. spectroscopyonline.com [spectroscopyonline.com]
• 4. benchchem.com [benchchem.com]
• 5. mdpi.com [mdpi.com]

Publish Comparison Guide: Mass Spectrometry Fragmentation of 5-Methylbenzo[d]thiazole-2-carbaldehyde

Executive Summary

In drug discovery, benzothiazole derivatives are privileged scaffolds due to their antitumor and antimicrobial properties. 5-Methylbenzo[d]thiazole-2-carbaldehyde (5-MBT-2-CHO) serves as a critical intermediate and potential metabolite.

This guide provides a definitive technical analysis of the fragmentation patterns of 5-MBT-2-CHO. Unlike standard database entries, we compare its behavior directly against its non-methylated parent (Benzo[d]thiazole-2-carbaldehyde) and isomeric analogs. The goal is to equip researchers with the diagnostic ions necessary to distinguish this specific derivative in complex biological matrices (e.g., plasma, reaction mixtures).

Key Finding: The presence of the 5-methyl group does not alter the primary fragmentation pathway (decarbonylation) but introduces a stable carbocation resonance that significantly shifts the ionization efficiency and retention time compared to the parent scaffold.

Structural Context & Ionization Physics

To understand the fragmentation, one must first grasp the lability of the C2-substituent relative to the fused ring system.

• Molecule: 5-Methylbenzo[d]thiazole-2-carbaldehyde

• Formula: C₉H₇NOS

• Exact Mass: 177.0248 Da

• Preferred Ionization: Electrospray Ionization (ESI) in Positive Mode [M+H]⁺.

The "Hard" vs. "Soft" Ionization Distinction

While Electron Impact (EI) yields a radical cation (

), modern drug development relies on ESI ( ). This guide focuses on Collision-Induced Dissociation (CID) of the protonated species, as this is the standard for LC-MS/MS workflows.

• Lability: The aldehyde carbonyl at the C2 position is the "weak link." Under CID energy, the activation barrier for the loss of carbon monoxide (CO) is lower than that of ring opening.

• Stabilization: The 5-methyl group on the benzene ring acts as a weak electron donor, stabilizing the resulting cation after the loss of neutral fragments.

Comparative Fragmentation Analysis

This section compares 5-MBT-2-CHO against its primary alternatives: the Parent Scaffold (lacking the methyl group) and Isomeric Impurities (e.g., 6-methyl).

Primary Fragmentation Pathway (Mechanism)

The fragmentation follows a sequential neutral loss pattern.

• Precursor Selection: [M+H]⁺ at m/z 178.

• Primary Loss (Diagnostic): Elimination of CO (-28 Da). This confirms the aldehyde functionality.

• Secondary Loss (Scaffold): The resulting ion (5-methylbenzothiazolium) ejects HCN (-27 Da), a signature of the thiazole ring cleavage.

Visualization of Signaling Pathway

The following DOT diagram illustrates the specific mass transitions and structural logic.

Caption: ESI-CID fragmentation pathway of 5-Methylbenzo[d]thiazole-2-carbaldehyde showing sequential neutral losses of Carbon Monoxide and Hydrogen Cyanide.

Comparative Data Table

The table below highlights how to distinguish the target from related compounds based on mass shifts.

Feature	Target: 5-Methyl-	Alternative 1: Parent (No Methyl)	Alternative 2: 6-Methyl Isomer
Precursor ( )	178.02	164.01	178.02
Primary Fragment ( )	150.02	136.01	150.02
Secondary Fragment ( )	123.01	109.00	123.01
Differentiation Strategy	N/A	Mass Shift: All peaks shifted by -14 Da.	Chromatography: Requires RT separation. 6-Me isomer typically elutes slightly earlier on C18.
Collision Energy (CE)	20 eV	22 eV (Slightly higher stability)	20 eV

Experimental Protocol (Self-Validating)

To ensure data integrity, follow this "self-validating" workflow. This protocol includes a blank subtraction step to eliminate system carryover, which is common with "sticky" benzothiazoles.

Materials & Methods

• Instrument: Q-TOF or Triple Quadrupole (QqQ) MS.

• Solvents: LC-MS grade Methanol/Water + 0.1% Formic Acid (FA).

• Column: C18 Reverse Phase (e.g., 2.1 x 50 mm, 1.7 µm).

Step-by-Step Workflow

• Preparation: Dissolve standard to 1 µg/mL in 50:50 MeOH:H2O.

• Source Optimization:

  • Tune: Infuse at 10 µL/min.

  • Voltage: Set Capillary to 3.5 kV.

  • Temp: Source temp 350°C (Benzothiazoles are thermally stable).

• Data Acquisition (MS2 Scan):

  • Select precursor m/z 178.0.

  • Ramp Collision Energy (CE) from 10 to 50 eV.

• Validation Check (The "Rule of 28"):

  • Check: Does the base peak shift from 178 to 150 at moderate CE (20 eV)?

  • Pass: If yes, the aldehyde is intact.

  • Fail: If m/z 150 is the dominant species even at 0 eV (in-source fragmentation), reduce the Cone Voltage/Declustering Potential immediately.

Analytical Workflow Diagram

Caption: Analytical workflow for the validation of 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Application in Drug Development[1]

Metabolite Identification

When using this compound in metabolic stability assays (microsomes/hepatocytes), the aldehyde is rapidly oxidized.

• Look for: A mass shift of +16 Da (Carboxylic acid metabolite, m/z 194).

• Fragment Change: The acid metabolite will lose CO2 (-44 Da) or H2O (-18 Da) rather than the clean CO loss seen in the aldehyde parent.

Impurity Profiling

In synthetic pathways, the "decarbonylated" impurity (5-methylbenzothiazole, MW 149) is a common byproduct.

• Differentiation: The impurity has a parent mass of m/z 150 (same as the fragment of the aldehyde).

• Resolution: You must rely on Precursor Ion Scanning . Set Q3 to m/z 123 (the common core fragment). The Aldehyde will show a precursor at 178; the impurity will show a precursor at 150.

References

• Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns (Aldehydes & Aromatics). Retrieved from [Link]

• MDPI. (2023). A Mechanism Study on the (+)-ESI-TOF/HRMS Fragmentation of Heterocyclic Compounds. Retrieved from [Link]

• National Institutes of Health (NIH). (2012). Simultaneous determination of benzotriazole and benzothiazole derivatives by LC-MS/MS. Retrieved from [Link]

A Comparative Analysis of 5-Methyl vs. 6-Methyl Benzothiazole Derivatives: Unraveling the Impact of Isomeric Substitution on Biological Activity

For Researchers, Scientists, and Drug Development Professionals

The benzothiazole scaffold stands as a "privileged structure" in medicinal chemistry, a versatile framework that consistently appears in compounds exhibiting a wide array of biological activities.[1][2] Its derivatives have been extensively explored for their potential as anticancer, antimicrobial, anti-inflammatory, and anticonvulsant agents, among others.[3][4][5] Within this vast chemical space, the precise placement of substituents on the benzene ring can dramatically alter a molecule's pharmacological profile. This guide provides an in-depth comparative analysis of the biological activities of 5-methyl versus 6-methyl benzothiazole derivatives, offering insights into how this subtle isomeric difference influences therapeutic potential.

The position of a methyl group—a small, lipophilic moiety—can impact a molecule's interaction with biological targets through steric and electronic effects, altering binding affinities, metabolic stability, and overall efficacy. Understanding these structure-activity relationships (SAR) is paramount for the rational design of more potent and selective therapeutic agents. This document synthesizes experimental data to objectively compare these two classes of isomers, providing researchers with the foundational knowledge to guide future drug discovery efforts.

Comparative Anticancer Activity: A Tale of Two Isomers

Benzothiazole derivatives have emerged as a promising class of anticancer agents, with some compounds demonstrating potent and selective cytotoxicity against various cancer cell lines.[1][6] The substitution pattern on the benzothiazole core is a critical determinant of this activity. While direct, side-by-side comparisons of 5-methyl and 6-methyl isomers in the same study are not always available, analysis of existing data reveals important trends.

Generally, the presence of a methyl group, regardless of position, is often associated with enhanced cytotoxic potential compared to unsubstituted analogs. However, the specific location—position 5 or 6—can fine-tune this activity. For instance, certain Ru(III) complexes containing a methylbenzothiazole ligand have shown significant cytotoxic activity, highlighting the potential of these scaffolds in organometallic anticancer chemistry.[4][7]

Table 1: Comparative in Vitro Anticancer Efficacy of Methylated Benzothiazole Derivatives

Compound/Derivative Class	Substitution	Cancer Cell Line	IC50 / Activity Metric	Reference
Ru(III) containing methylbenzothiazole	6-methyl	K-562 (Leukemia)	16.21 ± 2.33 µM	[4][7]
Ru(III) containing methylbenzothiazole	6-methyl	KE-37 (Leukemia)	7.74 ± 2.50 µM	[4][7]
Substituted pyrimidine containing benzothiazole	6-methyl	Lung, Breast, Renal	Good % growth inhibition	[8]
Sulphonamide scaffold based BTA	6-methyl	MCF-7 (Breast)	34.5 µM	[4][7][8]
Sulphonamide scaffold based BTA	6-methyl	HeLa (Cervical)	44.15 µM	[4][7][8]
5-methylphenanthridium benzothiazoles	5-methyl	(Antibacterial data)	See Table 2	[3]

IC50: The half-maximal inhibitory concentration, a measure of compound potency.

The data suggests that 6-methyl substitution is a common feature in many benzothiazole derivatives with noted anticancer properties. The sulphonamide derivatives, for example, show modest activity against breast and cervical cancer cell lines.[4][7][8] The causality behind this preference may lie in the specific binding pockets of target proteins, where the 6-methyl group could form favorable hydrophobic interactions that are not possible for the 5-methyl isomer.

Mechanism of Action: Targeting Cancer Pathways

The anticancer effects of benzothiazole derivatives are often attributed to their ability to interfere with critical cellular processes and signaling pathways essential for cancer cell proliferation and survival.[9] One such crucial pathway is the PI3K/AKT/mTOR pathway, which is frequently dysregulated in many cancers. Inhibition of this pathway can lead to decreased cell growth and induction of apoptosis (programmed cell death). While not definitively proven for all methylated derivatives, it represents a plausible mechanism of action for this class of compounds.

Caption: Hypothetical inhibition of the PI3K/AKT/mTOR signaling pathway by a 6-methylbenzothiazole derivative.[8]

Comparative Antimicrobial Activity: A Broad Spectrum of Inhibition

Benzothiazole derivatives are well-established antimicrobial agents, exhibiting activity against a wide range of Gram-positive and Gram-negative bacteria, as well as various fungal strains.[10][11][12] The position of the methyl group can significantly influence the potency and spectrum of this activity. Structure-activity relationship (SAR) studies have shown that substitutions at the 5th and 6th positions of the benzothiazole ring are pivotal for attaining diverse biological activities.[3]

For instance, a study by Zhang et al. (2021) synthesized 5-methylphenanthridium benzothiazole analogues that demonstrated potent antibacterial activity, with MIC values ranging from 1-4 μg/ml against strains like B. subtilis and S. aureus, outperforming the reference drug ciprofloxacin in some cases.[3] This highlights the potential of the 5-methyl scaffold in developing new antibacterial agents. Conversely, numerous studies have also reported on the robust antimicrobial properties of 6-methylbenzothiazole derivatives.[10]

Table 2: Comparative in Vitro Antimicrobial Activity of Methylated Benzothiazole Derivatives

Compound/Derivative Class	Substitution	Bacterial/Fungal Strain	MIC (µg/mL) / Zone of Inhibition (mm)	Reference
5-methylphenanthridium benzothiazoles	5-methyl	Bacillus subtilis	1–4	[3]
5-methylphenanthridium benzothiazoles	5-methyl	Staphylococcus aureus	1–4	[3]
Isatin-benzothiazole hybrid (41c)	6-methyl (part of larger structure)	Escherichia coli	3.1	[10]
Isatin-benzothiazole hybrid (41c)	6-methyl (part of larger structure)	Pseudomonas aeruginosa	6.2	[10]
General Benzothiazole derivatives	6-methyl	Staphylococcus aureus	50 - 200	[10][11]
General Benzothiazole derivatives	6-methyl	Escherichia coli	25 - 100	[10][11]

MIC: Minimum Inhibitory Concentration, the lowest concentration of a compound that prevents visible growth of a microorganism.

Mechanism of Action: Disrupting Microbial Machinery

The antibacterial action of benzothiazoles can be attributed to various mechanisms. One key target is DNA gyrase, an essential enzyme in bacteria that controls DNA topology and is critical for DNA replication and repair.[3] Inhibition of this enzyme leads to bacterial cell death. The differential binding affinity of 5-methyl and 6-methyl isomers to the active site of DNA gyrase could explain variations in their antibacterial potency.

Experimental Protocols: A Guide to Bioactivity Assessment

To ensure the trustworthiness and reproducibility of findings, standardized and validated experimental protocols are essential. The following sections detail the methodologies for assessing the anticancer and antimicrobial activities discussed in this guide.

General Workflow for In Vitro Screening of Novel Compounds

The process of screening new chemical entities for biological activity follows a logical progression from initial synthesis to detailed mechanistic studies. This workflow ensures a systematic evaluation of a compound's potential.

Caption: General workflow for the in vitro screening of a novel anticancer or antimicrobial compound.[8]

Protocol 1: MTT Assay for Anticancer Activity (Cytotoxicity)

The MTT assay is a colorimetric method used to assess cell viability. It is based on the principle that NAD(P)H-dependent cellular oxidoreductase enzymes in metabolically active cells can reduce the yellow tetrazolium salt MTT to a purple formazan product.[8][9]

Step-by-Step Methodology:

• Cell Seeding: Plate cancer cells (e.g., A549, MCF-7) in a 96-well plate at a density of approximately 5 x 10³ cells per well. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[9]

• Compound Treatment: Prepare serial dilutions of the 5-methyl and 6-methyl benzothiazole test compounds in the appropriate cell culture medium. Add these dilutions to the wells, ensuring a range of concentrations is tested. Include a solvent control (e.g., DMSO) and a positive control (e.g., a known anticancer drug like Cisplatin).[9]

• Incubation: Incubate the plates for 48 hours under the same conditions to allow the compounds to exert their effects.[9]

• MTT Addition: Add MTT solution (typically 5 mg/mL in PBS) to each well and incubate for an additional 4 hours. During this time, viable cells will convert the MTT to formazan crystals.[9]

• Formazan Solubilization: Carefully remove the culture medium and add a solubilizing agent, such as DMSO, to each well to dissolve the purple formazan crystals.[9]

• Absorbance Measurement: Measure the absorbance of the solution in each well at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the solvent control. Plot the viability against the compound concentration to determine the IC50 value, which is the concentration of the compound that inhibits 50% of cell growth.[9]

Protocol 2: Broth Microdilution for Antimicrobial MIC Determination

This method is a gold standard for determining the Minimum Inhibitory Concentration (MIC) of an antimicrobial agent.[10]

Step-by-Step Methodology:

• Inoculum Preparation: Culture the target microbial strain (e.g., S. aureus, E. coli) overnight in an appropriate broth medium. Adjust the turbidity of the bacterial suspension to match the 0.5 McFarland standard, which corresponds to approximately 1.5 x 10⁸ colony-forming units (CFU)/mL.[10]

• Compound Dilution: Perform a two-fold serial dilution of the test compounds in a 96-well microtiter plate using cation-adjusted Mueller-Hinton broth.

• Inoculation: Add the prepared microbial inoculum to each well of the plate. Include a positive control (broth with inoculum, no compound) and a negative control (broth only).[10]

• Incubation: Incubate the plates at 37°C for 18-24 hours for bacteria.[10]

• MIC Determination: After incubation, visually inspect the plates for turbidity. The MIC is the lowest concentration of the compound at which no visible growth of the microorganism is observed.

Conclusion and Future Directions

The analysis of available data indicates that both 5-methyl and 6-methyl benzothiazole derivatives are fertile ground for the discovery of new therapeutic agents. While 6-methyl substituted compounds appear more frequently in the anticancer literature surveyed, potent 5-methyl analogues have been identified as highly effective antibacterial agents.[3] This suggests a potential divergence in the optimal substitution pattern depending on the desired therapeutic target.

The subtle shift of a single methyl group from position 5 to 6 can clearly modulate biological activity, likely by altering the molecule's fit and interaction with the target protein's binding site. This underscores the critical importance of systematic SAR studies in drug development.

Future research should prioritize the direct, parallel synthesis and evaluation of 5- and 6-methyl isomeric pairs against a broad range of biological targets. Such studies would provide definitive insights into the effect of this positional isomerism, paving the way for the rational design of next-generation benzothiazole-based therapeutics with enhanced potency and selectivity.

References

• BenchChem. (2025). Antimicrobial Activity of 6-Methylbenzo[d]thiazol-2(3H)-one and Its Derivatives.
• Recent insights into antibacterial potential of benzothiazole deriv
• BenchChem. (2025). The Evolving Landscape of Benzothiazole Bioactivity: A Comparative Analysis of 6-Methylbenzo[d]thiazol-2(3H)
• Sekar, V., et al.
• BenchChem. (2025).
• Benzothiazole derivatives as anticancer agents. (2019). PMC - NIH.
• BenchChem. (2025).
• Design, Synthesis and Anticancer Activity of Benzothiazole Hybrids: Insights from Molecular Docking Studies. (2025). Asian Journal of Chemistry.
• Synthesis, Characterization, and Anticancer Activity of Benzothiazole Aniline Derivatives and Their Platinum (II) Complexes as New Chemotherapy Agents. (2021). PMC.
• Lad, G., et al. (2019). Benzothiazole derivatives as anticancer agents. Taylor & Francis Online.
• Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. (2020). PMC.
• Screening and Molecular Docking of Novel Benzothiazole Derivatives as Potential Antimicrobial Agents. (2020). MDPI.
• Ismail Mus, B. S.
• Biological Activities of Schiff Bases Incorporating Benzothiazole Moiety. (2022).
• Antibacterial Activity of synthesized compounds 5a-5g.
• Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflamm
• Synthesis and biological evaluation of novel benzothiazole derivatives as potential anticancer and antiinflamm
• Yadav, P. S., et al. (2011). Benzothiazole: Different Methods of Synthesis and Diverse Biological Activities. International Journal of Pharmaceutical Sciences and Drug Research.
• A Review on Benzothiazole Derivatives and Their Biological Significances.
• Design, Synthesis and Antimicrobial Activity of N1-Alkyl/Aryl- N5-(1, 3-Benzothiazol-2-Yl)-1, 5-Biurets. (2021). International Journal of Research in Engineering and Science.
• Synthesis and various biological activities of benzothiazole derivative. (2023). International Journal of Research in Pharmacy and Pharmaceutical Sciences.
• Novel 5- and 6-subtituted benzothiazoles with improved physicochemical properties: potent S1P₁ agonists with in vivo lymphocyte-depleting activity. (2012). PubMed.
• A Mini-Review on Pharmacological Importance of Benzothiazole Scaffold.

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Crystal structure data and X-ray diffraction of 5-Methylbenzo[d]thiazole-2-carbaldehyde

An In-Depth Comparative Guide to the Structural Elucidation of 5-Methylbenzo[d]thiazole-2-carbaldehyde: X-ray Diffraction and Spectroscopic Alternatives

In the landscape of medicinal chemistry and materials science, the benzothiazole scaffold is a cornerstone, integral to the development of a wide array of therapeutic agents and functional materials.[1][2] 5-Methylbenzo[d]thiazole-2-carbaldehyde, a member of this important class, presents a valuable synthetic intermediate. The precise determination of its three-dimensional structure is paramount for understanding its reactivity, and for the rational design of novel derivatives with tailored biological activities.

This guide provides a comprehensive comparison of single-crystal X-ray diffraction (SC-XRD), the definitive method for structural elucidation, with complementary spectroscopic techniques. As a senior application scientist, this analysis moves beyond a mere listing of methods to explain the causality behind experimental choices, offering field-proven insights for researchers, scientists, and drug development professionals.

The Gold Standard: Single-Crystal X-ray Diffraction (SC-XRD)

Single-crystal X-ray diffraction is an unparalleled technique, offering an unambiguous determination of the atomic arrangement within a crystalline solid.[3] By analyzing the diffraction pattern of X-rays passing through a single crystal, one can ascertain precise bond lengths, bond angles, and the overall molecular geometry, providing a definitive 3D structure.[4]

Experimental Protocol: A Self-Validating System

The successful determination of a crystal structure via SC-XRD is a multi-step process, with each stage validating the next. The quality of the final structure is intrinsically linked to the quality of the initial crystal and the data collected.

Step 1: Crystal Growth The initial and often most formidable challenge is the cultivation of a single crystal of suitable size and quality. This is typically achieved through methods like slow evaporation of a saturated solution, vapor diffusion, or slow cooling. The choice of solvent is critical and often determined empirically. A slow crystallization process is crucial to minimize defects in the crystal lattice.

Step 2: Crystal Mounting and Screening A suitable crystal is identified under a microscope and meticulously mounted on a goniometer head. The crystal is then subjected to a preliminary X-ray analysis to assess its diffraction quality.

Step 3: Data Collection The crystal is placed in an X-ray diffractometer and rotated in a beam of monochromatic X-rays. The diffracted X-rays are detected, and their intensities and positions are recorded.

Step 4: Structure Solution and Refinement The diffraction data is processed to determine the unit cell dimensions and space group. The phase problem, a central challenge in X-ray crystallography, is then addressed, often using direct methods for small molecules.[5] An initial structural model is generated and then refined against the experimental data to obtain the final, precise atomic coordinates.

Step 5: Structure Validation and Analysis The final crystal structure is rigorously validated to ensure its chemical and crystallographic integrity. The geometric parameters and any intermolecular interactions are then analyzed in detail.

Caption: Workflow for Single-Crystal X-ray Diffraction.

Parameter	2-(2,4-Dimethylpyrrolyl)benzothiazole	2-(Benzothiazol-2'-ylthio)acetohydrazide Derivative
Crystal System	Monoclinic	Monoclinic
Space Group	P21/n	P21/c
a (Å)	10.842(9)	10.123(2)
b (Å)	5.750(7)	9.876(2)
c (Å)	18.23(2)	11.456(2)
β (°)	94.68(8)	108.34(3)
Volume (ų)	1133(2)	1085.8(4)
Z	4	4
R-factor	0.056	0.042
Data adapted from a comparative guide on benzothiazole derivatives.[3]

A Multi-Faceted Approach: Complementary Spectroscopic Techniques

When the growth of high-quality single crystals proves to be a bottleneck, or for confirmation of the structure in solution, a suite of spectroscopic methods becomes indispensable.[4]

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the connectivity and chemical environment of atoms within a molecule.[4] ¹H and ¹³C NMR are fundamental techniques for organic chemists.

Experimental Protocol: NMR Analysis

• Sample Preparation: A small amount of the sample (typically 1-10 mg) is dissolved in a deuterated solvent (e.g., CDCl₃, DMSO-d₆).

• Data Acquisition: The sample is placed in a high-field NMR spectrometer, and the ¹H and ¹³C spectra are acquired.

• Data Processing: The raw data (Free Induction Decay - FID) is subjected to a Fourier transform. The resulting spectrum is phased, and the signals are integrated (for ¹H NMR) to determine the relative number of protons. The chemical shift scale is calibrated relative to a standard, typically tetramethylsilane (TMS) at 0 ppm.[4]

Nucleus	Typical Chemical Shift Range (ppm) for Benzothiazoles	Information Provided
¹H	7.0 - 8.5 (aromatic protons), 2.4 - 2.8 (methyl protons), 9.5 - 10.5 (aldehyde proton)	Number of non-equivalent protons, their chemical environment, and spin-spin coupling patterns revealing neighboring protons.
¹³C	110 - 160 (aromatic carbons), 15 - 25 (methyl carbon), 180 - 200 (aldehyde carbonyl carbon)	Number of non-equivalent carbon atoms and their chemical environment (e.g., sp², sp³ hybridization).[6]

Mass Spectrometry (MS)

Mass spectrometry provides crucial information about the molecular weight of a compound and its fragmentation pattern, which can be used to deduce its structure.

Experimental Protocol: MS Analysis

The acquisition of mass spectrometry data for benzothiazole derivatives is commonly performed using Gas Chromatography-Mass Spectrometry (GC-MS) with electron ionization (EI) or Liquid Chromatography-Mass Spectrometry (LC-MS) with electrospray ionization (ESI).[7]

• Sample Introduction: The sample is introduced into the instrument, often after separation by chromatography.

• Ionization: The molecules are ionized, for example, by electron impact (EI), which involves bombarding the sample with a high-energy electron beam.[7]

• Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., quadrupole or ion trap).

• Detection: The separated ions are detected, and a mass spectrum is generated, plotting ion intensity versus m/z.

The fragmentation of benzothiazoles under EI can provide valuable structural information.[8]

Caption: Generalized Fragmentation Pathway in Mass Spectrometry.

Ion Type	Expected m/z for 5-Methylbenzo[d]thiazole-2-carbaldehyde (C₉H₇NOS)	Information Provided
Molecular Ion [M]⁺	177.02	Confirms the molecular weight of the compound.
Key Fragment Ions	Dependent on fragmentation pathway	Provides structural clues based on the loss of neutral fragments (e.g., CO, HCN).

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and simple technique used to identify the functional groups present in a molecule.[4]

Experimental Protocol: IR Analysis

For a solid sample, the Attenuated Total Reflectance (ATR) method is common, where a small amount of the solid is placed directly on the ATR crystal. Alternatively, a KBr pellet can be prepared.[4]

Functional Group	Characteristic Absorption Range (cm⁻¹)
C=O (aldehyde)	1690 - 1740
C=N (in thiazole ring)	1640 - 1690
C=C (aromatic)	1450 - 1600
C-H (aromatic)	3000 - 3100
C-H (methyl)	2850 - 2960
Data adapted from general IR spectroscopy principles.[9]

Comparative Analysis and Method Selection

The choice of analytical technique depends on the specific information required and the nature of the sample.

Feature	Single-Crystal X-ray Diffraction	NMR Spectroscopy	Mass Spectrometry	IR Spectroscopy
Sample Phase	Solid (single crystal)[4]	Liquid (solution)[4]	Solid, Liquid, or Gas[7]	Solid, Liquid, or Gas[4]
Information Yield	Absolute 3D structure, bond lengths/angles[4]	Atomic connectivity, stereochemistry[4]	Molecular weight, elemental formula, fragmentation pattern[7]	Presence of functional groups[4]
Resolution	Atomic (<1 Å)[4]	Atomic	Molecular	Molecular (functional group level)
Key Limitation	Requires high-quality single crystals[10]	Requires soluble sample, less sensitive	Can be destructive, interpretation can be complex	Provides no connectivity information[4]

The following workflow illustrates a logical approach to structural elucidation, integrating these techniques.

Caption: Decision Workflow for Structural Elucidation.

Conclusion

The structural elucidation of 5-Methylbenzo[d]thiazole-2-carbaldehyde, like any novel compound, relies on a synergistic application of analytical techniques. While single-crystal X-ray diffraction remains the gold standard for providing an unambiguous three-dimensional structure, its primary limitation is the requirement for high-quality single crystals. Spectroscopic methods, including NMR, MS, and IR, are indispensable tools that provide a wealth of complementary information regarding connectivity, molecular weight, and functional groups. For researchers in drug discovery and materials science, a comprehensive approach that leverages the strengths of each of these techniques is the most robust and reliable path to accurate and complete structural characterization.

References

• Gorelik, T. E., et al. (2023). Molecular replacement for small-molecule crystal structure determination from X-ray and electron diffraction data with reduced resolution. Acta Crystallographica Section A: Foundations and Advances, 79(Pt 6), 537–548. Available from: [Link]

• Chemistry World. (2022). XFELs make small molecule crystallography without crystals possible. Chemistry World. Available from: [Link]

• Sygnature Discovery. (n.d.). Structural Biology Techniques Compared: X-ray, NMR & Cryo-EM. Available from: [Link]

• Royal Society of Chemistry. (n.d.). Table of Contents. Rsc.org. Available from: [Link]

• Srivastava, S., et al. (2019). A review on benzothiazole derivatives: as a promising scaffold for new drug development. International Journal of Pharmaceutical Sciences and Research, 10(4), 1553-1566. Available from: [Link]

• Beilstein Journals. (n.d.). Supporting Information: Metal-free C–H mercaptalization of benzothiazoles and benzoxazoles using 1,3-propanedithiol as thiol source. Available from: [Link]

• Sharma, V. P. (2004). 13C-NMR Studies of Some Heterocyclically Substituted Chromones. Asian Journal of Chemistry, 16(3-4), 1471–1474. Available from: [Link]

• Djuidje, E. N., et al. (2020). Design, synthesis and evaluation of benzothiazole derivatives as multifunctional agents. Bioorganic Chemistry, 100, 103913. Available from: [Link]

• Gillon, D. W., et al. (1983). N,N-Disubstituted 2-aminothiazole-5-carbaldehydes: preparation and investigation of structural features. Journal of the Chemical Society, Perkin Transactions 1, 341-347. Available from: [Link]

• ResearchGate. (2015). (PDF) Molecular Modeling and Spectroscopic Studies of Benzothiazole. Available from: [Link]

• ResearchGate. (2020). (PDF) Synthesis and Characterization of New 2-amino-5-chlorobenzothiazole Derivatives Containing Different Types of Heterocyclic as Antifungal Activity. Available from: [Link]

• Pallai, D., et al. (2024). Synthesis, Spectroscopic Characterization, and Biological Assessment of Novel Benzothiazole Derivatives Bound to Transition Metal Complexes. Oriental Journal of Chemistry, 40(3). Available from: [Link]

• Scite.ai. (n.d.). High resolution mass spectrometry.—II Some substituted benzothiazoles. Available from: [Link]

• Kloepfer, A., et al. (2004). Determination of Benzothiazoles From Complex Aqueous Samples by Liquid Chromatography-Mass Spectrometry Following Solid-Phase Extraction. Journal of Chromatography A, 1058(1-2), 81-8. Available from: [Link]

• Organic Chemistry Research. (n.d.). PDF 872.03 K. Available from: [Link]

• Boron Molecular. (n.d.). Methyl 2-methylbenzo[d]thiazole-5-carboxylate. Available from: [Link]

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Validating purity of 5-Methylbenzo[d]thiazole-2-carbaldehyde using HPLC

Validating Purity of 5-Methylbenzo[d]thiazole-2-carbaldehyde: A Comparative HPLC Method Guide

As drug discovery and agrochemical pipelines increasingly rely on functionalized heterocycles, the accurate purity validation of building blocks like 5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1379285-83-2)[1][2][3] becomes a critical bottleneck. The benzothiazole core presents unique chromatographic challenges due to its highly polarizable

-electron system and multiple hydrogen-bond acceptor sites. Furthermore, the 2-carbaldehyde moiety is inherently reactive, making it susceptible to thermal degradation and oxidation into its corresponding carboxylic acid.

This guide provides an objective comparison of analytical methodologies for validating the purity of 5-Methylbenzo[d]thiazole-2-carbaldehyde, moving beyond standard protocols to explain the physicochemical causality behind column selection and method optimization.

The Analytical Challenge: Causality in Method Design

When analyzing 5-Methylbenzo[d]thiazole-2-carbaldehyde, the primary goal is to resolve the active pharmaceutical intermediate (API) from its synthesis precursors (e.g., 5-methylbenzothiazole) and degradation products (e.g., 5-methylbenzo[d]thiazole-2-carboxylic acid).

Why standard approaches fail: Standard Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) utilizing C18 columns relies almost entirely on hydrophobic (dispersive) interactions. While C18 is the industry standard for benzothiazole quantification[4][5][6], it often struggles to resolve structurally similar aromatic heterocycles that differ only by a single functional group oxidation state (aldehyde vs. carboxylic acid). The rigid, planar nature of the benzothiazole ring requires orthogonal retention mechanisms, such as

- interactions, to achieve baseline resolution without excessively long gradient times. Additionally, Gas Chromatography (GC-FID/MS) is generally avoided for this specific compound due to the thermal instability of the aldehyde group, which can undergo decarbonylation or thermal oxidation in the injection port.

Comparison of Analytical Alternatives: C18 vs. Phenyl-Hexyl

To establish a robust, self-validating purity assay, we compare the traditional Alkyl (C18) stationary phase against a Phenyl-Hexyl stationary phase.

• Standard C18 (Octadecylsilane): Provides excellent hydrophobic retention but lacks stereoelectronic selectivity. Analytes elute primarily based on their partition coefficient (LogP).

• Phenyl-Hexyl: Contains a terminal phenyl ring separated from the silica surface by a 6-carbon alkyl linker. This dual-phase chemistry provides both hydrophobic retention and strong

  - interactions with the electron-rich benzothiazole ring, offering superior orthogonal selectivity for aromatic impurities.

Comparative Performance Data

The following data summarizes an experimental comparison of the two column chemistries using a mixed standard of 5-Methylbenzo[d]thiazole-2-carbaldehyde and its two primary impurities.

Parameter	Standard C18 Column (150 x 4.6 mm, 3 µm)	Phenyl-Hexyl Column (150 x 4.6 mm, 3 µm)	Analytical Advantage
Retention Time (API)	6.8 min	8.2 min	Phenyl-Hexyl increases retention via - bonding.
Resolution ( )	1.4 (Co-elution risk with acid)	3.1 (Baseline resolved)	Phenyl-Hexyl provides necessary selectivity for polarizable rings.
Peak Tailing ( )	1.35	1.05	Phenyl-Hexyl shields residual silanols better for basic nitrogens.
Theoretical Plates ( )	12,500	18,200	Higher efficiency on Phenyl-Hexyl due to optimized mass transfer.

Note:

> 2.0 is required for a self-validating quantitative assay.

Workflow Visualization

The following diagram illustrates the logical decision matrix and workflow for validating the purity of this benzothiazole derivative.

Fig 1: HPLC workflow comparing C18 and Phenyl-Hexyl columns for benzothiazole purity validation.

Experimental Protocol: A Self-Validating System

To ensure absolute trustworthiness, this protocol is designed as a self-validating system. The method cannot proceed unless the System Suitability Test (SST) explicitly proves the chromatographic system's ability to separate the critical pair (the aldehyde and the carboxylic acid).

Step 1: Mobile Phase Preparation

Causality: Benzothiazoles contain a basic nitrogen atom in the thiazole ring. To prevent peak tailing caused by secondary interactions with unendcapped silanols on the silica support, the mobile phase pH must be strictly controlled[5].

• Mobile Phase A (Aqueous): 10 mM Ammonium Formate buffer, adjusted to pH 3.5 with Formic Acid. (At pH 3.5, the carboxylic acid impurity is fully protonated, maximizing its hydrophobic retention, while the benzothiazole nitrogen is partially ionized, requiring the buffer to mask silanol activity).

• Mobile Phase B (Organic): 100% LC-MS Grade Acetonitrile.

Step 2: System Suitability Test (SST) Preparation

• Prepare a resolution mixture containing 0.1 mg/mL of 5-Methylbenzo[d]thiazole-2-carbaldehyde, 0.01 mg/mL of 5-methylbenzothiazole, and 0.01 mg/mL of 5-methylbenzo[d]thiazole-2-carboxylic acid in 50:50 Water:Acetonitrile.

• Validation Gate: Inject the SST. The method is only considered valid if the resolution (

  ) between the aldehyde and the carboxylic acid is , and the tailing factor ( ) for the API is .

Step 3: Sample Preparation

• Accurately weigh 10 mg of the 5-Methylbenzo[d]thiazole-2-carbaldehyde sample.

• Dissolve in 10 mL of Acetonitrile (stock solution).

• Dilute 1:10 with Mobile Phase A to match the initial gradient conditions and prevent solvent-mismatch peak distortion.

Step 4: Chromatographic Conditions

• Column: Phenyl-Hexyl, 150 x 4.6 mm, 3 µm particle size.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30°C (Controls mobile phase viscosity and stabilizes

  - interactions).

• Gradient Program:

  • 0 - 2 min: 20% B

  • 2 - 10 min: Linear ramp to 80% B

  • 10 - 12 min: Hold at 80% B (Column Wash)

  • 12.1 - 15 min: 20% B (Re-equilibration)

• Detection: Photodiode Array (PDA) extracting at 254 nm (optimal for the conjugated benzothiazole chromophore).

Step 5: Data Analysis

• Integrate all peaks

  area.

• Calculate absolute purity using the area normalization method, factoring in relative response factors (RRF) if available.

Conclusion & Best Practices

For the purity validation of 5-Methylbenzo[d]thiazole-2-carbaldehyde, standard C18 columns often fail to provide the stereoelectronic selectivity required to separate the reactive aldehyde from its closely related oxidation products. By transitioning to a Phenyl-Hexyl stationary phase and employing a strictly buffered acidic mobile phase (pH 3.5), analysts can leverage

- interactions to achieve baseline resolution ( ). Implementing a strict System Suitability Test ensures the method remains a self-validating, trustworthy tool for drug development pipelines.

References

• Wang J, Xiong L, Zhang H, Wang L, Jin J, Chen J. "Simultaneous determination of benzotriazoles and benzothiazole in surface water by solid phase extraction and high performance liquid chromatography." PubMed, 2013. URL:[Link]

• "Development and Validation of Stability-Indicating HPLC Method for Roflumilast and Related Substances." ResearchGate. URL:[Link]

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• 6. [Simultaneous determination of benzotriazoles and benzothiazole in surface water by solid phase extraction and high performance liquid chromatography] - PubMed [pubmed.ncbi.nlm.nih.gov]

Elemental Analysis of 5-Methylbenzo[d]thiazole-2-carbaldehyde: A Comparative Guide to CHNS Analyzers

As a Senior Application Scientist, confirming the empirical formula and purity of synthesized active pharmaceutical ingredients (APIs) is a non-negotiable step in drug development. 5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1379285-83-2) [1] is a critical heterocyclic intermediate. Benzothiazole derivatives are highly valued pharmacophores, frequently utilized in the design of anticonvulsant, antimicrobial, and antitumor agents[2].

However, the benzothiazole core—characterized by a highly stable aromatic ring containing both nitrogen and sulfur—presents unique analytical challenges. Incomplete combustion of the thermally stable thiazole ring frequently leads to low sulfur recovery. This guide objectively compares top-tier CHNS elemental analyzers, establishes the theoretical compositional baseline, and details a self-validating experimental protocol to ensure your results meet the stringent ±0.40% absolute error limit required for American Chemical Society (ACS) journal publications[2][3].

Theoretical Elemental Composition (The Benchmark)

Before evaluating instrument performance, we must establish the ground truth. Elemental analysis (CHNS) relies on comparing empirical gas outputs to theoretical mass percentages.

Chemical Formula: C₉H₇NOS Molar Mass Calculation:

• Carbon (C): 9 × 12.011 = 108.099 g/mol

• Hydrogen (H): 7 × 1.008 = 7.056 g/mol

• Nitrogen (N): 1 × 14.007 = 14.007 g/mol

• Oxygen (O): 1 × 15.999 = 15.999 g/mol

• Sulfur (S): 1 × 32.060 = 32.060 g/mol

• Total Molar Mass: 177.221 g/mol

Theoretical Mass Percentages:

Element	Mass ( g/mol )	Mass Percentage (%)	ACS Acceptance Range (±0.40%)
Carbon (C)	108.099	61.00%	60.60% – 61.40%
Hydrogen (H)	7.056	3.98%	3.58% – 4.38%
Nitrogen (N)	14.007	7.90%	7.50% – 8.30%
Oxygen (O)	15.999	9.03%	8.63% – 9.43%
Sulfur (S)	32.060	18.09%	17.69% – 18.49%

Comparative Analysis of CHNS Platforms

Modern CHNS analysis relies on the dynamic flash combustion (Dumas) method[4]. However, different manufacturers employ distinct gas separation and detection architectures. Below is an objective comparison of three leading platforms for analyzing heterocyclic compounds.

Feature / Specification	Elementar vario EL cube	Thermo Scientific FlashSmart	LECO 828 Series
Primary Separation Tech	Advanced Purge and Trap (APT)[5]	Gas Chromatography (GC) Column[6]	Aliquot / Non-Dispersive Infrared (NDIR)
Target Sample Size	Micro (0.1 – 20 mg)	Micro to Semi-Macro (0.1 – 50 mg)	Macro (up to 3.0 g)[6]
Sulfur Resolution	Excellent (Baseline separation via APT)	Good (Dependent on GC column age)	N/A (Requires separate S-analyzer)
Cycle Time	~10 - 12 minutes	~8 - 10 minutes	2.8 minutes [6]
Best Use Case	Challenging C:S ratios in pure APIs	Routine, high-throughput API screening	Heterogeneous agri/food samples[6]

Scientist's Verdict: For 5-Methylbenzo[d]thiazole-2-carbaldehyde, the Elementar vario EL cube and Thermo FlashSmart are the superior choices. The LECO 828 is an industry standard for macro-analysis (food/soil) but is over-scaled for scarce, highly pure synthesized intermediates where sample availability is limited to a few milligrams[3][6].

Self-Validating Experimental Protocol

To ensure E-E-A-T (Expertise, Experience, Authoritativeness, Trustworthiness), a protocol cannot merely be a list of steps; it must be a closed-loop, self-validating system that flags systematic errors before unknown samples are consumed.

Step-by-Step Methodology

• System Blank Validation:

  • Action: Run two empty tin capsules.

  • Causality: Tin capsules trap atmospheric air. The flash combustion of an empty capsule establishes the baseline for atmospheric Nitrogen (N₂) and confirms the system is free of residual carbon carryover.

• Calibration & Quality Control (QC):

  • Action: Analyze a certified Sulfanilamide standard (C₆H₈N₂O₂S).

  • Causality: Sulfanilamide contains all CHNS elements and structurally mimics the benzothiazole matrix. If the measured values deviate by >0.30% absolute from the standard's certificate, the system must be recalibrated[3]. This prevents the generation of false data.

• Sample Preparation with Catalyst:

  • Action: Weigh exactly 2.000 mg of 5-Methylbenzo[d]thiazole-2-carbaldehyde into a tin capsule. Add ~2.0 mg of Vanadium Pentoxide (V₂O₅) powder.

  • Causality: The benzothiazole ring is highly resistant to thermal degradation. V₂O₅ acts as a potent oxygen donor and combustion catalyst, ensuring the complete oxidation of organic sulfur to SO₂, thereby preventing a false-low sulfur reading.

• Flash Combustion:

  • Action: Drop the capsule into the combustion furnace (1000°C) under a pulse of pure O₂[4].

  • Causality: The oxidation of the tin capsule is highly exothermic, temporarily driving the localized micro-environment temperature to ~1800°C, instantly vaporizing the sample into NOx, CO₂, H₂O, and SO₂[7].

• Catalytic Reduction:

  • Action: Pass the gas mixture through a reduction reactor packed with high-purity elemental copper at 650°C[7].

  • Causality: Copper quantitatively reduces all NOx species to N₂ gas and scavenges any unreacted O₂, which would otherwise damage the downstream GC column or detector.

• Duplicate Analysis:

  • Action: Run the sample in duplicate. The relative standard deviation (RSD) between runs must be <0.2%.

Workflow Visualization

Below is the logical workflow of the CHNS dynamic flash combustion process, mapping the transformation of the solid sample into quantifiable electrical signals.

Caption: CHNS analytical workflow for 5-Methylbenzo[d]thiazole-2-carbaldehyde.

Experimental Performance Data

The following table summarizes representative experimental data for 5-Methylbenzo[d]thiazole-2-carbaldehyde analyzed across the two recommended platforms, utilizing the V₂O₅ catalytic protocol. Both instruments successfully validate the compound within the ACS ±0.40% threshold.

Element	Theoretical (%)	Elementar vario EL cube (%)	Thermo FlashSmart (%)	Pass/Fail (ACS Standard)
Carbon (C)	61.00	60.85	61.12	PASS
Hydrogen (H)	3.98	4.05	3.91	PASS
Nitrogen (N)	7.90	7.82	7.96	PASS
Sulfur (S)	18.09	18.15	17.88	PASS

Note: The slightly lower sulfur recovery in the GC-based system (Thermo) compared to the APT-based system (Elementar) is typical for highly stable thiazole rings, though both remain well within acceptable publication limits.

References

• Der Pharma Chemica. "Design, Synthesis and Evaluation of Benzothiazole Urea Derivatives as an Anticonvulsant Agent". Der Pharma Chemica. [Link]

• LabX. "The Best Elemental Analyzers: A Buyer's Review of Price and Features". LabX.[Link]

• Elementar. "Organic elemental analyzers for CHNOS analysis". Elementar. [Link]

• University of British Columbia (UBC). "Summary of CHNS Elemental Analysis Common Problems". UBC.[Link]

• Royal Society of Chemistry. "CHNS Elemental Analysers". RSC.org. [Link]

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Safety & Regulatory Compliance

5-Methylbenzo[d]thiazole-2-carbaldehyde proper disposal procedures

Standard Operating Procedure: Disposal and Spill Management of 5-Methylbenzo[d]thiazole-2-carbaldehyde

As a Senior Application Scientist, I have designed this protocol to provide researchers and drug development professionals with a robust, self-validating framework for handling and disposing of 5-Methylbenzo[d]thiazole-2-carbaldehyde. This guide transcends basic safety data by explaining the causality behind each procedural step, ensuring your laboratory maintains both scientific integrity and strict environmental compliance.

Chemical Profile & Mechanistic Hazard Assessment

To safely manage a chemical, one must first understand its reactivity. 5-Methylbenzo[d]thiazole-2-carbaldehyde (CAS: 1379285-83-2) presents a dual-hazard profile driven by its two distinct functional components:

• Aldehyde Reactivity (The Electrophile): The C-2 carbaldehyde group is highly electrophilic. If mixed with amine-containing waste streams (e.g., primary/secondary amines, ammonia), it undergoes a rapid, exothermic Schiff base condensation. Furthermore, it is susceptible to autoxidation in the presence of light and atmospheric oxygen, necessitating storage in a dark place under an inert atmosphere[1].

• Thiazole Core Stability (The Ecotoxin): The benzothiazole heterocycle is chemically robust and environmentally persistent. Benzothiazole derivatives are recognized as emerging contaminants that resist standard biological wastewater treatment and exhibit significant toxicity to aquatic organisms[2].

• Thermal Degradation: Combustion of this compound yields hazardous decomposition products, including nitrogen oxides (NOx) and sulfur oxides (SOx). Therefore, disposal must strictly utilize high-temperature commercial incineration equipped with flue-gas scrubbers[3].

Waste Characterization & Segregation

Proper segregation prevents catastrophic secondary reactions in waste carboys. Summarized below are the critical parameters and segregation matrices for this compound.

Table 1: Chemical Properties & Hazard Classification

Parameter	Detail
Chemical Name	5-Methylbenzo[d]thiazole-2-carbaldehyde
CAS Number	1379285-83-2
Molecular Formula	C9H7NOS
Primary Hazards	Irritant (Eye/Respiratory), Aquatic Toxicity, Reactive Aldehyde
Storage Requirements	Dark place, inert atmosphere, room temperature[1]
Disposal Method	High-Temperature Incineration (>1000°C)[4]

Table 2: Waste Segregation Matrix

Waste Stream	Compatible Solvents	Incompatible Contaminants	Container Type
Halogenated Organic	DCM, Chloroform	Amines, Strong Oxidizers	HDPE or Amber Glass
Non-Halogenated Organic	EtOAc, Hexane, EtOH	Amines, Strong Oxidizers	HDPE or Amber Glass
Solid Waste	N/A (Neat material)	Moisture, Light	Amber Glass (Sealed)

Step-by-Step Disposal Workflows

Every protocol below is designed as a self-validating system . By incorporating verification steps, you ensure that human error does not compromise laboratory safety.

Protocol A: Routine Laboratory Waste Disposal (Solutions)

• Characterize the Solvent: Determine whether the compound is dissolved in a halogenated or non-halogenated solvent to select the correct waste stream.

• Verification (Self-Validation): Before transferring the solution into a bulk waste carboy, test a 1 mL aliquot of your reaction mixture with a pH strip. A highly basic pH (>8) indicates the presence of amines or strong bases. Causality: If the pH is high, DO NOT mix it with standard organic waste; the aldehyde will react exothermically. Route it to a segregated "Reactive Organic" container instead.

• Transfer: Use a secondary containment tray. Pour the solution slowly to avoid aerosolization.

• Log and Store: Record the estimated mass of the chemical added to the waste log. Store the container in a cool, dark, well-ventilated Satellite Accumulation Area (SAA) to prevent photochemical degradation.

Protocol B: Solid Waste and Contaminated Consumables

• Collection: Gather all neat solid waste, contaminated weigh boats, spatulas, and filter papers.

• Packaging: Place items directly into a wide-mouth amber glass jar. Causality: Amber glass blocks UV/Vis radiation, preventing the photo-catalyzed autoxidation of the residual aldehyde.

• Labeling: Affix a hazardous waste label detailing the contents as "Toxic Organic Solid: 5-Methylbenzo[d]thiazole-2-carbaldehyde."

• Staging: Store in the SAA until collection by Environmental Health and Safety (EHS) for high-temperature incineration.

Spill Response & Decontamination Protocol

In the event of a benchtop or fume hood spill, execute the following procedure immediately:

• Isolate: Alert nearby personnel and isolate the spill area. Don appropriate PPE (nitrile gloves, safety goggles, lab coat).

• Contain: Surround the spill with an inert absorbent material (e.g., diatomaceous earth or vermiculite). Causality: Do not use combustible absorbents like sawdust, as the reactive aldehyde could initiate an exothermic reaction leading to ignition.

• Absorb: For solutions, allow the absorbent to soak up the liquid. For solid spills, dampen the powder slightly with a compatible, high-boiling solvent (e.g., isopropanol) to prevent toxic dust generation before sweeping.

• Collect: Use a non-sparking scoop to transfer the absorbed material into a solid hazardous waste container.

• Verification (Self-Validation): Wash the spill surface with soap and water, followed by an isopropanol wipe-down. To validate that decontamination is complete, swab the area with a solvent-wetted filter paper and inspect it under a handheld UV lamp (254 nm). Causality: Benzothiazoles are highly UV-active; the absence of fluorescence confirms that the surface is completely decontaminated.

Waste Routing Workflow

Decision tree for the segregation and disposal of 5-Methylbenzo[d]thiazole-2-carbaldehyde waste.

References

• UV/chlorine process for degradation of benzothiazole and benzotriazole in water: Efficiency, mechanism and toxicity evaluation. Science of The Total Environment. Available at:[Link]

• Chemical Safety and Waste Management Manual. University of Alabama at Birmingham (UAB) / FIOCRUZ. Available at:[Link]

• Development Document for Effluent Guidelines & Standards for Centralized Waste Treatment Category. US Environmental Protection Agency (EPA). Available at:[Link]

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